Heptanal

• CAS: 111-71-7

Core Science & Biosynthesis

Heptanal: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptanal (C₇H₁₄O), also known as heptaldehyde or enanthaldehyde, is a saturated alkyl aldehyde with a seven-carbon chain. It is a colorless, oily liquid characterized by a strong, penetrating fruity odor.[1] Heptanal occurs naturally in the essential oils of several plants, including ylang-ylang, clary sage, and citrus fruits.[2][3] Industrially, it serves as a crucial precursor in the synthesis of fragrances, flavorings, and lubricants.[3][4] Notably, heptanal has also been identified as a potential biomarker in the breath of lung cancer patients, sparking interest in its metabolic pathways and role in disease pathology.[1][5][6] This guide provides an in-depth overview of the chemical and physical properties of heptanal, detailed experimental protocols for its characterization, and a review of its synthesis and metabolic relevance.

Chemical and Physical Properties

The fundamental chemical and physical properties of heptanal are summarized below. These properties are critical for its handling, application in synthesis, and analytical determination.

Identification and General Properties

Property	Value	Reference
IUPAC Name	Heptanal	[1][2]
Synonyms	Heptaldehyde, Enanthaldehyde, Aldehyde C-7	[1][2]
CAS Number	111-71-7	[7]
Molecular Formula	C₇H₁₄O	[1][7]
Molecular Weight	114.19 g/mol	[1][7]
Appearance	Colorless, oily liquid	[1][4]
Odor	Penetrating, fruity, fatty	[1][3]

Physicochemical Data

Property	Value	Conditions	Reference
Melting Point	-43.3 °C	1 atm	[3][4]
Boiling Point	152.8 °C	1 atm	[3][4]
Density	0.817 g/mL	25 °C	[8][9]
0.82162 g/cm³	25 °C	[1]
Solubility in Water	1,250 mg/L	25 °C (Slightly soluble)	[1]
Solubility in Organic Solvents	Miscible	Alcohol, Ether	[1]
Vapor Pressure	3.52 mmHg	25 °C	[1]
Refractive Index (n_D)	1.413	20 °C	[8]
Flash Point	35 °C (95 °F)	Closed cup	[10]

Experimental Protocols

Detailed methodologies for determining the key physical and chemical properties of heptanal are provided below. These protocols are foundational for quality control and research applications.

Determination of Boiling Point by Capillary Method

This method is suitable for determining the boiling point of small quantities of liquid.

Methodology:

• A small amount of heptanal (2-3 mL) is placed into a small test tube.[3]

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the heptanal.

• The test tube is attached to a thermometer and heated in a liquid paraffin (B1166041) bath (e.g., using a Thiele tube).[1]

• The bath is heated gently, and the temperature is monitored. As the boiling point is approached, a stream of bubbles will emerge from the open end of the capillary tube.[3]

• The heat source is removed, and the bath is allowed to cool slowly.

• The boiling point is recorded as the temperature at which the liquid just begins to enter the capillary tube.[1] This occurs when the vapor pressure of the heptanal equals the atmospheric pressure.

Determination of Density by Pycnometer

A pycnometer is used for the precise measurement of liquid density.

Methodology:

• A clean, dry pycnometer is weighed accurately on an analytical balance.[11]

• The pycnometer is filled with distilled water and placed in a constant temperature bath (e.g., 25 °C) to reach thermal equilibrium. The volume of the pycnometer is determined from the mass of the water and its known density at that temperature.[7][11]

• The pycnometer is then thoroughly dried and filled with heptanal.

• The filled pycnometer is again brought to the constant temperature in the bath, ensuring no air bubbles are trapped.[7]

• The pycnometer filled with heptanal is weighed.

• The density of heptanal is calculated by dividing the mass of the heptanal by the determined volume of the pycnometer.[10]

Determination of Refractive Index using an Abbe Refractometer

The refractive index is a measure of how light propagates through a substance and is a useful indicator of purity.

Methodology:

• The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., ethanol) and allowed to dry.[12]

• A few drops of heptanal are placed on the surface of the lower prism, and the prisms are closed and locked.[13]

• A light source is positioned to illuminate the prisms.

• While looking through the eyepiece, the adjustment knob is turned until the boundary between the light and dark fields is sharp and coincides with the crosshairs.[14]

• The refractive index is read directly from the instrument's scale. The temperature should be maintained at a constant value (e.g., 20 °C) by circulating water through the instrument, as the refractive index is temperature-dependent.[15]

Purity Analysis by Gas Chromatography (GC)

Gas chromatography is a standard method for assessing the purity of volatile compounds like heptanal.

Methodology:

• Sample Preparation: A dilute solution of heptanal is prepared in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane).

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is used. A non-polar capillary column (e.g., DB-1 or equivalent) is suitable for separating heptanal from potential impurities.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 200 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Analysis: A small volume (e.g., 1 µL) of the prepared sample is injected into the GC. The resulting chromatogram will show peaks corresponding to the different components of the sample.

• Quantification: The percent purity is calculated by dividing the peak area of heptanal by the total area of all peaks (excluding the solvent peak) and multiplying by 100.[16]

Oxidation of Heptanal to Heptanoic Acid

This protocol describes a common chemical transformation of heptanal.

Methodology:

• Heptanal (1.0 equivalent) is added to a flask.[17]

• A solution of potassium permanganate (B83412) (KMnO₄) in water is prepared.

• The flask containing heptanal is cooled in an ice bath, and the potassium permanganate solution is added dropwise with stirring, maintaining the temperature below 20 °C.[17]

• After the addition is complete, the reaction is stirred until completion (monitored by TLC or GC).

• The reaction mixture is worked up by adding a reducing agent (e.g., sodium bisulfite) to quench excess permanganate, followed by acidification to protonate the carboxylic acid.

• The heptanoic acid product is then extracted with an organic solvent (e.g., ethyl acetate), dried, and purified by distillation or chromatography.

Synthesis and Reactivity

Heptanal's reactivity is dominated by its aldehyde functional group, making it a versatile intermediate in organic synthesis.

Industrial and Laboratory Synthesis

The primary industrial production of heptanal involves the hydroformylation of 1-hexene.[2] In the laboratory, a common method is the oxidation of the corresponding primary alcohol, 1-heptanol (B7768884).

Fig. 1: Common synthesis routes for heptanal.

Key Chemical Reactions

Heptanal undergoes typical aldehyde reactions, including:

• Oxidation: Readily oxidized to heptanoic acid using common oxidizing agents like potassium permanganate or chromium trioxide.[18]

• Reduction: Can be reduced to 1-heptanol using reducing agents such as sodium borohydride (B1222165) or lithium aluminum hydride.[19]

• Aldol Condensation: Reacts with other carbonyl compounds in the presence of an acid or base catalyst. A commercially significant example is the Knoevenagel condensation with benzaldehyde (B42025) to produce jasminaldehyde, a valuable fragrance component.[2]

References

• 1. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 2. Heptanal - Wikipedia [en.wikipedia.org]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. phillysim.org [phillysim.org]
• 5. mdpi.com [mdpi.com]
• 6. Determination of hexanal and heptanal in saliva samples by an adapted magnetic headspace adsorptive microextraction for diagnosis of lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. kaycantest.com [kaycantest.com]
• 8. scribd.com [scribd.com]
• 9. Metabolism of biogenic aldehydes in isolated human blood cells, platelets and in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ised-isde.canada.ca [ised-isde.canada.ca]
• 11. che.utah.edu [che.utah.edu]
• 12. scribd.com [scribd.com]
• 13. One moment, please... [davjalandhar.com]
• 14. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 15. Operating Instructions for Abbé Refractometers | Chem Lab [chemlab.truman.edu]
• 16. youtube.com [youtube.com]
• 17. Organic Syntheses Procedure [orgsyn.org]
• 18. benchchem.com [benchchem.com]
• 19. prepchem.com [prepchem.com]

Heptanal in Essential Oils: A Technical Guide to Natural Sources, Occurrence, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heptanal, a saturated aldehyde with a characteristic fruity, green odor, is a naturally occurring volatile compound found in a variety of essential oils. While often present as a minor constituent, it can contribute to the overall aroma profile and potential biological activity of these complex mixtures. This technical guide provides an in-depth overview of the natural sources and occurrence of heptanal in essential oils, methods for its extraction, and detailed protocols for its analytical determination. Quantitative data is summarized for clarity, and a comprehensive experimental workflow is visualized to aid researchers in their study of this and other volatile compounds in plant-derived extracts.

Natural Occurrence of Heptanal in Essential Oils

Heptanal has been identified as a constituent of several essential oils, although often at low concentrations. Its presence is a result of the plant's secondary metabolism. The essential oils in which heptanal is most commonly found are derived from a diverse range of plant families.

Key natural sources include the essential oils of:

• Ylang-ylang (Cananga odorata)[1][2][3][4][5]

• Clary sage (Salvia sclarea)[6][7][8][9][10]

• Lemon (Citrus limon)

• Bitter orange (Citrus aurantium)

• Rose (Rosa damascena)

• Hyacinth (Hyacinthus orientalis)

While heptanal is reported in these oils, quantitative data is often scarce in the literature, suggesting it is typically a minor component. Other aldehydes, such as octanal (B89490) and decanal (B1670006) in citrus oils, are often found in higher concentrations.[11][12][13][14][15] The table below summarizes the available quantitative data for heptanal and related aldehydes in select essential oils.

Table 1: Quantitative Data of Heptanal and Related Aldehydes in Essential Oils

Plant Source	Essential Oil	Compound	Concentration (%)	Extraction Method	Analytical Method	Reference
Citrus sinensis (Sweet Orange)	Peel Oil	Octanal	0.2 - 2.8	Cold Pressing	GC	[11]
Citrus sinensis (Sweet Orange)	Peel Oil	Decanal	0.1 - 0.7	Cold Pressing	GC	[11]
Salvia sclarea (Clary Sage)	Aerial Parts	Hexanal	Trace	Hydrodistillation	GC-MS	[6]

Note: Specific quantitative data for heptanal is limited in publicly available research. The data for related aldehydes is provided for comparative context.

Methodologies for Extraction of Heptanal-Containing Essential Oils

The extraction of volatile compounds like heptanal from plant material is a critical step that can significantly influence the final composition of the essential oil. The choice of method depends on the stability of the compounds and the plant matrix.

Hydrodistillation

Hydrodistillation is a traditional and widely used method for extracting essential oils.[16][17][18][19] It involves the direct contact of the plant material with boiling water.

Experimental Protocol for Hydrodistillation:

• Preparation of Plant Material: The plant material (e.g., flowers, leaves) is harvested and, if necessary, comminuted to increase the surface area for efficient oil extraction.

• Apparatus Setup: A Clevenger-type apparatus is typically used, which consists of a distillation flask, a condenser, and a separator.

• Charging the Still: The plant material is placed in the distillation flask and fully submerged in a sufficient volume of distilled water.[18]

• Distillation: The flask is heated to boiling. The steam, carrying the volatile essential oil components, rises and passes into the condenser.

• Condensation and Separation: The condenser, cooled with circulating water, liquefies the steam and oil vapor. The condensate flows into the separator, where the less dense essential oil forms a layer on top of the aqueous phase (hydrosol).

• Collection: The essential oil is carefully collected from the separator. The process is typically continued for a predefined period (e.g., 3-4 hours) to ensure complete extraction.[9]

Steam Distillation

In steam distillation, live steam is passed through the plant material, which is supported on a grid above the water level.[16] This method is gentler than hydrodistillation as it avoids direct contact of the plant material with boiling water.

Experimental Protocol for Steam Distillation:

• Preparation of Plant Material: Similar to hydrodistillation, the plant material is prepared to facilitate steam penetration.

• Apparatus Setup: A still equipped with a steam inlet and a grid to hold the plant material is used, connected to a condenser and separator.

• Charging the Still: The plant material is packed into the still on the grid.

• Steam Injection: Saturated steam is introduced into the bottom of the still and passes up through the plant material, causing the volatile oils to vaporize.

• Condensation and Separation: The mixture of steam and essential oil vapor is condensed and separated as described for hydrodistillation.

Analytical Methodology for Heptanal Quantification

Gas chromatography-mass spectrometry (GC-MS) is the gold standard for the separation, identification, and quantification of volatile compounds in essential oils due to its high resolution and sensitivity.[20][21][22][23][24]

Gas Chromatography-Mass Spectrometry (GC-MS)

Experimental Protocol for GC-MS Analysis:

• Sample Preparation: The essential oil sample is diluted in a suitable solvent (e.g., hexane, ethanol) to an appropriate concentration (e.g., 1% v/v). An internal standard may be added for accurate quantification.

• GC-MS System: A gas chromatograph coupled to a mass spectrometer is used.

• Chromatographic Conditions:

  • Column: A non-polar or medium-polar capillary column is typically used, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).[24]

  • Carrier Gas: Helium or hydrogen is used as the carrier gas at a constant flow rate (e.g., 1.0 mL/min).[24]

  • Injector: The sample (e.g., 1 µL) is injected in split or splitless mode. The injector temperature is typically set to 250 °C.[24]

  • Oven Temperature Program: A temperature gradient is used to separate the compounds based on their boiling points. A typical program starts at a lower temperature (e.g., 60 °C) and is ramped up to a higher temperature (e.g., 240-250 °C) at a specific rate (e.g., 3-5 °C/min).[23][24]

• Mass Spectrometry Conditions:

  • Ionization: Electron ionization (EI) at 70 eV is standard.

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer is commonly used.

  • Scan Range: The mass-to-charge ratio (m/z) is scanned over a range of, for example, 40-400 amu.

  • Ion Source and Transfer Line Temperatures: These are typically maintained at around 200-280 °C.

• Data Analysis:

  • Identification: Compounds are identified by comparing their mass spectra with reference spectra in databases (e.g., NIST, Wiley) and by comparing their retention indices with literature values.

  • Quantification: The concentration of each compound is determined by integrating the area of its chromatographic peak, often relative to an internal standard.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the extraction and analysis of heptanal and other volatile compounds from plant sources.

Workflow for Heptanal Extraction and Analysis.

References

• 1. essencejournal.com [essencejournal.com]
• 2. Improvement of Ylang-Ylang Essential Oil Characterization by GC×GC-TOFMS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Chemical Composition and Biological Activities of Essential Oil from Salvia sclarea Plants Regenerated in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. apioa.fins.uns.ac.rs [apioa.fins.uns.ac.rs]
• 8. researchgate.net [researchgate.net]
• 9. ijrti.org [ijrti.org]
• 10. acgpubs.org [acgpubs.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. electronicsandbooks.com [electronicsandbooks.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. agritech.tnau.ac.in [agritech.tnau.ac.in]
• 17. putzagarwoodfarm.com [putzagarwoodfarm.com]
• 18. Hydro Distillation Method [allinexporters.com]
• 19. youtube.com [youtube.com]
• 20. areme.co.jp [areme.co.jp]
• 21. academics.su.edu.krd [academics.su.edu.krd]
• 22. An Easy-To-Understand Guide To GCMS Testing For Essential Oils [newdirectionsaromatics.com]
• 23. scitepress.org [scitepress.org]
• 24. Fast analysis of principal volatile compounds in crude and processed Atractylodes macrocephala by an automated static headspace gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of Heptanal via 1-Hexene Hydroformylation

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The hydroformylation of 1-hexene (B165129), an exemplary α-olefin, to produce heptanal is a cornerstone of industrial organic synthesis, providing a key intermediate for fragrances, plasticizers, and pharmaceuticals. This technical guide provides a comprehensive overview of the core principles, catalyst systems, reaction kinetics, and experimental protocols governing this transformation. Emphasis is placed on the two predominant catalytic systems, rhodium and cobalt, detailing the profound influence of ligands, temperature, and pressure on reaction efficiency, conversion, and, critically, regioselectivity—the ratio of the desired linear product (n-heptanal) to its branched isomer (2-methylhexanal). This document synthesizes data from key research to offer detailed experimental methodologies and structured data tables for comparative analysis, alongside visualizations of the catalytic cycle and experimental workflow to facilitate a deeper understanding of the process.

Introduction to Hydroformylation

Hydroformylation, or the "oxo process," is a paramount industrial method for converting alkenes into aldehydes through the addition of a formyl group (-CHO) and a hydrogen atom across the double bond.[1][2] The reaction utilizes synthesis gas (syngas), a mixture of carbon monoxide (CO) and hydrogen (H₂), in the presence of a transition metal catalyst.[1] For the synthesis of heptanal, 1-hexene is the primary feedstock.

The reaction yields two principal isomeric products: the linear aldehyde, n-heptanal, and the branched aldehyde, 2-methylhexanal. For many applications, particularly in the production of linear plasticizer alcohols or certain fragrance compounds, high selectivity for the linear n-heptanal is crucial.[3] The ratio of linear to branched aldehydes (n/iso or l/b) is a key performance indicator for any hydroformylation process and is heavily influenced by the choice of catalyst and reaction conditions.[4][5]

Catalytic Systems: Rhodium vs. Cobalt

The industrial viability of hydroformylation hinges on the catalyst. While numerous transition metals exhibit activity, rhodium and cobalt complexes are the most widely employed.[6]

• Cobalt Catalysts: Historically the first to be used, cobalt catalysts, typically derived from dicobalt octacarbonyl (Co₂(CO)₈), are cost-effective and robust.[2][7] They generally operate under high-pressure (100–300 atm) and high-temperature (130–180 °C) conditions.[2][7] Unmodified cobalt carbonyls tend to yield a lower n/iso ratio compared to modern rhodium systems. However, modifications with ligands such as pyridine (B92270) can enhance reaction rates and selectivity.[7]

• Rhodium Catalysts: Rhodium complexes, often modified with phosphine (B1218219) or phosphite (B83602) ligands, are significantly more active than their cobalt counterparts, allowing for much milder reaction conditions (e.g., 25–120 °C, 1–100 atm).[6][8] This high activity translates to faster reaction rates and, critically, superior regioselectivity towards the linear aldehyde, with n/iso ratios frequently exceeding 20:1.[8] The primary drawback of rhodium catalysts is their high cost, which necessitates highly efficient catalyst recovery and recycling processes.[9][10]

Experimental Protocols

Detailed methodologies are critical for reproducible results. Below are representative protocols for both cobalt and rhodium-catalyzed systems derived from published research.

Protocol 1: Aqueous-Biphasic Hydroformylation with a Water-Soluble Cobalt Catalyst

This protocol is based on the use of a water-soluble cobalt complex, allowing for easier catalyst separation from the organic product phase.

Catalyst Precursor: HCo(CO)[P(o-C₆H₄SO₃Na)]₃ (synthesized via reductive carbonylation of CoCl₂·6H₂O in the presence of o-TPPTS).

Experimental Setup:

• A high-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, and sampling valve is rendered inert by purging with nitrogen.

• The aqueous catalyst solution is prepared by dissolving the cobalt complex (e.g., 8 mg, 0.0037 mmol) in deoxygenated water (15 mL).

• The organic phase, consisting of 1-hexene (e.g., 24 mg, 0.286 mmol) and an organic solvent like n-heptane (15 mL), is prepared separately.

• Both the aqueous and organic phases are transferred to the autoclave under a nitrogen atmosphere.

• The reactor is sealed, and stirring is initiated (e.g., 700 rpm).

• The autoclave is pressurized with syngas (CO/H₂ = 1:1) to the desired pressure (e.g., 7584 kPa or ~75 atm) and heated to the target temperature (e.g., 363 K or 90 °C).

• The reaction is allowed to proceed for a set duration (e.g., 7.5 hours), with pressure maintained by a continuous supply of syngas.

• After completion, the reactor is cooled to room temperature and carefully depressurized.

• The biphasic mixture is collected, and the organic layer is separated from the aqueous catalyst layer. The aqueous layer can be recycled for subsequent runs.

• The organic layer is analyzed by Gas Chromatography (GC) to determine conversion, selectivity, and n/iso ratio.

Protocol 2: Homogeneous Hydroformylation with a Rhodium-Phosphine Catalyst

This protocol describes a typical lab-scale homogeneous reaction using a rhodium catalyst with a phosphine ligand.[11]

Catalyst System: Rh(acac)(CO)₂ as the precursor and a bisphosphine ligand.

Experimental Setup:

• Inside a glovebox, a reaction vessel (e.g., a Schlenk tube or a small autoclave) is charged with the rhodium precursor Rh(acac)(CO)₂ (e.g., 3.3 mM), the phosphine ligand (e.g., 8.3 mM), and a solvent (e.g., toluene-d₈ for NMR monitoring).[11]

• 1-hexene (e.g., 330 mM) is added to the solution.[11]

• The vessel is sealed, removed from the glovebox, and connected to a syngas (CO/H₂ = 1:1) line.

• The vessel is purged with syngas before being pressurized to the desired level (e.g., 60 psi or ~4 atm).[11]

• The reaction mixture is heated to the target temperature (e.g., 80 °C) in a thermostatically controlled oil bath and stirred for the required duration (e.g., 20 hours).[11]

• Upon completion, the vessel is cooled, and the excess pressure is vented in a fume hood.

• A sample of the crude reaction mixture is analyzed directly by ¹H NMR and/or GC-MS to quantify the amounts of remaining 1-hexene, n-heptanal, 2-methylhexanal, and any isomerization or hydrogenation byproducts.

Quantitative Data Summary

The performance of different catalytic systems for 1-hexene hydroformylation is summarized below.

Catalyst System	Temperature (°C)	Pressure (atm)	Solvent	1-Hexene Conversion (%)	Aldehyde Selectivity (%)	n/iso Ratio	Reference
HCo(CO)[P(o-C₆H₄SO₃Na)]₃	90	75	Water/n-Heptane	62	66	2.6
Co₂(CO)₈ / Pyridine	130	99	[BMIM][NTf₂]	>95 (estimated)	Up to 87	~1.8	[7]
Rh(acac)(CO)₂ / PPh₃	50	10	Toluene	Variable	High	~2.4	[12]
Rh(acac)(CO)₂ / Bisphosphine	80	4	Toluene	High	>95	2.3 - 3.1	[11]
RhH(CO)(PPh₃)₃	25	1	Benzene	High	High	~20	[8]

Visualizing the Process and Mechanism

Diagrams are essential for conceptualizing complex chemical processes. The following have been generated using the DOT language to illustrate the experimental workflow and the fundamental catalytic cycle.

Experimental Workflow

Caption: General experimental workflow for 1-hexene hydroformylation.

Simplified Hydroformylation Catalytic Cycle (Rhodium-Based)

The mechanism for rhodium-catalyzed hydroformylation, often based on the Wilkinson catalyst, involves a series of oxidative additions, insertions, and reductive eliminations.

Caption: Simplified catalytic cycle for rhodium-phosphine hydroformylation.

Product Separation and Catalyst Recycling

The economic feasibility of using expensive rhodium catalysts is contingent upon efficient separation and recycling. Several strategies are employed:

• Aqueous-Biphasic Catalysis: As described in Protocol 1, using a water-soluble catalyst allows the rhodium complex to remain in the aqueous phase while the organic products are easily separated.

• Thermomorphic Multicomponent Solvent (TMS) Systems: These systems use solvents that are miscible at reaction temperature but form two phases upon cooling, partitioning the catalyst into one phase and the product into another.[10]

• Organophilic Nanofiltration: This membrane-based technique separates the larger catalyst complexes from the smaller product molecules under mild conditions, preventing thermal degradation of the catalyst.[10]

• Distillation: For less sensitive cobalt systems or after initial phase separation, fractional distillation is used to purify the heptanal from unreacted hexene and isomeric byproducts.[2]

Conclusion

The synthesis of heptanal from 1-hexene hydroformylation is a mature yet continually evolving field. While cobalt catalysts remain relevant for certain applications, rhodium-phosphine systems offer unparalleled activity and selectivity under mild conditions, making them the preferred choice for high-purity n-heptanal production. The choice of ligands is paramount, directly influencing the n/iso ratio and overall efficiency. Future advancements will likely focus on developing more robust and easily recyclable catalysts, potentially through heterogenization of homogeneous catalysts or novel solvent systems, to further improve the economic and environmental profile of this vital industrial process.

References

• 1. Understanding the reaction kinetics of heterogeneous 1-hexene hydroformylation - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 2. Hydroformylation - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Computational investigation of the ligand effect on the chemo/regioselectivity and reactivity of cobalt-catalysed hydroformylation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. ogst.ifpenergiesnouvelles.fr [ogst.ifpenergiesnouvelles.fr]
• 8. Hydroformylation of alkenes by use of rhodium complex catalysts - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 9. US20090118548A1 - Hydroformylation process and product separation with improved recovery of rhodium - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. osti.gov [osti.gov]
• 12. researchgate.net [researchgate.net]

A Technical Guide to the Pyrolytic Cleavage of Ricinoleic Acid for Heptanal Production

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heptanal, a valuable aldehyde in the fragrance, flavor, and pharmaceutical industries, can be sustainably produced through the pyrolytic cleavage of ricinoleic acid, the primary component of castor oil. This technical guide provides an in-depth overview of this process, consolidating data on reaction conditions, starting materials, and product yields. Detailed experimental protocols for the pyrolysis reaction, purification of heptanal, and its quantitative analysis are presented. Furthermore, this guide includes visualizations of the chemical pathways and experimental workflows to facilitate a comprehensive understanding of the process.

Introduction

The growing demand for sustainable and bio-based chemicals has driven research into renewable feedstocks for industrial applications. Castor oil, derived from the seeds of Ricinus communis, is a versatile and non-edible raw material rich in ricinoleic acid, a C18 monounsaturated, hydroxylated fatty acid.[1] The unique structure of ricinoleic acid makes it an ideal precursor for the production of valuable C7 and C11 chemicals, namely heptanal and undecenoic acid, through pyrolytic cleavage.[2] This thermal cracking process offers a green alternative to conventional petrochemical routes for heptanal synthesis.

This guide serves as a technical resource for professionals in research and drug development, offering a detailed exploration of the pyrolytic conversion of ricinoleic acid to heptanal.

Reaction Mechanism and Stoichiometry

The pyrolytic cleavage of ricinoleic acid, or its methyl ester, proceeds via a retro-ene reaction, often described as a McLafferty-type rearrangement, at elevated temperatures.[3] The reaction involves the thermal scission of the C11-C12 bond of the ricinoleic acid molecule.[4] Density functional theory (DFT) calculations have confirmed that the C11–C12 bond is the weakest in the molecule, making it susceptible to cleavage under pyrolytic conditions.[4]

The overall reaction is as follows:

Ricinoleic Acid → Heptanal + Undecenoic Acid

CH₃(CH₂)₅CH(OH)CH₂CH=CH(CH₂)₇COOH → CH₃(CH₂)₅CHO + CH₂=CH(CH₂)₈COOH

When methyl ricinoleate (B1264116) is used as the starting material, the products are heptanal and methyl undecenoate.

Reaction Pathway

Pyrolytic cleavage of ricinoleic acid.

Quantitative Data on Heptanal Production

The yield of heptanal is influenced by several factors, including the choice of starting material, reaction temperature, pressure, residence time, and the use of catalysts. The following tables summarize quantitative data from various studies.

Table 1: Comparison of Heptanal Yield from Different Starting Materials

Starting Material	Temperature (°C)	Heptanal Yield (wt%)	Reference
Castor Oil	530	16.5	[5]
Ricinoleic Acid	530	15.2	[5]
Methyl Ricinoleate	530	20.7	[5]
Methyl Ricinoleate	550	27.3	[4]
Methyl Ricinoleate	562	28.0	[1]

Table 2: Effect of Temperature on Heptanal Yield from Methyl Ricinoleate Pyrolysis

Preheating Temperature (°C)	Pyrolysis Temperature (°C)	Heptanal Yield (wt%)	Reference
350	550	27.3	[4]
500	562	28.0	[1]
Not Specified	520	60.2	[4]

Table 3: Influence of Catalysts on Heptanal Yield

Starting Material	Catalyst	Temperature (°C)	Pressure	Heptanal Yield	Reference
Castor Oil	0.5% Benzoyl Peroxide	Not Specified	Not Specified	Optimized for high yield	[6]
Castor Oil	Acidic Resin (e.g., Rosin)	300-340	30-60 mm Hg	Good yield	[1]

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the production and analysis of heptanal from ricinoleic acid.

Preparation of Methyl Ricinoleate (Optional Starting Material)

Methyl ricinoleate can be prepared by the transesterification of castor oil.

Materials:

• Castor oil

• Methanol (B129727)

• Potassium hydroxide (B78521) (KOH) or other suitable catalyst

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add castor oil and methanol in a specified molar ratio (e.g., 18:1 methanol to oil).[3]

• Add the catalyst (e.g., KOH) to the mixture.

• Heat the mixture to reflux with constant stirring for a designated period.

• After the reaction is complete, cool the mixture. The glycerol (B35011) layer will separate at the bottom and can be removed by decantation.[3]

• The upper methyl ester layer, primarily composed of methyl ricinoleate, can be washed and dried for use in the pyrolysis step.

Pyrolysis of Ricinoleic Acid or its Derivatives

The following protocol describes a general procedure for the thermal cracking process in a laboratory setting.

Materials:

• Ricinoleic acid, methyl ricinoleate, or castor oil

• Inert gas (e.g., nitrogen or argon)

Equipment:

• Pyrolysis reactor (e.g., a three-necked round-bottom flask for batch processes or a tubular reactor for continuous processes)

• Heating mantle or furnace

• Condenser

• Collection flask

• Vacuum pump (for reduced pressure operation)

• Temperature and pressure controllers

Procedure:

• Set up the pyrolysis apparatus as shown in the workflow diagram below.

• For a batch process, charge the reactor with the starting material (e.g., 100 g of castor oil).[7]

• For a continuous process, prepare the feed to be introduced at a constant flow rate (e.g., 400 g/h).[5]

• Purge the system with an inert gas to remove any oxygen.

• If operating under reduced pressure, connect the vacuum pump and adjust to the desired pressure (e.g., 30-60 mm Hg).[1]

• Heat the reactor to the target pyrolysis temperature (e.g., 530°C).[5]

• The volatile products will vaporize and pass through the condenser.

• Cool the condenser with a circulating fluid (e.g., cold water) to liquefy the pyrolysis vapors.

• Collect the condensed bio-oil, which contains heptanal, undecenoic acid (or its ester), and other byproducts, in the collection flask.[3]

• Continue the process until the reaction is complete or for the desired residence time.

Experimental Workflow

Overall workflow for heptanal production.

Purification of Heptanal

Heptanal can be separated from the bio-oil mixture by fractional or vacuum distillation.

Equipment:

• Distillation flask

• Fractionating column (for fractional distillation)

• Condenser

• Receiving flasks

• Heating mantle

• Vacuum source (for vacuum distillation)

Procedure (Fractional Distillation):

• Transfer the collected bio-oil to the distillation flask.

• Set up the fractional distillation apparatus. Ensure the thermometer bulb is positioned correctly to accurately measure the temperature of the vapor that is distilling.

• Begin heating the distillation flask.

• Collect the fraction that distills at the boiling point of heptanal (approximately 153°C at atmospheric pressure). The boiling point will be lower under reduced pressure.

• Change the receiving flask to collect other fractions, such as undecenoic acid, which has a higher boiling point.

Note on Vacuum Distillation: For compounds with high boiling points, vacuum distillation is preferred to prevent thermal decomposition. By reducing the pressure, the boiling points of the components in the mixture are lowered.

Quantitative Analysis of Heptanal by GC-MS

Materials and Equipment:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., a polar capillary column)

• Heptanal standard of known purity

• Internal standard (optional, but recommended for accuracy)

• Solvent for dilution (e.g., dichloromethane (B109758) or acetone)

• Volumetric flasks and syringes

Procedure:

1. Preparation of Calibration Standards:

• Prepare a stock solution of heptanal in the chosen solvent at a high concentration.

• Perform serial dilutions of the stock solution to create a series of calibration standards of known concentrations that bracket the expected concentration of heptanal in the samples.

• If using an internal standard, add a constant, known amount to each calibration standard and sample.

2. Sample Preparation:

• Accurately weigh a small amount of the purified heptanal fraction.

• Dilute the sample with a known volume of the solvent to bring the concentration within the range of the calibration curve.

• Add the internal standard if being used.

3. GC-MS Analysis:

• Set the GC-MS instrument parameters (e.g., injector temperature, oven temperature program, carrier gas flow rate, and MS parameters).

• Inject the calibration standards, starting with the lowest concentration.

• Inject the prepared samples.

• Identify the heptanal peak in the chromatograms based on its retention time and mass spectrum.

4. Quantification:

• Integrate the peak area of heptanal (and the internal standard, if used).

• Construct a calibration curve by plotting the peak area (or the ratio of the heptanal peak area to the internal standard peak area) against the concentration of the calibration standards.

• Determine the concentration of heptanal in the samples by interpolating their peak areas on the calibration curve.

Conclusion

The pyrolytic cleavage of ricinoleic acid presents a viable and sustainable route for the production of heptanal. By optimizing reaction parameters such as temperature, starting material, and purification methods, high yields of this valuable chemical can be achieved. The experimental protocols and quantitative data provided in this guide offer a solid foundation for researchers and professionals to explore and refine this promising bio-based manufacturing process. Further research into novel catalytic systems and process intensification could lead to even more efficient and economical production of heptanal from castor oil.

References

• 1. US1889348A - Process of making heptaldehyde and undecylenic acid - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. Purification [chem.rochester.edu]
• 6. castoroil.in [castoroil.in]
• 7. researchgate.net [researchgate.net]

Heptanal's role as a volatile organic compound in plants

An In-depth Technical Guide on Heptanal's Role as a Volatile Organic Compound in Plants

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Heptanal (C₇H₁₄O) is a saturated aldehyde that functions as a significant volatile organic compound (VOC) in the plant kingdom. Naturally occurring in a variety of plant species, its emission is markedly induced by both biotic and abiotic stressors, including herbivory, pathogen attack, and ozone exposure. Heptanal is synthesized through the oxidative degradation of polyunsaturated fatty acids, a process linked to the lipoxygenase (LOX) pathway. Ecologically, heptanal is a critical semiochemical in plant-insect interactions, primarily acting as a potent repellent or avoidance cue for various herbivorous insects. This activity is mediated by specific insect odorant receptors, making it a compound of interest for developing novel pest management strategies. While its role in direct plant defense signaling and inter-plant communication is less defined, its function as a reactive aldehyde suggests potential involvement in priming and modulating plant immune responses. This guide provides a comprehensive overview of the biosynthesis, emission, and ecological roles of heptanal, details key experimental methodologies for its study, and presents current data on its biological activity.

Introduction

Heptanal, also known as heptaldehyde, is a colorless liquid with a characteristic fruity, fatty odor.[1] As a medium-chain aldehyde, it is derived from the oxidation of lipids and is found throughout the plant kingdom, from floral scents to stress-induced emissions.[2][3] Its release is a key component of the complex volatile blends that mediate a plant's interaction with its environment. Under normal conditions, heptanal may be a minor component of a plant's volatile profile; however, its emission can increase significantly when the plant is subjected to environmental challenges.[4][5] This induction suggests a primary role in defense and signaling. This document details the current scientific understanding of heptanal's function as a plant VOC, focusing on its biosynthesis, ecological significance, and the methodologies used for its investigation.

Biosynthesis of Heptanal

The formation of heptanal in plants is primarily attributed to the oxidative cleavage of polyunsaturated fatty acids (PUFAs), a pathway shared with other well-known stress-induced volatiles, often called green leaf volatiles (GLVs).[6][7] This process can occur through both non-enzymatic and enzymatic routes.

2.1 Lipid Peroxidation Pathway The principal enzymatic route involves the lipoxygenase (LOX) pathway. While this pathway is well-characterized for the production of C6 aldehydes (like hexanal) from linoleic and linolenic acids, the precise mechanism for C7 aldehyde formation is less clear and remains an area of active research.[4] The generally accepted, though not fully elucidated, pathway is as follows:

• Initiation: Stress conditions (e.g., wounding, pathogen attack) lead to membrane damage and the generation of reactive oxygen species (ROS).[6]

• Oxygenation: The enzyme lipoxygenase (LOX) incorporates molecular oxygen into a PUFA (e.g., linoleic acid, oleic acid) to form a fatty acid hydroperoxide (LOOH).[7]

• Cleavage: The unstable hydroperoxide is then cleaved by a hydroperoxide lyase (HPL) enzyme. HPLs are cytochrome P450 enzymes (CYP74 family) that exhibit substrate specificity.[8] The cleavage of a 13-hydroperoxide of linoleic acid yields a C6 aldehyde (hexanal) and a C12 oxo-acid.[9] It is hypothesized that heptanal is formed from the cleavage of a different hydroperoxide precursor, though the specific LOX and HPL enzymes responsible for generating a C7 fragment have not been definitively identified.

The uncertainty surrounding the specific HPL responsible for heptanal production highlights a key knowledge gap in the biosynthesis of medium-chain aldehydes.[4]

Caption: Proposed biosynthetic pathway of heptanal via the lipid peroxidation cascade.

Emission of Heptanal from Plants

Heptanal is emitted by a wide range of plants, often as part of a complex volatile blend. Its emission is dynamic and highly responsive to environmental stimuli. Biotic stresses, such as feeding by herbivores or infection by pathogens, and abiotic stresses like ozone pollution or physical wounding, are potent inducers of heptanal release.[4][10] This stress-induced emission is a hallmark of defensive VOCs, suggesting that heptanal plays a protective role for the plant.[11]

Data Presentation: Quantitative Analysis of Heptanal

Quantitative data on heptanal remains sparse, particularly concerning emission rates from foliage under standardized stress conditions. The available data focuses on tissue concentration and electrophysiological or behavioral responses in insects.

Table 1: Heptanal Concentration in Plant Tissue under Abiotic Stress

Plant Species	Tissue	Stressor	Heptanal Concentration (nmol g⁻¹ FW)	Reference(s)

| Wheat (Triticum aestivum) | Root Tips | Aluminum (Al) Stress (24h) | > 10 |[6] |

Table 2: Electrophysiological Responses of Insects to Heptanal

Insect Species	Sex	Heptanal Dose (µg/µL)	Mean EAG Response (mV ± SE)	Reference(s)
Heortia vitessoides	Male	1	0.28 ± 0.04	[12][13]
		10	0.59 ± 0.05	[12][13]
		100	1.13 ± 0.10	[12][13]
Heortia vitessoides	Female	1	0.26 ± 0.03	[12][13]
		10	0.52 ± 0.06	[12][13]

| | | 100 | 0.84 ± 0.08 |[12][13] |

Table 3: Behavioral Responses of Insects to Heptanal

Insect Species	Life Stage	Assay Type	Heptanal Dose	Behavioral Outcome (Preference Index*)	Reference(s)
Plutella xylostella	Adult Male	Y-Tube	100 ng	Significant Avoidance (-0.58 ± 0.10)	[2]
			1 µg	Significant Avoidance (-0.63 ± 0.09)	[2]
			10 µg	Significant Avoidance (-0.75 ± 0.08)	[2]
Plutella xylostella	Adult Female	Y-Tube	1 µg	Significant Avoidance (-0.50 ± 0.11)	[2]
			10 µg	Significant Avoidance (-0.69 ± 0.09)	[2]

*Preference Index = (Number choosing treatment - Number choosing control) / Total number making a choice. Negative values indicate avoidance/repellency.

Role of Heptanal in Plant Ecology

Heptanal primarily functions as a semiochemical, a chemical messenger that mediates interactions between organisms. Its most documented role is in plant-insect interactions.

4.1 Plant-Insect Interactions Heptanal acts as a powerful signaling molecule for many insects, whose responses are species-specific.

• Herbivore Repellency: For several herbivorous insects, such as the diamondback moth (Plutella xylostella), heptanal is a potent repellent. Both adult and larval stages actively avoid heptanal, suggesting it serves as a signal of a damaged or unsuitable host plant.[2]

• Olfactory Perception: The perception of heptanal is mediated by the insect's olfactory system. Specific odorant receptors (ORs) located in the antennae bind to heptanal molecules. In P. xylostella, the receptor PxylOR16 has been identified as being highly sensitive and specific to heptanal. The binding of heptanal to this receptor triggers a neuronal signal that results in an avoidance behavior.[2]

• Indirect Defense: Interestingly, heptanal is also a volatile emitted by some parasitoid wasps, such as Cotesia vestalis, a natural enemy of P. xylostella. It is theorized that the herbivore's innate aversion to heptanal is not just to avoid damaged plants, but also to evade parasitization by recognizing the scent of its predator.[2]

References

• 1. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]
• 2. researchgate.net [researchgate.net]
• 3. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Lipid-Derived Aldehydes: New Key Mediators of Plant Growth and Stress Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Lipid Peroxide-Derived Reactive Carbonyl Species as Mediators of Oxidative Stress and Signaling [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. Hydroperoxide-lyase activity in mint leaves. Volatile C6-aldehyde production from hydroperoxy-fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantitative patterns between plant volatile emissions induced by biotic stresses and the degree of damage - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Quantitative patterns between plant volatile emissions induced by biotic stresses and the degree of damage [frontiersin.org]
• 12. Frontiers | Quantitative analysis and characterization of floral volatiles, and the role of active compounds on the behavior of Heortia vitessoides [frontiersin.org]
• 13. researchgate.net [researchgate.net]

Spectroscopic Analysis of Heptanal: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data analysis of heptanal (C₇H₁₄O), a saturated aldehyde with applications in the fragrance and flavor industries, and as a potential biomarker. This document details the expected data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), along with the experimental protocols for acquiring such data.

Data Presentation: Spectroscopic Data of Heptanal

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of heptanal.

Table 1: ¹H NMR Spectroscopic Data for Heptanal

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
Aldehydic Proton (-CHO)	~9.75	Triplet (t)	1H
α-Methylene Protons (-CH₂CHO)	~2.40	Triplet (t)	2H
β-Methylene Protons (-CH₂CH₂CHO)	~1.62	Quintet	2H
Methylene Protons (-CH₂-)	~1.30	Multiplet (m)	6H
Terminal Methyl Protons (-CH₃)	~0.88	Triplet (t)	3H

Solvent: CDCl₃. Reference: Tetramethylsilane (TMS) at 0.00 ppm.[1][2]

Table 2: ¹³C NMR Spectroscopic Data for Heptanal

Carbon Assignment	Chemical Shift (δ, ppm)
Carbonyl Carbon (C=O)	~202.5
α-Carbon (-CH₂CHO)	~43.9
β-Carbon (-CH₂CH₂CHO)	~31.6
γ-Carbon (-CH₂CH₂CH₂CHO)	~29.1
δ-Carbon (-CH₂CH₂CH₂CH₂CHO)	~22.4
ε-Carbon (-CH₂CH₃)	~22.0
Terminal Methyl Carbon (-CH₃)	~14.0

Solvent: CDCl₃. Reference: CDCl₃ at 77.16 ppm.[3]

Table 3: IR Spectroscopic Data for Heptanal

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~2958, 2931, 2872	C-H Stretch	Aliphatic CH₂, CH₃
~2715	C-H Stretch	Aldehydic C-H (Fermi resonance)
~1728	C=O Stretch	Aldehyde Carbonyl
~1465	C-H Bend	CH₂ Scissoring
~1378	C-H Bend	CH₃ Symmetric Bending

Sample preparation: Neat liquid film.[4][5]

Table 4: Mass Spectrometry Data for Heptanal

m/z	Relative Intensity (%)	Proposed Fragment
114	Low	[M]⁺ (Molecular Ion)
96	Moderate	[M - H₂O]⁺
86	Moderate	[M - C₂H₄]⁺ (McLafferty Rearrangement)
70	High	[C₅H₁₀]⁺ or [M - C₂H₄O]⁺
57	High	[C₄H₉]⁺
44	Very High	[C₂H₄O]⁺ (Acylium ion from α-cleavage)
43	High	[C₃H₇]⁺
41	High	[C₃H₅]⁺
29	Moderate	[CHO]⁺

Ionization method: Electron Ionization (EI) at 70 eV.[6][7]

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to elucidate the carbon-hydrogen framework of heptanal.

Methodology:

• Sample Preparation: A solution of heptanal is prepared by dissolving approximately 10-20 mg of the analyte in about 0.6-0.7 mL of a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), within a standard 5 mm NMR tube.[8][9] Tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing (0 ppm).

• Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher) is used.

• Data Acquisition for ¹H NMR:

  • The spectrometer is tuned to the proton frequency.

  • The sample is locked onto the deuterium (B1214612) signal of the solvent.

  • Shimming is performed to optimize the magnetic field homogeneity.

  • A standard pulse sequence is used to acquire the free induction decay (FID).

  • Typically, 16 to 64 scans are accumulated to achieve a good signal-to-noise ratio.

• Data Acquisition for ¹³C NMR:

  • The spectrometer is tuned to the carbon frequency.

  • A proton-decoupled pulse sequence is used to simplify the spectrum and enhance the signal-to-noise ratio.

  • A larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of the ¹³C isotope.

• Data Processing: The acquired FIDs are Fourier transformed, phase-corrected, and baseline-corrected to produce the final spectra. The chemical shifts are referenced to TMS (for ¹H) or the residual solvent peak (for ¹³C).

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in heptanal, particularly the characteristic carbonyl and aldehydic C-H bonds.

Methodology:

• Sample Preparation: For a liquid sample like heptanal, the "neat" technique is commonly employed.[10][11] A single drop of pure heptanal is placed between two salt plates (typically NaCl or KBr), which are transparent to infrared radiation.[10][11] The plates are pressed together to create a thin liquid film.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition:

  • A background spectrum of the empty salt plates is first recorded.

  • The prepared sample is then placed in the spectrometer's sample holder.

  • The sample spectrum is acquired. The instrument automatically ratios the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.

• Data Analysis: The resulting spectrum is analyzed for the presence of characteristic absorption bands corresponding to the various functional groups in the molecule.

Mass Spectrometry (MS)

Objective: To determine the molecular weight of heptanal and to study its fragmentation pattern to support structural elucidation.

Methodology:

• Sample Introduction: Heptanal, being a volatile liquid, is typically introduced into the mass spectrometer via Gas Chromatography (GC-MS) or direct injection.[12][13] For GC-MS, a dilute solution of heptanal is injected into the GC, where it is vaporized and separated from any impurities before entering the mass spectrometer.

• Ionization: Electron Ionization (EI) is a common method for analyzing small, volatile molecules like heptanal.[12] In the ion source, the vaporized sample is bombarded with a high-energy electron beam (typically 70 eV), causing the molecules to ionize and fragment.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and their abundance is recorded.

• Data Analysis: The output is a mass spectrum, which is a plot of relative ion abundance versus m/z. The molecular ion peak confirms the molecular weight, and the fragmentation pattern provides structural information.

Mandatory Visualizations

Spectroscopic Data Correlation for Heptanal

Caption: Correlation of Heptanal's structure with its spectroscopic data.

General Experimental Workflow for Spectroscopic Analysis

Caption: General workflow for spectroscopic analysis of a chemical compound.

References

• 1. Heptaldehyde(111-71-7) 1H NMR [m.chemicalbook.com]
• 2. hmdb.ca [hmdb.ca]
• 3. hmdb.ca [hmdb.ca]
• 4. (Solved) - The IR spectra of heptanal and Label each of the two spectra with... (1 Answer) | Transtutors [transtutors.com]
• 5. Heptanal [webbook.nist.gov]
• 6. Heptaldehyde(111-71-7) 13C NMR spectrum [chemicalbook.com]
• 7. Heptanal [webbook.nist.gov]
• 8. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 9. publish.uwo.ca [publish.uwo.ca]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. webassign.net [webassign.net]
• 12. Volatile collection, gas chromatography and mass spectrometry [bio-protocol.org]
• 13. Volatile Compounds | Springer Nature Experiments [experiments.springernature.com]

Solubility Profile of Heptanal: A Technical Guide for Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of heptanal in aqueous and organic media. The information compiled herein is intended to support research and development activities where heptanal is utilized as a reagent, intermediate, or subject of study. This document presents quantitative solubility data, detailed experimental methodologies for solubility determination, and a logical workflow for solubility assessment.

Quantitative Solubility of Heptanal

Heptanal, a seven-carbon aliphatic aldehyde, exhibits solubility behavior dictated by its molecular structure, which comprises a polar aldehyde functional group and a nonpolar hexyl carbon chain. This dual nature results in limited solubility in water and high solubility in many organic solvents. The available quantitative and qualitative solubility data are summarized in the table below for easy reference and comparison.

Solvent	Chemical Class	Temperature (°C)	Solubility	Citation
Water	Polar Protic	25	1,250 mg/L	[1][2]
Water	Polar Protic	21.1 (70 °F)	< 1 mg/mL	[1]
Ethanol (60%)	Polar Protic	Not Specified	Soluble in 3 volumes	[1]
Ethanol (50%)	Polar Protic	Not Specified	1:12 in 50% alcohol	[1]
Ethanol (70%)	Polar Protic	Not Specified	1:2 in 70% alcohol	[1]
Ethanol	Polar Protic	Not Specified	Miscible	[1][2][3][4]
Diethyl Ether	Polar Aprotic	Not Specified	Miscible	[1]
Alcohol	Polar Protic	Not Specified	Miscible	[1][2][3][4]
Fixed Oils	Nonpolar	Not Specified	Miscible
Hexane	Nonpolar	Not Specified	Readily dissolves	[5]
Octane	Nonpolar	Not Specified	Readily dissolves	[5]
Carbon Tetrachloride	Nonpolar	Not Specified	Slightly soluble	[1]

Experimental Protocol for Determining Heptanal Solubility

The following is a generalized, detailed methodology for the experimental determination of heptanal solubility in a given solvent. This protocol is based on the principle of saturation and subsequent quantification.

2.1. Materials and Equipment

• Heptanal (high purity grade)

• Solvent of interest (analytical grade)

• Analytical balance (± 0.1 mg)

• Thermostatically controlled shaker or incubator

• Centrifuge

• Volumetric flasks and pipettes

• Gas chromatograph with a flame ionization detector (GC-FID) or a high-performance liquid chromatograph with a UV detector (HPLC-UV), depending on the solvent and required sensitivity.

• Scintillation vials or sealed test tubes

• Syringe filters (chemically compatible with the solvent and heptanal)

2.2. Procedure

• Preparation of a Saturated Solution:

  • Add an excess amount of heptanal to a known volume of the solvent in a series of scintillation vials or sealed test tubes. The excess is crucial to ensure that a saturated solution is achieved.

  • Securely cap the vials to prevent evaporation, especially with volatile solvents.

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After the equilibration period, allow the vials to stand undisturbed at the constant temperature for a sufficient time to allow the undissolved heptanal to settle.

  • For finer suspensions, centrifuge the vials at a moderate speed to facilitate the separation of the excess solute.

• Sample Collection and Dilution:

  • Carefully withdraw an aliquot of the clear supernatant using a pre-warmed (to the experimental temperature) pipette. This is to avoid precipitation due to temperature changes.

  • Immediately filter the aliquot using a syringe filter into a pre-weighed volumetric flask. This step removes any remaining undissolved micro-droplets.

  • Accurately dilute the filtered sample with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantification:

  • Prepare a series of standard solutions of heptanal in the solvent of interest with known concentrations.

  • Analyze the standard solutions using an appropriate analytical technique (e.g., GC-FID or HPLC-UV) to generate a calibration curve.

  • Analyze the diluted sample of the saturated solution under the same conditions.

  • Determine the concentration of heptanal in the diluted sample by interpolating from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of heptanal in the original saturated solution by accounting for the dilution factor.

  • Express the solubility in desired units, such as g/L, mg/mL, or mol/L.

2.3. Safety Precautions

• Heptanal is flammable and can be irritating to the eyes and skin.[3] Handle it in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for heptanal and the chosen solvent before commencing any experimental work.

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for the qualitative and quantitative assessment of a compound's solubility, which is applicable to heptanal.

Caption: Logical workflow for solubility assessment of a chemical compound.

References

• 1. Heptanal | C7H14O | CID 8130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hmdb.ca [hmdb.ca]
• 3. Heptanal - Wikipedia [en.wikipedia.org]
• 4. Showing Compound Heptanal (FDB008048) - FooDB [foodb.ca]
• 5. solubilityofthings.com [solubilityofthings.com]

Heptanal safety, handling, and storage recommendations

An In-depth Technical Guide to Heptanal: Safety, Handling, and Storage

Introduction

Heptanal (C₇H₁₄O), also known as Heptaldehyde or Aldehyde C-7, is a saturated alkyl aldehyde.[1][2] It is a colorless to light yellow, oily liquid characterized by a strong, penetrating fruity or citrus-like odor.[1][3][4] Naturally occurring in the essential oils of plants like ylang-ylang, clary sage, and lemon, Heptanal is primarily used as a synthesis intermediate in the flavors and fragrances industry, notably for producing jasmine-type scents like alpha-pentylcinnamaldehyde.[2][4][5] It also finds application in the manufacturing of lubricants.[2][4]

Given its chemical properties and reactivity, a thorough understanding of its hazards and the implementation of rigorous safety protocols are paramount for professionals in research, development, and manufacturing. This guide provides comprehensive data and procedural recommendations for the safe handling, storage, and disposal of Heptanal.

Hazard Identification and Classification

Heptanal is classified as a hazardous chemical under the Globally Harmonized System (GHS). It is a flammable liquid and vapor and can cause significant irritation to the skin, eyes, and respiratory system.[1][6] It is also recognized as being harmful to aquatic life with long-lasting effects.[7][8]

Table 1: GHS Hazard Classification for Heptanal

Hazard Class	Category	Hazard Statement
Flammable Liquids	Category 3	H226: Flammable liquid and vapor.[1][7][8]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[1][7][8]
Serious Eye Damage/Irritation	Category 1	H318: Causes serious eye damage.[1]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[1]
Hazardous to the Aquatic Environment (Acute)	Category 2	H401: Toxic to aquatic life.[8]
Hazardous to the Aquatic Environment (Chronic)	Category 3	H412: Harmful to aquatic life with long lasting effects.[7]

The corresponding GHS pictograms are the flame symbol, the corrosion/irritation symbol, and the exclamation mark. The signal word is "Warning".[7]

Physical and Chemical Properties

Understanding the physical and chemical properties of Heptanal is critical for assessing risks during handling and storage.

Table 2: Physical and Chemical Data for Heptanal

Property	Value	Source(s)
Molecular Formula	C₇H₁₄O	[1][8]
Molecular Weight	114.19 g/mol	[1][8]
Appearance	Colorless to light yellow liquid	[1]
Odor	Fat, citrus, rancid odor	[1]
Melting Point	-43°C (-45.4°F)	[1][2]
Boiling Point	152-154°C (306-309°F)	[1][2]
Flash Point	35°C (95°F)	[1]
Autoignition Temperature	205°C (401°F)	[2][5]
Lower Explosion Limit	1.1% (V)	[1][2]
Upper Explosion Limit	5.2% (V)	[1][2]
Density	0.817 g/mL at 25°C	[1][9]
Vapor Pressure	3.854 mmHg @ 25°C	[10]
Water Solubility	Slightly soluble (1.25 - 2.5 g/L)	[1][5][9]
Solubility in other solvents	Soluble in alcohol	[1]
Octanol-Water Partition Coefficient (Log Kow)	2.8	[5][6]

Toxicological and Ecotoxicological Data

Heptanal poses moderate acute toxicity and is a notable irritant. Its environmental impact is primarily related to its toxicity to aquatic organisms.

Table 3: Toxicological Data for Heptanal

Test	Species	Route	Value	Source(s)
LD₅₀ (Acute Oral)	Rat	Oral	3200 mg/kg	[1]
LD₅₀ (Acute Dermal)	Rabbit	Dermal	> 5000 mg/kg	[1][11]
Skin Irritation	Rabbit	Dermal	Causes skin irritation	[1][11]
Eye Irritation	Rabbit	Ocular	Causes serious eye damage / Mild eye irritation	[1][11]

Table 4: Ecotoxicological Data for Heptanal

Test	Species	Duration	Value	Source(s)
LC₅₀	Pimephales promelas (Fathead minnow)	96 hr	37.9 mg/L (for metabolic precursor 1-heptanol)	[3]
Biodegradation	Sewage, aerobic	28 days	63 - 74% (Readily biodegradable)	[5][6]

Safe Handling and Personal Protective Equipment (PPE)

Safe handling of Heptanal requires a combination of engineering controls, administrative procedures, and appropriate personal protective equipment to minimize exposure.

Hierarchy of Controls

The most effective way to manage the risks associated with Heptanal is to follow the hierarchy of controls, which prioritizes risk management strategies from most to least effective.

Caption: Logical flow for implementing Heptanal safety measures.

Engineering Controls

• Ventilation: Work with Heptanal should be conducted in a well-ventilated area.[11] Use of a chemical fume hood is strongly recommended to control vapor exposure.[1] Explosion-proof electrical and ventilating equipment must be used.[1][7]

• Static Control: Heptanal vapors can form explosive mixtures with air. Ground and bond containers and receiving equipment during transfers to prevent static discharge.[1][7] Use only non-sparking tools.[1][7]

• Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible and close to the workstation location.[5]

Personal Protective Equipment (PPE)

• Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles. A face shield may be necessary if there is a risk of splashing.[6]

• Skin Protection:

  • Gloves: Wear chemically resistant gloves (e.g., butyl rubber).[12] Gloves must be inspected before use and disposed of properly after.[11][12]

  • Clothing: Wear protective clothing to prevent skin exposure.[1] A complete suit of flame-retardant, antistatic material is recommended for larger quantities.[12]

• Respiratory Protection: If ventilation is inadequate or if risk assessment indicates a need, use a NIOSH-approved respirator with appropriate cartridges for organic vapors.[6][12]

Storage Recommendations

Proper storage is crucial to maintain the stability of Heptanal and prevent hazardous situations.

• Conditions: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and other ignition sources.[1][7] Keep containers tightly closed to prevent leakage and exposure to air, as it can undergo autoxidation.[1] Storage under an inert gas like nitrogen is recommended.[8]

• Incompatible Materials: Heptanal is incompatible with strong oxidizing agents, strong bases, strong reducing agents, and acids.[1][6] Store it separately from these materials.

• Storage Area: Store in a designated flammables area. Containers that have been opened must be carefully resealed and kept upright.[11]

Emergency Procedures

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. Always consult a physician and show them the Safety Data Sheet (SDS).[13][12]

Caption: Flowchart for first aid response to Heptanal exposure.

• Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for breathing.[1] If symptoms persist or breathing is difficult, seek immediate medical attention.

• Skin Contact: Immediately take off all contaminated clothing.[7] Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical advice.[1][7]

• Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, also under the eyelids.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.[1][13]

• Ingestion: Do NOT induce vomiting.[11] Clean the mouth with water and drink plenty of water afterwards. Never give anything by mouth to an unconscious person.[12] Call a POISON CENTER or physician immediately.[1]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide (CO₂), or water spray.[6][11] Water mist may be used to cool closed containers.

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.[6]

• Specific Hazards: Heptanal is a flammable liquid.[1] Vapors are heavier than air, may travel to a source of ignition and flash back, and can form explosive mixtures with air.[7] Containers may explode when heated. Hazardous combustion products include carbon monoxide and carbon dioxide.

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[6]

Accidental Release Measures (Spill Response)

In case of a spill, a systematic approach is necessary to ensure safety and minimize environmental contamination.

Caption: Step-by-step workflow for managing a Heptanal spill.

• Personal Precautions: Evacuate personnel to safe areas.[7] Ensure adequate ventilation and remove all sources of ignition.[1][11] Avoid breathing vapors.[11]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so.[11] Do not let the product enter drains, surface water, or the sanitary sewer system.[8]

• Containment and Cleanup: Contain the spill with sand or other inert absorbent material.[1] Collect the material using spark-proof tools and place it in a suitable, sealed container for disposal.

Experimental Protocols Overview

The toxicological and ecotoxicological data presented in this guide are derived from standardized testing protocols, often established by organizations like the Organisation for Economic Co-operation and Development (OECD). While the full, detailed methodologies are extensive and must be obtained from the respective standards bodies, this section provides an overview of the key experimental principles.

• Acute Oral Toxicity (LD₅₀):

  • Purpose: To determine the median lethal dose (LD₅₀) of a substance when administered orally. The result, LD₅₀ = 3200 mg/kg for rats, indicates the dose expected to cause mortality in 50% of the test animal population.[1]

  • Methodology Overview (based on OECD Guideline 401/420/423): A group of laboratory animals (e.g., rats) is administered a single dose of Heptanal via gavage. The animals are observed for a set period (typically 14 days) for signs of toxicity and mortality. The LD₅₀ value is then calculated statistically from the observed mortality rates at different dose levels.

• Skin Irritation/Corrosion:

  • Purpose: To assess the potential of a substance to cause reversible or irreversible skin damage. Heptanal is classified as a skin irritant.[1][11]

  • Methodology Overview (based on OECD Guideline 404): A small amount of the test substance is applied to a shaved patch of skin on a test animal (typically a rabbit). The patch is covered for a specified duration (e.g., 4 hours). The skin is then observed and scored for signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

• Serious Eye Damage/Irritation:

  • Purpose: To determine if a substance can cause tissue damage to the eye or serious physical decay of vision. Results for Heptanal indicate it can cause mild to serious eye irritation/damage.[1][11]

  • Methodology Overview (based on OECD Test Guideline 405): A measured amount of Heptanal is instilled into one eye of a test animal (e.g., a rabbit), with the other eye serving as a control. The eyes are examined and scored for effects on the cornea, iris, and conjunctiva at specific intervals after application.

Disposal Considerations

Waste material must be disposed of in accordance with all applicable federal, state, and local environmental regulations.[1][8]

• Product: Dispose of Heptanal as hazardous waste.[9] Consider offering surplus and non-recyclable solutions to a licensed disposal company.[11] Do not mix with other waste.[8]

• Contaminated Packaging: Uncleaned containers should be treated as the product itself and disposed of as hazardous waste.[8][11]

References

• 1. Heptanal SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 2. Heptanal - Wikipedia [en.wikipedia.org]
• 3. Heptanal | C7H14O | CID 8130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. hmdb.ca [hmdb.ca]
• 5. arkema.com [arkema.com]
• 6. s3.oxea-chemicals.com [s3.oxea-chemicals.com]
• 7. echemi.com [echemi.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Heptanal [chembk.com]
• 10. directpcw.com [directpcw.com]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. aurochemicals.com [aurochemicals.com]
• 13. sds.metasci.ca [sds.metasci.ca]

The Biological Role of Heptanal in Fatty Acid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heptanal, a seven-carbon saturated aldehyde, is an endogenous product of lipid peroxidation, arising from the oxidative degradation of polyunsaturated fatty acids. While extensively studied as a biomarker for oxidative stress and certain diseases, its direct biological role in the intricate network of fatty acid metabolism is less understood. This technical guide synthesizes the current understanding of heptanal's metabolic fate and explores its potential modulatory effects on key pathways of fatty acid oxidation and synthesis. Drawing parallels with other well-studied medium-chain aldehydes, this document outlines the enzymatic processes involved in heptanal detoxification and its plausible interactions with nuclear receptors and mitochondrial enzymes that govern lipid homeostasis. Detailed experimental protocols and quantitative data are provided to facilitate further research into the specific functions of heptanal in metabolic regulation.

Introduction: Heptanal as a Product of Lipid Peroxidation

Heptanal (C7H14O) is a volatile organic compound that naturally occurs in some essential oils but is also generated endogenously in mammals.[1][2] It is a medium-chain fatty aldehyde produced during oxidative stress through the peroxidative cleavage of polyunsaturated fatty acids (PUFAs) by reactive oxygen species (ROS).[3] This process of lipid peroxidation generates a variety of aldehydes, with heptanal being one of the saturated aldehydes formed.[3][4] The presence of heptanal in biological samples such as blood, saliva, and exhaled breath is often indicative of elevated oxidative stress and has been associated with various pathological conditions.[1][5]

The initial step in the formation of heptanal from lipid peroxidation involves the abstraction of a hydrogen atom from a PUFA, leading to the formation of a lipid radical. This radical reacts with molecular oxygen to form a lipid peroxy radical, which can then propagate a chain reaction. The breakdown of lipid hydroperoxides ultimately yields a range of aldehydes, including heptanal.[6]

References

• 1. hmdb.ca [hmdb.ca]
• 2. Heptanal - Wikipedia [en.wikipedia.org]
• 3. Fatty Aldehyde and Fatty Alcohol Metabolism: Review and Importance for Epidermal Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Interaction of aldehydes derived from lipid peroxidation and membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MiMeDB: Showing metabocard for Heptanal (MMDBc0033647) [mimedb.org]
• 6. researchgate.net [researchgate.net]

Thermochemical properties and phase behavior of heptanal

An In-depth Technical Guide on the Thermochemical Properties and Phase Behavior of Heptanal

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heptanal (C₇H₁₄O), also known as heptaldehyde, is a seven-carbon straight-chain alkyl aldehyde with significant applications in the fragrance, flavor, and pharmaceutical industries.[1][2] A thorough understanding of its thermochemical properties and phase behavior is critical for process design, safety assessments, and the development of new synthetic routes. This guide provides a consolidated overview of key thermodynamic data for heptanal, details the experimental methodologies used for their determination, and presents logical workflows for these experimental techniques.

Thermochemical Properties

The thermochemical properties of a compound, such as its enthalpy of formation and heat capacity, are fundamental to understanding its energy content and stability. These parameters are essential for calculating reaction enthalpies and designing safe and efficient chemical processes.

Quantitative Thermochemical Data

The standard thermochemical values for heptanal in the liquid state are summarized in the table below. These data are crucial for thermodynamic calculations in chemical synthesis and process modeling.

Table 1: Thermochemical Properties of Heptanal (Liquid Phase)

Property	Value	Units	Conditions
Enthalpy of Formation (ΔfH°liquid)	-312 ± 4	kJ/mol	298.15 K
Enthalpy of Combustion (ΔcH°liquid)	-4444 ± 4	kJ/mol	298.15 K
-1062.4	kcal/mol	Standard State
Heat Capacity (Cp,liquid)	230.78	J/(mol·K)	298.15 K
2.15	J/(g·K)	25 °C (298.15 K)
Standard Entropy (S°liquid)	332.2 ± 1.3	J/(mol·K)	298.15 K

Note: Data sourced from the NIST Chemistry WebBook and other cited literature.[3][4][5][6] A computational study has also suggested a gas-phase enthalpy of formation of -64.2 kcal/mol (-268.6 kJ/mol).[7]

Experimental Protocol: Determination of Enthalpy of Combustion

The standard enthalpy of combustion is typically determined using bomb calorimetry . This technique measures the heat released when a substance undergoes complete combustion in a high-pressure oxygen environment.

Methodology:

• Sample Preparation: A precise mass of liquid heptanal is weighed and placed into a crucible within a high-pressure stainless steel vessel, known as a "bomb."

• Pressurization: The bomb is sealed and pressurized with an excess of pure oxygen to ensure complete combustion.

• Calorimeter Assembly: The bomb is submerged in a known quantity of water within an insulated container (the calorimeter). The initial temperature of the water is recorded with high precision.

• Ignition: The sample is ignited remotely via an electrical fuse.

• Temperature Measurement: The combustion reaction releases heat, which is transferred to the surrounding water, causing a temperature rise. The final equilibrium temperature of the water is meticulously recorded.

• Calculation: The heat of combustion is calculated based on the measured temperature change (ΔT), the total heat capacity of the calorimeter system (bomb, water, etc.), which is determined separately using a standard substance with a known heat of combustion (e.g., benzoic acid).

• Derivation of Enthalpy of Formation: The standard enthalpy of formation (ΔfH°) can then be calculated from the experimental enthalpy of combustion (ΔcH°) using Hess's Law, along with the known standard enthalpies of formation for the combustion products (CO₂ and H₂O).

Workflow for Bomb Calorimetry.

Phase Behavior

The phase behavior of heptanal dictates its physical state under different temperature and pressure conditions. This information is vital for distillation, storage, and handling protocols.

Quantitative Phase and Physical Data

Heptanal is a colorless, oily liquid at standard conditions with a characteristic fruity odor.[1][3] Its key physical and phase transition properties are detailed below.

Table 2: Phase Behavior and Physical Properties of Heptanal

Property	Value	Units	Conditions
Melting Point (Tfus)	-43.3	°C	1 atm
229.8	K	1 atm
Boiling Point (Tboil)	152.8	°C	1 atm (760 mmHg)
425.9	K	1 atm (760 mmHg)
Density (ρl)	0.817	g/mL	25 °C
0.809	g/mL	30 °C
Vapor Pressure (Pvap)	3.52	mmHg	25 °C
3	hPa	20 °C
Enthalpy of Vaporization (ΔvapH)	45.2	kJ/mol	At boiling point
62.0	kJ/mol	300 K
Enthalpy of Fusion (ΔfusH)	22.1 - 23.6	kJ/mol	At melting point
Refractive Index (nD)	1.412 - 1.420	-	20 °C

Note: Data compiled from multiple sources.[2][3][4][8][9][10][11][12]

Experimental Protocols for Phase Behavior

Ebulliometry is a precise technique for measuring the boiling point of liquids.[13][14][15] It operates by measuring the equilibrium temperature between a liquid and its vapor at a controlled pressure.

Methodology:

• Apparatus Setup: The ebulliometer is filled with the heptanal sample. The core components include a boiler, a thermometer or temperature probe, a condenser, and a Cottrell pump.

• Heating: The sample is heated to boiling. The Cottrell pump utilizes the boiling action to pump a continuous stream of the boiling liquid and vapor over the temperature sensor.

• Equilibrium Measurement: This process ensures that the sensor is measuring the true vapor-liquid equilibrium temperature, effectively preventing errors from superheating of the bulk liquid.[16]

• Pressure Control: The entire system is maintained at a constant, known pressure (often atmospheric pressure, which is measured concurrently with a barometer).

• Data Recording: The stable temperature reading is recorded as the boiling point at the measured pressure. For measurements at non-atmospheric pressures, the ebulliometer is connected to a vacuum or pressure-regulating system.

Workflow for Ebulliometry.

The static method directly measures the equilibrium vapor pressure of a substance at a specific temperature in a closed system.[17][18]

Methodology:

• Sample Loading: A small amount of heptanal is introduced into a thermostatted, evacuated vessel.

• Degassing: The sample is thoroughly degassed to remove any dissolved volatile impurities (like air) that would contribute to the total pressure. This is a critical step and is often achieved by several freeze-pump-thaw cycles.[17]

• Equilibration: The vessel is maintained at a constant, precise temperature using a thermostat bath until the liquid and vapor phases reach equilibrium.

• Pressure Measurement: The pressure exerted by the vapor is measured directly using a high-precision pressure transducer or manometer connected to the vessel.[19]

• Data Collection: The procedure is repeated at various temperatures to generate a vapor pressure curve, which can then be fitted to equations like the Antoine equation.[3]

Workflow for Static Vapor Pressure Measurement.

DSC is a powerful thermal analysis technique used to measure changes in physical properties as a function of temperature. It is commonly used to determine melting points and enthalpies of fusion for pure substances.

Methodology:

• Sample Preparation: A small, accurately weighed sample of heptanal (typically a few milligrams) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

• Thermal Program: The sample and reference pans are placed in the DSC cell and subjected to a controlled temperature program, which involves heating or cooling at a constant rate.

• Heat Flow Measurement: The instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

• Data Analysis: When the heptanal sample melts, it absorbs energy, resulting in an endothermic peak on the DSC thermogram. The onset temperature of this peak is taken as the melting point. The area under the peak is directly proportional to the enthalpy of fusion (ΔfusH), which can be calculated by calibrating the instrument with a standard of known melting enthalpy.

References

• 1. Heptanal | C7H14O | CID 8130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Heptaldehyde CAS#: 111-71-7 [m.chemicalbook.com]
• 3. webqc.org [webqc.org]
• 4. Heptanal [webbook.nist.gov]
• 5. Heptanal [drugfuture.com]
• 6. Heptanal [webbook.nist.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Heptanal - Wikipedia [en.wikipedia.org]
• 9. heptanal (aldehyde C-7), 111-71-7 [thegoodscentscompany.com]
• 10. chemicalpoint.eu [chemicalpoint.eu]
• 11. solubilityofthings.com [solubilityofthings.com]
• 12. Heptanal [webbook.nist.gov]
• 13. Ebulliometer - Wikipedia [en.wikipedia.org]
• 14. merriam-webster.com [merriam-webster.com]
• 15. vintessential.com.au [vintessential.com.au]
• 16. cdnsciencepub.com [cdnsciencepub.com]
• 17. revroum.lew.ro [revroum.lew.ro]
• 18. srd.nist.gov [srd.nist.gov]
• 19. consilab.de [consilab.de]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Heptanal using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Heptanal is a saturated aldehyde that is of significant interest in various scientific fields. It is a key aroma compound in many foods and beverages, an indicator of lipid peroxidation in biological systems, and a potential biomarker for certain diseases, including lung cancer.[1][2] Accurate and sensitive quantification of heptanal is crucial for quality control in the food industry, environmental monitoring, and clinical diagnostics. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used analytical technique for the determination of volatile and semi-volatile organic compounds like heptanal, offering high sensitivity and selectivity.[2]

This application note provides detailed protocols for the analysis of heptanal in various matrices using GC-MS. It covers sample preparation techniques, optimized GC-MS parameters, and data analysis guidelines. The presented methods are designed to be robust and reproducible for researchers, scientists, and professionals in drug development.

Experimental Protocols

Sample Preparation

The choice of sample preparation method is critical and depends on the matrix and the concentration of heptanal.

Protocol 2.1.1: Headspace Single-Drop Microextraction (HS-SDME) with Derivatization for Biological Samples (e.g., Blood)

This method is suitable for the extraction and concentration of volatile aldehydes from complex biological matrices.[1][2]

• Materials:

  • Heptanal standard

  • Derivatization agent: O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)

  • Extraction solvent: Decane

  • Sample vials (e.g., 10 mL) with PTFE-lined septa

  • Microsyringe (e.g., 10 µL)

• Procedure:

  • Prepare a stock solution of PFBHA in a suitable solvent.

  • Place a known volume of the biological sample (e.g., 1 mL of blood) into a sample vial.

  • Add a known amount of internal standard (e.g., deuterated heptanal) if necessary.

  • Suspend a 2.0 µL microdrop of the extraction solvent containing the PFBHA derivatizing agent from the tip of a microsyringe needle into the headspace above the sample.[1][2]

  • Seal the vial and incubate at a controlled temperature (e.g., 40°C) with constant stirring (e.g., 1100 rpm) for a defined period (e.g., 6 minutes) to allow for extraction, concentration, and derivatization of heptanal.[1][2]

  • Retract the microdrop back into the syringe.

  • Inject the derivatized sample directly into the GC-MS for analysis.

Protocol 2.1.2: Headspace Solid-Phase Microextraction (HS-SPME) for Food and Environmental Samples

HS-SPME is a solvent-free technique ideal for extracting volatile compounds from solid and liquid samples.[3]

• Materials:

  • SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

  • Heptanal standard

  • Sample vials (e.g., 20 mL) with PTFE-lined septa

  • Saturated NaCl solution

• Procedure:

  • Place a known amount of the sample (e.g., 1.00 g of food sample) into a headspace vial.[3]

  • Add a specific volume of saturated NaCl solution (e.g., 10 mL) to enhance the release of volatile compounds.[3]

  • Seal the vial and equilibrate the sample at a specific temperature (e.g., 60°C) for a set time.

  • Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 10 minutes) with agitation.[3]

  • Retract the fiber and insert it into the GC injector for thermal desorption of the analytes.[3]

Protocol 2.1.3: Direct Thermal Desorption for Edible Oils

This method is a simple and efficient way to analyze volatile compounds in oily matrices without extensive sample cleanup.

• Materials:

  • Thermal desorption unit (TDU) compatible with the GC-MS system

  • Microvials for the TDU

  • Heptanal standard

• Procedure:

  • Place a small, accurately weighed amount of the oil sample (e.g., 30 mg) into a microvial.[4]

  • Place the microvial into a thermal desorption tube.

  • Introduce the tube into the TDU, where the volatile compounds, including heptanal, are thermally desorbed and transferred to the GC-MS for analysis, leaving the non-volatile oil matrix behind.

GC-MS Instrumentation and Conditions

The following tables summarize typical GC-MS parameters for heptanal analysis. The optimal conditions may vary depending on the specific instrument and application.

Table 1: Gas Chromatography (GC) Parameters

Parameter	Method 1 (Biological Samples)	Method 2 (Food Samples)	Method 3 (Edible Oils)
GC System	Agilent 7890B GC or equivalent	Varian Gas Chromatograph model CP 3800 or equivalent[3]	Agilent 7890 GC or equivalent[4]
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	Capillary Column (e.g., DB-WAX)	ZB-FFAP (15 m x 0.25 mm, 0.25 µm) or equivalent[4]
Carrier Gas	Helium	Helium[3]	Helium[4]
Flow Rate	Constant flow of 1.0 mL/min	2.0 mL/min[5]	Constant flow of 1.3 mL/min[4]
Inlet Temperature	250°C	150°C (for SPME desorption)[3]	Programmed: -70°C to 280°C[4]
Injection Mode	Splitless	Splitless (for SPME)[3]	Solvent Venting[4]
Oven Program	Start at 50°C (hold 2 min), ramp to 120°C at 30°C/min, then to 200°C at 10°C/min (hold 10 min)	Isothermal at 60°C[5]	35°C (1 min), ramp to 120°C at 4°C/min (hold 5 min), then to 250°C at 50°C/min (hold 8 min)[4]

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Typical Setting
MS System	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
MS Transfer Line Temperature	280°C
Mass Range	m/z 35-350
Data Acquisition	Full Scan or Selected Ion Monitoring (SIM)

Data Presentation and Analysis

Quantitative Data

The following table summarizes representative quantitative data for heptanal analysis using different GC-MS methods.

Table 3: Quantitative Performance Data for Heptanal Analysis

Parameter	Method (Matrix)	Value	Reference
Retention Time	HS-SPME-GC-FID (Aqueous)	3.32 min	[5]
GC-MS on DB-624 column	9.15 min	[6]
Limit of Detection (LOD)	HS-SDME-GC-MS (Blood)	0.05 µM	[1]
HS-SPME-GC-MS (Food)	< ng/g level	[3]
Limit of Quantification (LOQ)	-	-	-
Linearity Range	HS-SDME-GC-MS (Blood)	0.1 - 50 µM	[1]
HS-SPME-GC-FID (Food)	10 - 900 ppb (R²=0.999)	[3]
Recovery	HS-SPME-GC-FID (Food)	80.9%	[5]
Repeatability (RSD)	HS-SPME-GC-FID (Food)	0.5 - 2.3%	[5]

Mass Spectrum and Fragmentation

The mass spectrum of heptanal is characterized by specific fragmentation patterns. The molecular ion peak (M+) is observed at m/z 114. A prominent peak at m/z 44 is due to the McLafferty rearrangement, which is characteristic of aldehydes.[7] The complement of this rearrangement is observed at m/z 70.[7] Other significant fragments can arise from alpha and beta cleavages.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. chegg.com [chegg.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. li01.tci-thaijo.org [li01.tci-thaijo.org]
• 6. chem-agilent.com [chem-agilent.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Quantification of Heptanal in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction: Heptanal as a Biomarker

Heptanal (C7H14O) is a saturated fatty aldehyde that has garnered significant interest as a potential non-invasive biomarker for various pathological conditions.[1][2] It is an endogenous compound that can originate from membrane lipid peroxidation, a process often elevated in states of oxidative stress associated with diseases like cancer.[2][3] Consequently, elevated levels of heptanal have been detected in the biological samples of patients with certain diseases, most notably lung cancer.[4][5][6] Recent studies have also identified heptanal as a key biomarker in the exhaled breath of patients with SARS-CoV-2.[7][8] The accurate quantification of heptanal in accessible biological matrices such as blood and urine is crucial for its validation and potential clinical application in early disease diagnosis and monitoring.[9][10]

This document provides detailed methodologies for the quantification of heptanal in human blood and urine samples, primarily utilizing headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS).

Quantitative Data Summary

The following tables summarize the reported concentrations of heptanal in human blood and urine, comparing levels in healthy individuals and lung cancer patients.

Table 1: Heptanal Concentrations in Human Blood

Subject Group	Heptanal Concentration (µM)	Analytical Method	Reference
Lung Cancer Patients	2.47 - 9.23	HS-SPME-GC-MS	[4]
Healthy Controls	< 0.6	HS-SPME-GC-MS	[4]
Lung Cancer Patients	8.54 - 22.23	HS-SDME-GC-MS	[6]
Healthy Controls	< 0.9	HS-SDME-GC-MS	[6]

Table 2: Heptanal Concentrations in Human Urine

Subject Group	Heptanal Concentration (µM)	Analytical Method	Reference
Lung Cancer Patients	2.5 - 6.4	HF-LPME/CZE-AD	[10]
Healthy Volunteers	Not specified, but significantly lower than patients	HF-LPME/CZE-AD	[10]

Experimental Protocols

Quantification of Heptanal in Human Blood via Headspace Solid-Phase Microextraction (HS-SPME) and GC-MS

This protocol is based on the method described for the analysis of volatile organic compounds as potential cancer biomarkers.[4][5]

3.1.1. Materials and Reagents

• Heptanal standard (≥95% purity)

• Internal Standard (IS): e.g., deuterated heptanal

• Derivatization agent: O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)

• SPME Fiber: Poly(dimethylsiloxane)/divinylbenzene (PDMS/DVB)

• Solvents: Methanol, Hexane (HPLC or GC grade)

• Ultrapure water

• 20 mL headspace vials with PTFE-lined septa

• Blood collection tubes with anticoagulant (e.g., EDTA)

3.1.2. Sample Preparation and Derivatization

• Blood Collection: Collect whole blood samples in appropriate anticoagulant tubes and store at -80°C until analysis.

• Thawing and Aliquoting: Thaw frozen blood samples on ice. Aliquot a specific volume (e.g., 1 mL) into a 20 mL headspace vial.

• Internal Standard Spiking: Add a known amount of the internal standard solution to each sample for accurate quantification.

• Derivatization: Prepare a fresh solution of PFBHA in ultrapure water. Add an appropriate volume of the PFBHA solution to the blood sample in the headspace vial. This on-fiber derivatization converts the volatile aldehydes into more stable and readily detectable oximes.[4]

3.1.3. HS-SPME Procedure

• Incubation and Extraction: Place the sealed headspace vial in a heating block or water bath set to a specific temperature (e.g., 60°C).[4]

• Expose the PDMS/DVB SPME fiber to the headspace above the blood sample for a defined period (e.g., 8 minutes) with constant agitation.[4] The volatile aldehydes, including heptanal, will adsorb onto the fiber.

3.1.4. GC-MS Analysis

• Desorption: Immediately after extraction, insert the SPME fiber into the heated injection port of the GC-MS system for thermal desorption of the analytes.

• Chromatographic Separation: Utilize a suitable capillary column (e.g., DB-5MS) to separate the components of the sample. The temperature program should be optimized to achieve good resolution of the heptanal-PFBHA derivative.

• Mass Spectrometric Detection: Operate the mass spectrometer in selected ion monitoring (SIM) mode for high sensitivity and specificity. Monitor the characteristic ions of the heptanal-PFBHA oxime and the internal standard.

• Quantification: Create a calibration curve using standard solutions of heptanal of known concentrations. The concentration of heptanal in the blood samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Quantification of Heptanal in Human Urine via Magnetic Solid Phase Extraction (MSPE) and HPLC

This protocol is based on a method developed for the determination of aldehydes in urine.[11]

3.2.1. Materials and Reagents

• Heptanal standard (≥95% purity)

• Derivatization agent: 2,4-Dinitrophenylhydrazine (DNPH)

• Magnetic Sorbent: e.g., magnetite/silica/poly(methacrylic acid-co-ethylene glycol dimethacrylate) (Fe3O4/SiO2/P(MAA-co-EGDMA))

• Solvents: Acetonitrile, Methanol (HPLC grade)

• Ultrapure water

• Urine collection containers

3.2.2. Sample Preparation and In-Situ Derivatization

• Urine Collection: Collect mid-stream urine samples and store at -20°C or lower until analysis.

• Sample Pre-treatment: Thaw urine samples and centrifuge to remove any particulate matter.

• MSPE with In-Situ Derivatization:

  • Adsorb the DNPH derivatization reagent onto the magnetic sorbent.

  • Add the DNPH-loaded magnetic sorbent to the urine sample.

  • Agitate the mixture to facilitate the simultaneous extraction of heptanal onto the sorbent and its derivatization with DNPH.

3.2.3. Elution and HPLC Analysis

• Magnetic Separation: Use a strong magnet to separate the sorbent with the bound heptanal-DNPH derivative from the urine sample.

• Elution: Wash the sorbent to remove interferences and then elute the derivative using a suitable solvent (e.g., acetonitrile).

• HPLC Analysis:

  • Inject the eluate into an HPLC system equipped with a suitable column (e.g., C18) and a UV or DAD detector.

  • The mobile phase composition and gradient should be optimized for the separation of the heptanal-DNPH derivative.

• Quantification: Construct a calibration curve using standard solutions of heptanal treated with the same MSPE and derivatization procedure. Determine the concentration of heptanal in the urine samples from this curve.

Visualizations

Experimental Workflow for Heptanal Quantification in Blood

Caption: Workflow for the quantification of heptanal in blood samples.

Lipid Peroxidation and Aldehyde Formation

Caption: Simplified pathway of lipid peroxidation leading to aldehyde formation.

References

• 1. Heptanal | C7H14O | CID 8130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Heptanal (FDB008048) - FooDB [foodb.ca]
• 3. researchgate.net [researchgate.net]
• 4. Development of headspace solid-phase microextraction with on-fiber derivatization for determination of hexanal and heptanal in human blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Detection of Covid-19 through a Heptanal Biomarker Using Transition Metal Doped Graphene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Exhaled Aldehydes and Ketones as Biomarkers of Lung Cancer and Diabetes: Review of Sensor Technologies for Early Disease Diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Determination of hexanal and heptanal in human urine using magnetic solid phase extraction coupled with in-situ derivatization by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Jasminaldehyde from Heptanal

Introduction

Jasminaldehyde, also known as α-amyl cinnamaldehyde, is a widely used fragrance ingredient prized for its characteristic jasmine scent.[1] Its synthesis is a topic of significant interest in the chemical industry, with a primary route involving the cross-aldol condensation of heptanal and benzaldehyde (B42025).[2][3] This reaction, however, is often complicated by the self-condensation of heptanal, which leads to the formation of the undesirable byproduct 2-n-pentyl-2-nonenal.[3][4] Consequently, research has focused on developing highly selective and efficient catalytic systems to maximize the yield of jasminaldehyde while minimizing byproduct formation. These efforts include the use of various catalysts such as solid bases, organocatalysts, and phase transfer catalysts under different reaction conditions, including solvent-free and microwave-assisted syntheses.[2][5][6][7]

This document provides detailed application notes and experimental protocols for the synthesis of jasminaldehyde, targeting researchers, scientists, and professionals in drug development and fine chemical synthesis.

Reaction Mechanism: Cross-Aldol vs. Self-Condensation

The synthesis of jasminaldehyde via the aldol (B89426) condensation of heptanal and benzaldehyde involves a competitive reaction pathway. The desired outcome is the cross-condensation product, jasminaldehyde. However, the self-condensation of heptanal is a significant side reaction.[3][4]

Figure 1: Competing reaction pathways in jasminaldehyde synthesis.

Data Presentation: Comparison of Catalytic Systems

The following tables summarize quantitative data from various studies on the synthesis of jasminaldehyde, highlighting the performance of different catalysts and reaction conditions.

Table 1: Heterogeneous Catalysts

Catalyst	Benzaldehyde:Heptanal Molar Ratio	Temperature (°C)	Reaction Time	Heptanal Conversion (%)	Jasminaldehyde Selectivity (%)	Reference
Mg-Al Hydrotalcite (Mg/Al = 3.5)	5	125	8 h	98	86	[8]
Mg-Al Mixed Oxide	2	140	78 h	36	41	[2]
Fe-Zn Double Metal Cyanide	10 (Heptanal:Catalyst weight ratio)	160	5 h	93	77	[4]
Silica-Immobilized Piperazine (B1678402)	Not Specified	Not Specified	Not Specified	>90	>90	[6]
Mg-Al-NO3 Hydrotalcite (Microwave)	5	90 (100 W)	50 min	99.5	80	[7]
Mg-Al Hydrotalcite	15	140	5.5 h	99	94	[2]

Table 2: Homogeneous and Phase Transfer Catalysis

Catalyst	Benzaldehyde:Heptanal Molar Ratio	Temperature (°C)	Reaction Time	Heptanal Conversion (%)	Jasminaldehyde Selectivity (%)	Reference
L-Proline / Benzoic Acid	2	125	1 h	100	>96	[5]
Cetyltrimethylammonium Bromide (0.1M)	1	30	3.5 h	High	Nearly 100	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments in the synthesis of jasminaldehyde using different catalytic approaches.

Protocol 1: Synthesis using a Heterogeneous Catalyst (Mg-Al Hydrotalcite)

This protocol is based on the work of Sharma et al. and describes a solvent-free synthesis using a solid base catalyst.[8]

Materials:

• Benzaldehyde

• Heptanal

• Mg-Al Hydrotalcite (Mg/Al molar ratio = 3.5)

• Two-necked round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Nitrogen source

• Acetone (B3395972) (for catalyst washing)

• Centrifuge

Procedure:

• Set up a two-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer under a nitrogen atmosphere.

• Add the desired amount of Mg-Al hydrotalcite catalyst to the flask.

• Introduce benzaldehyde and heptanal into the flask. A high molar ratio of benzaldehyde to heptanal (e.g., 5:1) is recommended to suppress the self-condensation of heptanal.[2]

• Heat the reaction mixture to the desired temperature (e.g., 125 °C) with vigorous stirring.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by gas chromatography (GC).

• Upon completion of the reaction (e.g., after 8 hours), cool the mixture to room temperature.

• Separate the solid catalyst from the liquid product mixture by centrifugation.

• Wash the recovered catalyst with acetone multiple times to remove any adsorbed reactants and products.

• Dry the catalyst for reuse in subsequent reactions.

• The liquid product can be further purified by distillation if necessary.

Protocol 2: Organocatalyzed Synthesis (L-Proline and Benzoic Acid)

This protocol follows the solvent-free method described by S. B. Kalidindi and coworkers, utilizing an amino acid as an organocatalyst.[5]

Materials:

• Benzaldehyde

• Heptanal

• L-Proline

• Benzoic Acid

• Reaction vessel with controlled addition setup (e.g., syringe pump)

• Magnetic stirrer with hotplate

• Nitrogen source

Procedure:

• Charge the reaction vessel with benzaldehyde, L-proline (e.g., 40 mol% with respect to heptanal), and benzoic acid (e.g., 40 mol% with respect to heptanal).

• Heat the mixture to 125 °C under a nitrogen atmosphere with stirring.

• Slowly add heptanal to the reaction mixture over a period of 60 minutes using a syringe pump. The controlled addition is crucial to maintain a low concentration of heptanal and minimize its self-condensation.[5]

• Continue stirring the reaction mixture at 125 °C for the desired duration (e.g., 1 hour).

• Monitor the reaction by GC analysis.

• After the reaction is complete, the product mixture can be worked up as required.

Protocol 3: Phase Transfer Catalysis

This greener synthesis approach utilizes a surfactant as a phase transfer catalyst in an aqueous medium.[1]

Materials:

• Benzaldehyde

• n-Heptanal

• Sodium Hydroxide (NaOH) pellets

• N-cetyl-N,N,N-trimethylammonium bromide (CTAB)

• Reaction flask with stirrer

• Water (as solvent)

• Ethyl acetate (B1210297) (for extraction, if needed)

Procedure:

• Prepare an aqueous solution of CTAB (e.g., 0.1 M) in a reaction flask.

• Add equimolar amounts of benzaldehyde and n-heptanal to the CTAB solution under stirring. It is recommended to add benzaldehyde first, followed by the controlled addition of n-heptanal.[1]

• Add NaOH pellets to the mixture and stir to dissolve at a controlled temperature (e.g., 30 °C).

• Allow the reaction to proceed for a specified time (e.g., 3.5 hours), monitoring the progress by thin-layer chromatography (TLC).

• After the reaction, stop stirring and allow the layers to separate. The product layer can be isolated.

• The aqueous catalyst layer can be recycled for subsequent batches by adding fresh reactants.[1]

Experimental Workflow and Logic Diagrams

The following diagrams illustrate the general experimental workflow for jasminaldehyde synthesis and the logical relationship for optimizing reaction conditions.

Figure 2: General experimental workflow for jasminaldehyde synthesis.

Figure 3: Logical relationship for optimizing reaction conditions.

References

• 1. nanobioletters.com [nanobioletters.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Jasminaldehyde production without the use of solvents by employing solid-acid catalysts based on a double metal cyanide [ignited.in]
• 5. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 6. Synthesis of natural fragrance jasminaldehyde using silica-immobilized piperazine as organocatalyst - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. arabjchem.org [arabjchem.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Oxidation of Heptanal to Heptanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the oxidation of heptanal to heptanoic acid, a common transformation in organic synthesis. The methods described are suitable for laboratory-scale preparations and offer different options in terms of oxidizing agents and reaction conditions.

Introduction

The oxidation of aldehydes to carboxylic acids is a fundamental reaction in organic chemistry. Heptanoic acid, a seven-carbon carboxylic acid, is a valuable compound used in the synthesis of esters for fragrances and as a building block in the pharmaceutical and polymer industries. This document outlines reliable methods for its preparation from heptanal.

Physicochemical Data

A summary of the key physical and chemical properties of the reactant and product is provided below for easy reference.

Property	Heptanal	Heptanoic Acid
Molecular Formula	C₇H₁₄O	C₇H₁₄O₂
Molecular Weight	114.19 g/mol	130.18 g/mol [1]
Appearance	Colorless to light yellow liquid[2]	Colorless liquid[3]
Odor	Fat, citrus, rancid odor[2]	Disagreeable, rancid odor[3]
Boiling Point	153 °C	223-224 °C[3]
Solubility in Water	Slightly soluble[2]	Sparingly soluble[3]
Solubility in Organic Solvents	Soluble in alcohol[2]	Soluble in ethanol (B145695) and ether[3]

Experimental Protocols

Two common methods for the oxidation of heptanal are detailed below. The choice of method may depend on the desired scale, available reagents, and safety considerations.

Protocol 1: Oxidation using Potassium Permanganate (B83412)

This protocol is adapted from a procedure found in Organic Syntheses, a reliable source for organic chemistry preparations.[4] It is a robust method suitable for laboratory-scale synthesis.

Materials:

• Heptanal (freshly distilled, bp 85.5–87.5°C/90 mmHg)[4]

• Potassium permanganate (KMnO₄)

• Concentrated sulfuric acid (H₂SO₄)

• Sodium bisulfite (NaHSO₃) or sulfur dioxide (SO₂)

• Sodium hydroxide (B78521) (NaOH)

• Concentrated hydrochloric acid (HCl)

• Water (distilled or deionized)

• Ice

Equipment:

• 5-L three-necked round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Large ice bath

• Gas inlet tube (if using SO₂)

• Separatory funnel

• Distillation apparatus (Claisen flask with fractionating side arm)

Procedure:

• Reaction Setup: In a 5-L flask equipped with a mechanical stirrer, add 2.7 L of water and carefully add 350 mL of concentrated sulfuric acid while cooling in an ice bath.[4]

• Addition of Reactants: Once the acid solution has cooled to 15°C, add 342 g (403 mL, 3 moles) of heptanal.[4]

• Oxidation: Begin vigorous stirring and add 340 g (2.15 moles) of potassium permanganate in 15-g portions. The rate of addition should be controlled to maintain the reaction temperature below 20°C. This addition will take approximately two hours.[4]

• Work-up: After the addition of potassium permanganate is complete, a brown precipitate of manganese dioxide will be present. To remove this, pass sulfur dioxide gas through the solution until it becomes clear. Alternatively, a solution of sodium bisulfite can be added. This step reduces the manganese dioxide to soluble manganese sulfate.[4]

• Isolation of Crude Product: The heptanoic acid will separate as an oily layer. Separate this layer using a separatory funnel and wash it with a small amount of water. The crude product at this stage has a purity of 95–97%.[4]

• Purification:

  • Dissolve the crude heptanoic acid in a solution of 140 g (3.5 moles) of sodium hydroxide in 700 mL of water.

  • Steam distill this solution to remove any unreacted heptanal or other volatile impurities.

  • Cool the remaining solution and acidify it with 375 mL (4.5 moles) of concentrated hydrochloric acid.

  • The heptanoic acid will again separate. Collect the acid and distill it under reduced pressure. The fraction boiling at 155–157°C/80 mmHg is collected.[4]

Expected Yield: 85–90% of the purified product based on the weight of the impure material used.[4] Titration of the final product should indicate 100% purity.[4]

Protocol 2: Catalyst-Free Oxidation with Air

This method is based on industrial processes and offers a "greener" alternative by using air as the oxidant and avoiding heavy metal reagents.[5][6]

Materials:

• n-Heptanal

• Oxygen or clean, dry air

• Inert solvent (optional, the reaction can be run neat)

Equipment:

• Glass bubble column reactor or a flask with a gas dispersion tube

• Heating/cooling system to control the reaction temperature

• Gas flow meter

Procedure:

• Reaction Setup: Charge the reactor with 800.0 g of n-heptanal.[6]

• Oxidation:

  • Heat the heptanal to 50°C while bubbling air or oxygen through the liquid.[7]

  • Maintain the temperature at 50°C for 4 hours.[7]

  • After 4 hours, increase the temperature to 70°C and continue the reaction for another 2 hours.[7]

• Monitoring the Reaction: The reaction can be monitored by techniques such as gas chromatography (GC) to follow the disappearance of heptanal.

• Work-up and Purification:

  • Once the reaction is complete, the crude heptanoic acid can be purified by distillation.[5] A purity of over 99% can be achieved.[5]

Data Presentation

Spectroscopic Data for Heptanoic Acid:

Spectroscopy	Key Peaks/Shifts
¹H NMR (600 MHz, H₂O)	Chemical shifts (δ) at approximately: 0.89 (t, 3H, -CH₃), 1.29 (m, 6H, -CH₂-), 1.60 (quintet, 2H, -CH₂-CH₂-COOH), 2.34 (t, 2H, -CH₂-COOH).[8]
¹³C NMR (CDCl₃)	Chemical shifts (δ) at approximately: 14.0 (-CH₃), 22.5, 24.8, 28.9, 31.5, 34.1 (-CH₂-), 180.7 (-COOH).[9]
IR (liquid film)	Broad peak around 2500-3300 cm⁻¹ (O-H stretch of carboxylic acid), sharp peak around 1710 cm⁻¹ (C=O stretch).[1][3]
Mass Spectrum (EI)	Molecular ion peak (M⁺) at m/z = 130. Other significant fragments can be observed.[1]

Safety Precautions

• Heptanal: Flammable liquid and vapor.[2][10] Causes skin and serious eye irritation.[2] May cause respiratory irritation.[2] Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2][10][11] Keep away from heat, sparks, and open flames.[2][10]

• Potassium Permanganate: Strong oxidizing agent. Can cause fires in contact with combustible materials. Harmful if swallowed.

• Sulfuric Acid and Hydrochloric Acid: Corrosive. Cause severe skin burns and eye damage. Handle with extreme care and appropriate PPE.

• Heptanoic Acid: Causes severe skin burns and eye damage.[3] Handle with appropriate PPE.

Always consult the Safety Data Sheet (SDS) for each chemical before use. [2][10][11][12][13]

Diagrams

References

• 1. Heptanoic acid [webbook.nist.gov]
• 2. Heptanal SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 3. Page loading... [guidechem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. expertmarketresearch.com [expertmarketresearch.com]
• 6. US6696582B2 - Method for producing aliphatic carboxylic acids from aldehydes - Google Patents [patents.google.com]
• 7. Page loading... [wap.guidechem.com]
• 8. hmdb.ca [hmdb.ca]
• 9. Heptanoic acid(111-14-8) 13C NMR spectrum [chemicalbook.com]
• 10. fishersci.com [fishersci.com]
• 11. s3.oxea-chemicals.com [s3.oxea-chemicals.com]
• 12. aurochemicals.com [aurochemicals.com]
• 13. directpcw.com [directpcw.com]

Heptanal as a Standard in Flavor and Fragrance Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptanal, a saturated aliphatic aldehyde, is a naturally occurring volatile organic compound found in a variety of essential oils, fruits, and other agricultural products.[1][2] Its distinct fatty, citrus, and green aroma profile makes it a significant component in the flavor and fragrance industry, where it is used both as an ingredient and as an analytical standard.[2][3][4][5] As a standard, heptanal is crucial for the accurate quantification of volatile compounds in food, beverages, and consumer products, aiding in quality control, authenticity verification, and the development of new products.[6][7] Furthermore, its role as a biomarker for certain diseases has expanded its relevance into the field of drug development and medical diagnostics.[1][8]

These application notes provide detailed protocols for the use of heptanal as a standard in key analytical techniques relevant to flavor and fragrance research, including gas chromatography-mass spectrometry (GC-MS), gas chromatography-olfactometry (GC-O), and sensory analysis for odor threshold determination.

Physicochemical Properties and Odor Profile of Heptanal

A comprehensive understanding of heptanal's properties is essential for its effective use as a standard.

Property	Value
Synonyms	Heptaldehyde, Aldehyde C-7, Enanthaldehyde
CAS Number	111-71-7
Molecular Formula	C₇H₁₄O
Molecular Weight	114.19 g/mol
Boiling Point	153 °C
Melting Point	-43 °C
Density	0.817 g/mL at 25 °C
Solubility	Insoluble in water; soluble in alcohol
Odor Profile	Fatty, citrus, green, waxy, rancid, fruity
Odor Threshold	Air: ~2 µg/m³[9], Meat: 0.23 ppm[10]

Application 1: Quantitative Analysis of Heptanal in Food and Beverages by HS-SPME-GC-MS

This protocol details the quantification of heptanal in a food or beverage matrix using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS). The standard addition method is employed to compensate for matrix effects.[11][12][13]

Experimental Protocol

3.1.1. Materials and Reagents

• Heptanal analytical standard (≥97.0% purity)

• Methanol (B129727) (HPLC grade)

• Sodium chloride (analytical grade)

• Deionized water

• Sample matrix (e.g., fruit juice, vegetable oil)

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

3.1.2. Preparation of Standard Solutions

• Primary Stock Solution (1000 ppm): Accurately weigh 10 mg of heptanal analytical standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions (e.g., 1, 5, 10, 25, 50 ppm) by serial dilution of the primary stock solution with methanol.

3.1.3. Sample Preparation and Standard Addition

• Homogenize the food or beverage sample if necessary.

• For each sample, weigh 5.0 g into five separate 20 mL headspace vials.

• Add 5 mL of saturated NaCl solution to each vial.

• Spike four of the five vials with increasing volumes of a suitable working standard solution to create a standard addition curve. The fifth vial remains unspiked.

• Immediately seal the vials after spiking.

3.1.4. HS-SPME Procedure

• Place the vials in a heating block or autosampler incubator set at a predetermined temperature (e.g., 60°C).

• Allow the samples to equilibrate for a set time (e.g., 15 minutes).

• Expose the conditioned SPME fiber to the headspace of each vial for a fixed extraction time (e.g., 30 minutes) with continuous agitation.

• After extraction, immediately transfer the SPME fiber to the GC injection port for thermal desorption.

3.1.5. GC-MS Analysis

• Injector Temperature: 250°C (or as optimized for the specific SPME fiber)

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 5°C/min to 220°C

  • Hold: 5 minutes at 220°C

• MS Transfer Line Temperature: 230°C

• Ion Source Temperature: 200°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 35-350

3.1.6. Data Analysis

• Identify the heptanal peak based on its retention time and mass spectrum.

• Integrate the peak area of the characteristic heptanal ion (e.g., m/z 44, 57, 72, or 114).

• Construct a standard addition plot with the added concentration of heptanal on the x-axis and the corresponding peak area on the y-axis.

• Determine the concentration of heptanal in the original sample by extrapolating the linear regression line to the x-intercept.

Quantitative Data Summary

The following table presents representative quantitative data for heptanal in various food samples, as determined by methods similar to the one described.

Food Sample	Average Heptanal Content (mg/g)
Potato Chip	0.20
Infant Cereal	0.17
Instant Noodle	0.22
Fried Rice	0.14
Fried Peanut	0.23
Fried Pork Skin (Sample I)	0.15
Fried Pork Skin (Sample II)	1.65

Data adapted from a study on hexanal (B45976) and heptanal content in food samples.[14]

Experimental Workflow Diagram

Workflow for Heptanal Quantification by HS-SPME-GC-MS.

Application 2: Odor Threshold Determination of Heptanal using Sensory Analysis

This protocol describes the determination of the odor detection threshold of heptanal in a specific matrix (e.g., deodorized orange juice) using the 3-Alternative Forced-Choice (3-AFC) method.[15]

Experimental Protocol

4.1.1. Panelist Selection and Training

• Recruit a panel of at least 16-18 individuals.

• Screen panelists for their ability to detect and describe basic odors.

• Train panelists on the 3-AFC test procedure using known odorants.

4.1.2. Materials

• Heptanal analytical standard

• Deodorized matrix (e.g., orange juice, water)

• Odor-free sample cups with lids

• Precision micropipettes

4.1.3. Standard Preparation

• Prepare a stock solution of heptanal in a suitable solvent (e.g., ethanol).

• Create a series of dilutions of the heptanal stock solution in the deodorized matrix. The concentration steps should be in ascending order, typically with a dilution factor of 3 between each step.

4.1.4. Sensory Evaluation Procedure

• For each panelist and at each concentration level, present three samples in a randomized order: two are blanks (deodorized matrix only), and one is the spiked sample.

• Instruct panelists to sniff each sample and identify the one that is different from the other two.

• Provide water for palate cleansing between concentration levels.

• Record the responses of each panelist.

4.1.5. Data Analysis

• For each concentration, calculate the proportion of correct identifications.

• The individual odor detection threshold is the lowest concentration at which a panelist correctly identifies the spiked sample.

• The group odor detection threshold is defined as the concentration at which 50% of the panel correctly identifies the spiked sample above the chance level (which is 1/3 for a 3-AFC test). This can be calculated by fitting the data to a psychometric function (e.g., a logistic model).

Representative Odor Threshold Data

Aldehyde	Odor Detection Threshold (ppb in air)
Propanal	2.0
Butanal	0.46
Hexanal	0.33
Heptanal	~0.17 - 2.0
Octanal	0.17
Nonanal	0.53

Data compiled from studies on aliphatic aldehyde odor thresholds.[4][16]

Aldehyde Olfactory Signaling Pathway

The perception of aldehydes like heptanal begins with the interaction of the odorant molecule with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons (OSNs) in the nasal epithelium.[3] These receptors are G-protein coupled receptors (GPCRs). The binding of an aldehyde to its specific OR triggers a conformational change in the receptor, initiating an intracellular signaling cascade.

References

• 1. Standard addition - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Aldehyde Recognition and Discrimination by Mammalian Odorant Receptors via Functional Group-Specific Hydration Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Odor Detection by Humans of Lineal Aliphatic Aldehydes and Helional as Gauged by Dose–Response Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Two Olfactory Pathways to Detect Aldehydes on Locust Mouthpart [ijbs.com]
• 6. gcms.cz [gcms.cz]
• 7. Unraveling the Scent: How Perfume Makers Use GC/MS Analysis [innovatechlabs.com]
• 8. ez.restek.com [ez.restek.com]
• 9. ec.europa.eu [ec.europa.eu]
• 10. researchgate.net [researchgate.net]
• 11. welchlab.com [welchlab.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Standard Additions | Separation Science [sepscience.com]
• 14. journals.biologists.com [journals.biologists.com]
• 15. diverdi.colostate.edu [diverdi.colostate.edu]
• 16. Odor detection by humans of lineal aliphatic aldehydes and helional as gauged by dose-response functions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Analysis of Heptanal via Derivatization with 2,4-Dinitrophenylhydrazine (DNPH)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptanal, a seven-carbon aldehyde, is a volatile organic compound (VOC) of interest in various fields, including environmental monitoring, food science, and as a potential biomarker in medical diagnostics. Due to its high volatility, low polarity, and lack of a strong chromophore, direct analysis of heptanal by common analytical techniques such as High-Performance Liquid Chromatography (HPLC) with UV detection can be challenging.[1] Derivatization with 2,4-dinitrophenylhydrazine (B122626) (DNPH) is a widely adopted and robust method to overcome these analytical hurdles.[2][3][4]

In an acidic medium, DNPH reacts with the carbonyl group of heptanal to form a stable 2,4-dinitrophenylhydrazone derivative.[1][3][5] This derivative is significantly less volatile, more stable, and possesses a strong chromophore, making it highly suitable for analysis by HPLC with UV detection, typically around 360 nm.[6] This application note provides a detailed protocol for the derivatization of heptanal with DNPH and its subsequent analysis, along with relevant quantitative data and workflow visualizations.

Chemical Reaction Pathway

The derivatization of heptanal with DNPH is a condensation reaction. The nucleophilic nitrogen atom of the hydrazine (B178648) group in DNPH attacks the electrophilic carbonyl carbon of heptanal. This is followed by the elimination of a water molecule to form the stable heptanal-2,4-dinitrophenylhydrazone, which exists as E- and Z-isomers.[4]

Caption: Reaction of heptanal with DNPH to form a stable hydrazone.

Experimental Protocol

This protocol is a generalized procedure based on established methods such as EPA Method 8315A.[2][7] It is recommended to optimize specific parameters based on the sample matrix and analytical instrumentation.

1. Reagent Preparation

• DNPH Derivatizing Reagent: Dissolve 2,4-dinitrophenylhydrazine in a suitable solvent such as acetonitrile (B52724) or methanol, acidified with a strong acid like hydrochloric or phosphoric acid. For example, a solution can be prepared by dissolving DNPH in acetonitrile containing a small percentage of concentrated phosphoric acid. The purity of the DNPH reagent is crucial, and it should be checked for carbonyl impurities before use.[2]

• Heptanal Standard Solution: Prepare a stock solution of heptanal in a high-purity solvent like acetonitrile or methanol. From this stock solution, prepare a series of working standards by serial dilution to cover the desired concentration range for calibration.

• Mobile Phase (for HPLC): A common mobile phase for the separation of DNPH derivatives is a gradient mixture of acetonitrile and water.

2. Sample Preparation and Derivatization

The sample preparation will vary depending on the matrix (e.g., air, water, or biological fluid).

• For Aqueous Samples:

  • Transfer a known volume of the aqueous sample into a clean glass vial.

  • For samples other than formaldehyde, add citrate (B86180) buffer and adjust the pH to approximately 3.0 with hydrochloric acid or sodium hydroxide.[2][7]

  • Add an excess of the DNPH derivatizing reagent to the sample.

  • Seal the vial and incubate the mixture. A typical condition is 40°C for 1 hour with agitation.[2][7]

  • After the reaction is complete, the heptanal-DNPH derivative can be extracted using solid-phase extraction (SPE) with a C18 cartridge.

  • Elute the derivative from the SPE cartridge with acetonitrile.[2]

  • Bring the eluate to a known final volume with acetonitrile before HPLC analysis.[2]

• For Air Samples:

  • Draw a known volume of air through a silica (B1680970) gel cartridge coated with acidified DNPH.[8][9]

  • The heptanal in the air will react with the DNPH on the cartridge to form the stable derivative.

  • After sampling, elute the cartridge with a small volume of acetonitrile.[8][10]

  • The eluate is then ready for direct injection into the HPLC system.

3. HPLC Analysis

• HPLC System: A standard HPLC system equipped with a UV-Vis detector is suitable.

• Column: A reverse-phase C18 column is commonly used for the separation of DNPH derivatives.[10]

• Mobile Phase: A gradient of acetonitrile and water is typically employed.

• Flow Rate: A typical flow rate is around 1.0 mL/min.

• Detection: Monitor the eluent at approximately 360 nm.[6]

• Quantification: Create a calibration curve by injecting the prepared heptanal-DNPH standards. The concentration of heptanal in the original sample can be determined by comparing the peak area of the sample to the calibration curve.

Experimental Workflow

Caption: General workflow for the analysis of heptanal using DNPH derivatization.

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the analysis of aldehydes, including heptanal, using the DNPH derivatization method followed by HPLC. The exact values can vary depending on the specific instrumentation, experimental conditions, and sample matrix.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	1.7 to 2.5 nmol/L for hexanal (B45976) and heptanal in urine	[11]
Limit of Quantification (LOQ)	Varies, typically in the low ng/mL range
Linearity (R²)	≥ 0.99
Precision (RSD)	< 5%
Recovery	70-130% (as per EPA method criteria)	[12]
Wavelength of Max. Absorbance	~360 nm	[6]

Conclusion

The derivatization of heptanal with 2,4-dinitrophenylhydrazine is a reliable and sensitive method for its quantification in various matrices.[2][8] This approach effectively converts the volatile aldehyde into a stable, UV-active derivative, enabling robust analysis by reverse-phase HPLC.[1] The provided protocol and workflow offer a comprehensive guide for researchers and scientists to implement this method in their analytical studies. Careful optimization of the derivatization and chromatographic conditions is essential to achieve high accuracy and precision.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. Derivatization of carbonyl compounds with 2,4-dinitrophenylhydrazine and their subsequent determination by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2,4-Dinitrophenylhydrazine | Overview, Structure & Test - Lesson | Study.com [study.com]
• 6. iomcworld.com [iomcworld.com]
• 7. unitedchem.com [unitedchem.com]
• 8. hitachi-hightech.com [hitachi-hightech.com]
• 9. chromtech.net.au [chromtech.net.au]
• 10. Analysis of 2,4-DNPH Derivatised Aldehydes by HPLC-DAD | SCION Instruments [scioninstruments.com]
• 11. researchgate.net [researchgate.net]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application Notes and Protocols: The Role of Heptanal in Synthesizing Pharmaceutical Intermediates

Introduction

Heptanal, also known as heptaldehyde or enanthaldehyde, is a seven-carbon alkyl aldehyde.[1] It is a colorless liquid with a characteristic fruity, fatty odor and serves as a versatile C7 building block in the chemical industry.[1][2] While its most prominent application is in the synthesis of aroma chemicals for the fragrance industry, its reactive aldehyde group makes it a valuable starting material for various organic transformations.[2][3] In the pharmaceutical sector, heptanal is utilized as a precursor for synthesizing more complex molecules and intermediates due to its ability to undergo a range of chemical reactions, including carbon-carbon bond formation and functional group transformations.[4][5] This document details key applications and provides protocols for the use of heptanal in synthesizing potential pharmaceutical intermediates.

Application 1: Aldol Condensation for the Synthesis of α-Amyl Cinnamaldehyde (B126680)

One of the most significant applications of heptanal is its use in cross-aldol condensation reactions, particularly with benzaldehyde (B42025), to produce α-amyl cinnamaldehyde, commonly known as jasminaldehyde.[6][7] This reaction is a cornerstone for creating complex carbon skeletons. While jasminaldehyde is primarily used as a fragrance component in perfumes and cosmetics, its synthesis pathway is a model for C-C bond formation, a critical step in constructing many active pharmaceutical ingredients (APIs).[6][8] The main challenge in this synthesis is minimizing the self-condensation of heptanal, which is more reactive than benzaldehyde.[7][9] Various catalytic systems have been developed to improve the selectivity towards the desired cross-condensation product.

Data Presentation: Comparison of Catalytic Systems for Jasminaldehyde Synthesis

The following table summarizes quantitative data from different studies on the synthesis of α-amyl cinnamaldehyde from heptanal and benzaldehyde, highlighting the impact of various catalysts and reaction conditions on conversion and selectivity.

Catalyst System	Benzaldehyde:Heptanal Molar Ratio	Temperature (°C)	Reaction Time (h)	Heptanal Conversion (%)	Jasminaldehyde Selectivity (%)	By-product (2-pentyl-2-nonenal) (%)	Reference
NaOH / CTAB (Phase Transfer)	1:1	30	3.5	High (Not specified)	High (Minimal by-product)	Minimal	[6]
L-Proline / Benzoic Acid	2:1	125	1	100	>96	<4	[10]
Fe-Zn Double Metal Cyanide	Not specified	160 (433 K)	5	71	70	Not specified	[11]
Mg-Al Mixed Oxide	Not specified	140	78	36	41	Significant formation	[7]
KOH / Ethylene Glycol	1.5:1	Not specified	6	>90.5 (Yield)	High	<1.0	[12]

Protocol 1: Greener Synthesis of Jasminaldehyde via Phase Transfer Catalysis

This protocol is based on the greener synthesis method using a recyclable phase transfer catalyst, which enhances the reaction rate and selectivity in a biphasic medium.[6]

Materials:

• n-Heptanal (98% purity)

• Benzaldehyde (99% purity)

• Sodium Hydroxide (NaOH) pellets

• N-cetyl-N,N,N-trimethylammonium bromide (CTAB)

• Deionized Water

• Ethyl Acetate (for extraction)

• Reaction flask with magnetic stirrer and temperature control

Procedure:

• Catalyst Solution Preparation: Prepare a 0.1M aqueous solution of CTAB in a reaction flask.

• Reactant Addition: To the stirring CTAB solution, add equimolar amounts of benzaldehyde and n-heptanal.

• Reaction Initiation: Add NaOH pellets to the mixture and maintain the temperature at 30°C.

• Reaction Monitoring: Stir the mixture vigorously for 3.5 to 4 hours. Monitor the reaction progress by taking small aliquots and spotting them on a Thin Layer Chromatography (TLC) plate.

• Work-up: Once the reaction is complete, stop the stirring. The organic product layer will separate from the aqueous catalyst layer.

• Extraction: Separate the top organic layer containing the jasminaldehyde. The bottom aqueous layer containing the CTAB catalyst can be retained for reuse in subsequent batches.[6]

• Purification: The crude product can be purified further by vacuum distillation if required.

Visualization: Aldol Condensation Synthesis Pathway

The following diagram illustrates the key reaction pathways originating from heptanal in the synthesis of jasminaldehyde, including the competing self-condensation reaction.

Caption: Key pathways in the base-catalyzed condensation involving heptanal.

Application 2: Grignard Reaction for Secondary Alcohol Synthesis

The Grignard reaction is a fundamental method for forming carbon-carbon bonds and is widely used in pharmaceutical synthesis to build complex molecular scaffolds.[13] Reacting heptanal with an organomagnesium halide (Grignard reagent) efficiently produces secondary alcohols.[14] These secondary alcohols are valuable intermediates, as the hydroxyl group can be further functionalized or serve as a key stereocenter in a chiral drug molecule.

Protocol 2: Synthesis of 1-Phenylheptan-1-ol via Grignard Reaction

This protocol describes a representative Grignard reaction between heptanal and phenylmagnesium bromide to form 1-phenylheptan-1-ol, a potential precursor for various functionalized molecules.

Materials:

• Magnesium (Mg) turnings

• Bromobenzene (B47551)

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Heptanal

• Iodine crystal (as initiator)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Flame-dried, three-necked round-bottom flask with a condenser, dropping funnel, and nitrogen inlet

Procedure:

• Grignard Reagent Preparation:

  • Place magnesium turnings and a small crystal of iodine in the flame-dried flask under a nitrogen atmosphere.

  • Add a small amount of anhydrous ether to cover the magnesium.

  • Prepare a solution of bromobenzene in anhydrous ether in the dropping funnel. Add a small portion to the flask to initiate the reaction (indicated by bubbling and disappearance of the iodine color).

  • Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. After addition, stir for another 30-60 minutes to ensure complete formation of phenylmagnesium bromide.[15]

• Reaction with Heptanal:

  • Cool the Grignard reagent solution to 0°C using an ice bath.

  • Dissolve heptanal in anhydrous ether and add it dropwise to the stirred Grignard solution, maintaining the temperature below 10°C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Work-up and Quenching:

  • Cool the reaction mixture back to 0°C and slowly quench the reaction by adding saturated aqueous NH₄Cl solution dropwise until the solids dissolve.[16]

• Extraction and Purification:

  • Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the drying agent and remove the solvent under reduced pressure to obtain the crude 1-phenylheptan-1-ol, which can be purified by column chromatography or distillation.

Visualization: General Experimental Workflow for Synthesis

This diagram outlines the standard workflow for a multi-step organic synthesis, applicable to both the Grignard and Reductive Amination protocols.

Caption: A standard workflow for multi-step organic synthesis and purification.

Application 3: Reductive Amination for Amine Synthesis

Reductive amination is a cornerstone of medicinal chemistry, responsible for a significant percentage of all C-N bond-forming reactions in the pharmaceutical industry.[17][18] This one-pot reaction converts aldehydes or ketones into amines. Heptanal can be reacted with ammonia, a primary amine, or a secondary amine in the presence of a reducing agent to form primary, secondary, or tertiary heptylamines, respectively.[19] These amines are crucial intermediates for APIs across numerous drug classes, including those affecting the central nervous and cardiovascular systems.[20]

Protocol 3: Synthesis of N-Benzylheptan-1-amine via Reductive Amination

This protocol details the synthesis of a secondary amine from heptanal and benzylamine (B48309) using sodium triacetoxyborohydride (B8407120), a mild and selective reducing agent.

Materials:

• Heptanal

• Benzylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloroethane (DCE) or Tetrahydrofuran (THF) as solvent

• Acetic acid (optional, as catalyst)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Deionized Water and Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Imine Formation:

  • In a round-bottom flask, dissolve heptanal and benzylamine (1.0-1.1 equivalents) in the chosen solvent (e.g., DCE).

  • If desired, add a catalytic amount of acetic acid to facilitate the formation of the intermediate imine. Stir the mixture at room temperature for 30-60 minutes.

• Reduction:

  • Add sodium triacetoxyborohydride (1.2-1.5 equivalents) to the mixture in portions. The reaction is often mildly exothermic.

  • Stir the reaction at room temperature for 3-12 hours, monitoring its progress by TLC or GC-MS until the starting materials are consumed.

• Work-up and Quenching:

  • Carefully quench the reaction by adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Extraction and Purification:

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with the reaction solvent or another suitable solvent like ethyl acetate.

  • Combine the organic layers, wash with water and then brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solution under reduced pressure to yield the crude N-benzylheptan-1-amine.

  • Purify the product via column chromatography on silica (B1680970) gel if necessary.

Visualization: Key Synthetic Transformations of Heptanal

This diagram shows the logical relationship between heptanal and the key classes of intermediates it can be transformed into.

References

• 1. Heptanal - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. perfumerflavorist.com [perfumerflavorist.com]
• 4. Heptanal | C7H14O | CID 8130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
• 6. nanobioletters.com [nanobioletters.com]
• 7. Solvent-Free Synthesis of Jasminaldehyde in a Fixed-Bed Flow Reactor over Mg-Al Mixed Oxide | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 11. Jasminaldehyde production without the use of solvents by employing solid-acid catalysts based on a double metal cyanide [ignited.in]
• 12. Synthesis of α-Amyl Cinnamaldehyde | Semantic Scholar [semanticscholar.org]
• 13. Grignard Reaction [organic-chemistry.org]
• 14. leah4sci.com [leah4sci.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction [mdpi.com]

Application Note: Synthesis of Jasminaldehyde via Aldol Condensation of Heptanal with Benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of jasminaldehyde (α-amyl cinnamaldehyde) through the cross-aldol condensation of heptanal and benzaldehyde (B42025). Jasminaldehyde is a valuable fragrance and flavor compound widely used in the cosmetic and food industries. This application note outlines two distinct protocols: a heterogeneous catalysis approach using a Mg-Al mixed oxide catalyst under solvent-free conditions and a phase-transfer catalysis method. The protocols are designed to be reproducible and scalable for research and development purposes. Quantitative data from various catalytic systems are summarized for comparative analysis.

Introduction

The aldol (B89426) condensation is a fundamental carbon-carbon bond-forming reaction in organic synthesis. The cross-aldol condensation between an enolizable aldehyde (heptanal) and a non-enolizable aldehyde (benzaldehyde) is a common method for producing α,β-unsaturated aldehydes.[1][2][3] The synthesis of jasminaldehyde via this route is of significant industrial importance.[4][5] Traditional methods often rely on homogeneous base catalysts like sodium or potassium hydroxide (B78521), which can lead to challenges in catalyst recovery, waste generation, and side reactions.[6][7] To address these limitations, research has focused on developing more sustainable and efficient catalytic systems, including heterogeneous solid base catalysts and phase-transfer catalysts.[8][9][10]

This application note presents detailed experimental procedures for two effective methods for the synthesis of jasminaldehyde. The first protocol utilizes a Mg-Al mixed oxide catalyst in a solvent-free system, which offers advantages in terms of catalyst reusability and reduced environmental impact.[4][11] The second protocol describes a phase-transfer catalysis approach, which enhances the reaction rate in a biphasic system.[9][12]

Key Signaling Pathway: General Aldol Condensation Mechanism

Caption: General mechanism of the base-catalyzed aldol condensation of heptanal with benzaldehyde.

Experimental Protocols

Protocol 1: Heterogeneous Catalysis using Mg-Al Mixed Oxide

This protocol describes the solvent-free aldol condensation of heptanal and benzaldehyde using a pre-activated Mg-Al mixed oxide catalyst.

Materials:

• Benzaldehyde (≥99%)

• Heptanal (≥98%)

• Mg-Al mixed oxide catalyst (e.g., derived from hydrotalcite with a Mg/Al molar ratio of 3:1)[4][11]

• Nitrogen gas (for inert atmosphere)

• Standard glassware for organic synthesis (three-necked round-bottom flask, condenser, magnetic stirrer, heating mantle with temperature controller)

Procedure:

• Catalyst Activation: The Mg-Al mixed oxide catalyst is activated by calcination at 450°C for 4 hours under a flow of air to remove water and carbonate species. The catalyst should be cooled under an inert atmosphere and stored in a desiccator before use.

• Reaction Setup: A 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet is assembled. The flask is placed in a heating mantle.

• Charging Reactants: The flask is charged with the activated Mg-Al mixed oxide catalyst (e.g., 100 mg). Benzaldehyde (e.g., 39.5 mmol) and heptanal (e.g., 7.9 mmol) are then added to the flask. A high molar ratio of benzaldehyde to heptanal (e.g., 5:1) is used to minimize the self-condensation of heptanal.[5][6][13]

• Reaction Conditions: The reaction mixture is stirred vigorously (e.g., 700 rpm) and heated to the desired temperature (e.g., 140-160°C) under a nitrogen atmosphere.[13][14]

• Monitoring the Reaction: The progress of the reaction can be monitored by taking small aliquots of the reaction mixture at regular intervals and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Work-up: After the desired conversion of heptanal is achieved (e.g., 5.5 hours), the reaction mixture is cooled to room temperature. The solid catalyst is separated from the liquid product mixture by filtration or centrifugation.

• Purification: The crude product can be purified by vacuum distillation to remove unreacted starting materials and isolate the jasminaldehyde.

Protocol 2: Phase-Transfer Catalysis

This protocol utilizes a phase-transfer catalyst to facilitate the reaction between the aqueous base and the organic reactants.[9][12]

Materials:

• Benzaldehyde (≥99%)

• n-Heptanal (≥98%)

• Sodium hydroxide (NaOH) pellets

• N-cetyl-N,N,N-trimethylammonium bromide (CTAB)

• Deionized water

• Toluene

• Ethyl acetate (B1210297)

• Standard laboratory glassware (reaction flask, magnetic stirrer)

Procedure:

• Catalyst Solution Preparation: In a reaction flask, prepare an aqueous solution of the phase-transfer catalyst, N-cetyl-N,N,N-trimethylammonium bromide (CTAB) (e.g., 0.1 M).

• Adding Reactants: To the stirred aqueous CTAB solution, add equimolar amounts of benzaldehyde and n-heptanal.

• Initiating the Reaction: Add NaOH pellets to the mixture and continue stirring to dissolve the base. The reaction is typically carried out at a controlled temperature, for instance, 30°C.[9]

• Reaction Time and Monitoring: The reaction is allowed to proceed for a specified duration, for example, 3 hours and 30 minutes.[9] The progress can be monitored by TLC using a toluene:ethyl acetate (93:7) solvent system.[9]

• Work-up and Catalyst Recycling: Upon completion, the organic layer containing the product is separated. The aqueous phase containing the CTAB and NaOH can be reused for subsequent batches by adding fresh reactants.[9][12]

• Purification: The separated organic layer is washed with water to remove any residual base and catalyst. The solvent can be removed under reduced pressure, and the resulting crude jasminaldehyde can be purified by vacuum distillation.

Experimental Workflow Diagram

Caption: A generalized experimental workflow for the synthesis of jasminaldehyde.

Data Presentation

The following table summarizes the quantitative data from various studies on the aldol condensation of heptanal with benzaldehyde, showcasing the effect of different catalysts and reaction conditions on conversion and selectivity.

Catalyst	Benzaldehyde:Heptanal Molar Ratio	Temperature (°C)	Reaction Time (h)	Heptanal Conversion (%)	Jasminaldehyde Selectivity (%)	Reference
Mg-Al Mixed Oxide	2:1	140	76	36	41	[4]
MgO	5:1	140	1	>95	~78-80	[13]
MgO	-	-	-	96	68	[8][10]
Cs-MCM-41	-	-	-	40	31	[8][10]
K-Alumina	-	-	-	62	34	[8][10]
CTAB/NaOH	1:1	30	3.5	High	High	[9]
Zn Modified Mg/Al Oxides	5:1	160	-	99	89	[14]
Mg-Al Mixed Oxide (ESM 3:1)	2:1	100	-	70	66	[11]
MgO-NO₃-H₂O₂	5:1	140	5.5	99	88	[5]
FeAlP	5:1	140	4	75	71	[5]

Conclusion

The synthesis of jasminaldehyde via the aldol condensation of heptanal and benzaldehyde can be achieved with high conversion and selectivity using various catalytic systems. The choice between a heterogeneous catalyst like Mg-Al mixed oxide and a phase-transfer catalyst will depend on the specific requirements of the process, including scalability, catalyst cost, and downstream processing considerations. The protocols and data presented in this application note provide a solid foundation for researchers and professionals in the field to develop and optimize the synthesis of this important fragrance compound. The use of an excess of benzaldehyde is a common strategy to suppress the self-condensation of heptanal and improve the selectivity towards the desired cross-condensation product.[4][6]

References

• 1. Chemistry 211 Experiment 5 [home.miracosta.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scilit.com [scilit.com]
• 9. nanobioletters.com [nanobioletters.com]
• 10. Aldol condensation of benzaldehyde with heptanal using solid-supported caesium and potassium catalysts | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for Headspace Single-Drop Microextraction (HS-SDME) in Heptanal Determination

Introduction

Heptanal, a volatile organic compound, is a significant biomarker for oxidative stress and has been implicated in the early detection of certain diseases, including lung cancer.[1][2] Accurate and sensitive determination of heptanal in various matrices, such as biological fluids and food samples, is crucial for clinical diagnostics and quality control. Headspace single-drop microextraction (HS-SDME) is a simple, cost-effective, and environmentally friendly sample preparation technique that is highly suitable for the extraction and preconcentration of volatile analytes like heptanal prior to gas chromatography-mass spectrometry (GC-MS) analysis.[1][3][4] This method minimizes solvent usage and integrates extraction, concentration, and sample introduction into a single step.[3]

These application notes provide a detailed protocol for the determination of heptanal using HS-SDME coupled with GC-MS.

Experimental Protocols

1. Materials and Reagents

• Heptanal standard

• Extraction solvent (e.g., decane, n-tridecane and butyl acetate (B1210297) mixture)[1][3]

• Derivatization agent (optional, e.g., O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride - PFBHA)[1]

• Sample vials (e.g., 15 mL or 20 mL) with PTFE/silicone septa[3]

• Microsyringe (e.g., 10 µL)

• Heater-stirrer or water bath

• GC-MS system

2. Sample Preparation

• Liquid Samples (e.g., blood, plasma, urine): Pipette a known volume (e.g., 1-2 mL) of the sample into a headspace vial.[5]

• Solid Samples (e.g., food, tissue): Weigh a known amount of the homogenized sample (e.g., 0.5-1.0 g) into a headspace vial. For solid samples, the particle size can influence the extraction efficiency, with smaller particle sizes generally leading to better results.[3]

• Calibration Standards: Prepare a series of calibration standards by spiking a matrix blank (e.g., saline for biological samples, or a similar food matrix free of heptanal) with known concentrations of heptanal.

3. HS-SDME Procedure

• Securely seal the vial containing the sample or standard with a PTFE/silicone septum.

• Place the vial in a heater-stirrer or water bath set to the optimized temperature (e.g., 40-70°C).[1][3]

• Allow the sample to equilibrate for a predetermined time (e.g., 5-15 minutes) with constant stirring (e.g., 800-1200 rpm) to facilitate the partitioning of heptanal into the headspace.[1][5]

• Draw a specific volume (e.g., 1-2 µL) of the extraction solvent into a microsyringe.[1]

• Carefully insert the microsyringe needle through the septum of the vial, ensuring the needle tip is in the headspace above the sample.

• Depress the plunger to expose a single microdrop of the extraction solvent at the needle tip.

• Maintain the microdrop in the headspace for the optimized extraction time (e.g., 6-20 minutes).[1][6]

• After extraction, retract the microdrop back into the syringe.

• Withdraw the needle from the vial and immediately inject the contents into the GC-MS for analysis.

4. Optional Derivatization Step

For enhanced sensitivity and chromatographic performance, an in-drop derivatization can be performed.[1][7]

• Prepare a solution of the derivatization agent (e.g., PFBHA) in the extraction solvent.

• Follow the HS-SDME procedure as described above, using the derivatizing solvent mixture for the microdrop. The derivatization reaction occurs simultaneously with the extraction.[1]

Quantitative Data Summary

The following tables summarize typical quantitative data for the determination of heptanal and other aldehydes using headspace microextraction techniques.

Table 1: Optimized HS-SDME Parameters for Heptanal Determination in Blood

Parameter	Optimized Value	Reference
Extraction Solvent	Decane	[1]
Solvent Volume	2.0 µL	[1]
Sample Temperature	40°C	[1]
Extraction Time	6 min	[1]
Stirring Rate	1100 rpm	[1]

Table 2: Method Validation Data for Aldehyde Determination using Headspace Microextraction

Analyte	Method	LOD	Recovery	RSD (%)	Reference
Heptanal	HS-SDME-GC-MS	-	-	<8.5	[2]
Hexanal	HS-SDME-GC-MS	-	-	<8.5	[2]
Heptanal	HS-SPME-GC-FID	0.01 µg/L	80.9%	0.5-2.3	[8][9]
Hexanal	HS-SPME-GC-FID	0.001 µg/L	77.3%	0.9-4.0	[8][9]

Note: Some data is for HS-SPME, a related technique, to provide a broader context of method performance.

Table 3: Heptanal Concentrations in Biological Samples

Sample Type	Condition	Heptanal Concentration (µM)	Reference
Blood	Lung Cancer	8.54 - 22.23	[1]
Blood	Control	< 0.9	[1]
Blood	Lung Cancer	2.47 - 9.23	[2]
Blood	Control	< 0.6	[2]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Headspace Single-Drop Microextraction Gas Chromatography Mass Spectrometry for the Analysis of Volatile Compounds from Herba Asari - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Headspace single-drop microextraction gas chromatography mass spectrometry for the analysis of volatile compounds from herba asari - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Headspace-Single Drop Microextraction Followed by Gas Chromatographic Determination of Key Aroma Compounds in Tomato Fruits and Their Sample Products – Oriental Journal of Chemistry [orientjchem.org]
• 7. researchgate.net [researchgate.net]
• 8. li01.tci-thaijo.org [li01.tci-thaijo.org]
• 9. researchgate.net [researchgate.net]

Application Note: Magnetic Solid-Phase Extraction for the Determination of Heptanal in Urine Samples

Introduction

Volatile organic compounds (VOCs) present in human urine are gaining significant attention as potential non-invasive biomarkers for diagnosing and monitoring various diseases.[1][2][3] Heptanal, a saturated aldehyde, has been identified as a potential biomarker for lung cancer, with elevated levels observed in the urine of patients compared to healthy individuals.[4][5] The accurate and sensitive quantification of heptanal in complex biological matrices like urine requires efficient sample preparation techniques to isolate and concentrate the analyte prior to analysis.[5]

Magnetic solid-phase extraction (MSPE) has emerged as a simple, rapid, and efficient sample preparation method.[6][7][8] This technique utilizes magnetic nanoparticles (MNPs) as sorbents, which can be easily dispersed in a sample solution to adsorb the target analyte and subsequently separated using an external magnetic field, eliminating the need for centrifugation or filtration.[6][8][9] This application note describes a detailed protocol for the determination of heptanal in human urine samples using MSPE coupled with high-performance liquid chromatography (HPLC). The method involves the derivatization of heptanal with 2,4-dinitrophenylhydrazine (B122626) (DNPH) to form a stable derivative that can be readily analyzed.

Principle of the Method

The MSPE procedure for heptanal analysis in urine involves several key steps. First, magnetic nanoparticles with a suitable surface modification are introduced into the urine sample. Concurrently, or in a preceding step, heptanal is derivatized with DNPH in an acidic medium to form a more stable and chromophoric hydrazone derivative. The heptanal-DNPH derivative is then adsorbed onto the surface of the magnetic nanoparticles. An external magnet is used to aggregate and retain the nanoparticles, allowing for the easy removal of the supernatant. The captured analyte is then eluted from the nanoparticles with a small volume of an appropriate organic solvent. The resulting eluate, containing the concentrated heptanal derivative, is then analyzed by HPLC with UV detection.

Experimental Protocols

Materials and Reagents

• Magnetic Nanoparticles: C8-amine-functionalized Fe3O4 magnetic nanoparticles (C8-amine-Fe3O4 MNPs) or magnetite/silica/poly(methacrylic acid-co-ethylene glycol dimethacrylate) (Fe3O4/SiO2/P(MAA-co-EGDMA)) nanoparticles.[4][7]

• Derivatization Reagent: 2,4-Dinitrophenylhydrazine (DNPH) solution.

• Heptanal Standard: Analytical grade heptanal.

• Solvents: Methanol, acetonitrile, and water (HPLC grade).

• Acids: Hydrochloric acid (HCl) or other suitable acid for pH adjustment.

• Urine Samples: Collected and stored at -20°C until analysis.

Instrumentation

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• Analytical column (e.g., C18 column).

• Vortex mixer.

• External magnet (e.g., Nd-Fe-B permanent magnet).

• pH meter.

Protocol 1: MSPE using C8-amine-Fe3O4 MNPs

This protocol is based on the method described by Song et al.[7][10]

• Sample Preparation: Thaw the frozen urine samples at room temperature. Centrifuge the samples to remove any precipitates.

• Derivatization: In a suitable vial, mix a specific volume of the urine sample with an acidic solution and the DNPH derivatization reagent.

• Extraction: Add a known amount of C8-amine-Fe3O4 MNPs to the solution. Vortex the mixture to facilitate the adsorption of the heptanal-DNPH derivative onto the nanoparticles.

• Magnetic Separation: Place the vial on a strong external magnet. The magnetic nanoparticles will be attracted to the side of the vial, allowing for the clear supernatant to be decanted and discarded.

• Washing (Optional): Wash the nanoparticles with a small amount of water or a suitable buffer to remove any interfering substances.

• Elution: Add a specific volume of an appropriate elution solvent (e.g., acetonitrile) to the vial. Vortex the mixture to desorb the heptanal-DNPH derivative from the nanoparticles.

• Final Separation and Analysis: Place the vial back on the magnet to separate the nanoparticles. Carefully collect the eluate and inject it into the HPLC system for analysis.

Protocol 2: MSPE with In-Situ Derivatization

This protocol is adapted from the work of Liu et al.[4][11]

• Sorbent Preparation: Disperse Fe3O4/SiO2/P(MAA-co-EGDMA) nanoparticles in a solution containing DNPH to allow for the adsorption of the derivatization reagent onto the nanoparticle surface.

• Extraction and In-Situ Derivatization: Add the DNPH-loaded magnetic nanoparticles to the urine sample. Vortex the mixture. The heptanal in the urine will be simultaneously extracted and derivatized on the surface of the nanoparticles.

• Magnetic Separation: Use an external magnet to separate the nanoparticles from the sample solution.

• Elution: Elute the heptanal-DNPH derivative from the nanoparticles using a suitable solvent.

• Analysis: Analyze the eluate using HPLC.

Data Presentation

The following table summarizes the quantitative data from the cited literature for the determination of heptanal in urine using MSPE.

Parameter	Method 1 (C8-amine-Fe3O4 MNPs)[7]	Method 2 (Fe3O4/SiO2/P(MAA-co-EGDMA))[4]
Analyte	Heptanal	Heptanal
Derivatization Reagent	2,4-Dinitrophenylhydrazine (DNPH)	2,4-Dinitrophenylhydrazine (DNPH)
Analytical Method	HPLC	HPLC
Linearity Range	0.005–5 µmol L⁻¹	Not explicitly stated
Correlation Coefficient (r)	> 0.9982	Not explicitly stated
Limit of Detection (LOD)	0.78 nmol L⁻¹	2.5 nmol L⁻¹
Average Recovery	82.5% to 99.4%	72.8% to 91.4%
Intra-day Precision (RSD)	< 8.4%	< 9.6%
Inter-day Precision (RSD)	< 8.4%	< 9.6%

Visualizations

Caption: General workflow for Magnetic Solid-Phase Extraction of heptanal from urine.

Caption: Logical relationship of heptanal as a biomarker from production to detection.

Conclusion

Magnetic solid-phase extraction is a highly effective technique for the sensitive and selective determination of heptanal in urine samples. The methods presented offer rapid and efficient extraction with good recovery and precision, making them suitable for clinical research and the development of diagnostic tools. The use of magnetic nanoparticles simplifies the sample preparation process, and when combined with a derivatization step, allows for robust quantification by HPLC. The presented protocols and data provide a solid foundation for researchers, scientists, and drug development professionals interested in the analysis of volatile biomarkers in biological fluids.

References

• 1. Analysis of urinary VOCs using mass spectrometric methods to diagnose cancer: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wwwn.cdc.gov [wwwn.cdc.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of hexanal and heptanal in human urine using magnetic solid phase extraction coupled with in-situ derivatization by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Magnetic solid-phase extraction followed by high performance liquid chromatography for determination of hexanal and heptanal in human urine - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. scispace.com [scispace.com]
• 9. azonano.com [azonano.com]
• 10. Magnetic solid-phase extraction followed by high performance liquid chromatography for determination of hexanal and heptanal in human urine | Semantic Scholar [semanticscholar.org]
• 11. Determination of hexanal and heptanal in human urine using magnetic solid phase extraction coupled with in-situ derivat… [ouci.dntb.gov.ua]

Heptanal as a Component in Insect Attractant and Repellent Blend Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptanal, a saturated aldehyde, is a volatile organic compound found in many plants and emitted by some insects. Its role in insect behavior is complex, acting as an attractant, a repellent, or a modulator of responses to other semiochemicals, depending on the insect species, its concentration, and the context of other volatile cues. These application notes provide a summary of quantitative data from studies on heptanal as a component in insect attractant or repellent blends, along with detailed protocols for key experimental methodologies.

Data Presentation: Quantitative Effects of Heptanal in Insect Attractant/Repellent Blends

The following tables summarize quantitative findings from various studies on the behavioral and electrophysiological effects of heptanal on different insect species.

Table 1: Heptanal in a Mosquito (Diptera: Culicidae) Attractant Blend

Component	Proportion (relative to Nonanal)
Nonanal	1.00
Octanal	0.32 ± 0.16
Heptanal	0.06 ± 0.03
(E)-2-Octenal	0.04 ± 0.02
(E)-2-Decenal	0.13 ± 0.065

Source: This composition is described as a mosquito attractant.[1]

Table 2: Avoidance Behavior of Diamondback Moth (Plutella xylostella) to Heptanal

Heptanal Dose	Preference Index (Females)	Preference Index (Males)
100 ng	-0.6 (Avoidance)	-0.5 (Avoidance)
1 µg	-0.8 (Strong Avoidance)	-0.7 (Strong Avoidance)
10 µg	-0.9 (Strong Avoidance)	-0.8 (Strong Avoidance)

Data from Y-tube olfactometer assays where a negative preference index indicates avoidance.[2][3][4]

Table 3: Electrophysiological Response of Black Cutworm Moth (Agrotis ipsilon) Pheromone-Specific Olfactory Receptor Neurons (ORNs) to Heptanal

Heptanal Dose (v/v % in mineral oil)	Mean Firing Rate (spikes/s) ± SEM
0.01%	~5
0.1%	~10
1%	~40
10%	~80

Source: Dose-response curve of pheromone-ORNs to heptanal stimulation.[5] Heptanal has been shown to activate the specific olfactory receptor neurons tuned to the main pheromone component, (Z)-7-dodecenyl acetate, in Agrotis ipsilon.[5][6][7][8]

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below.

Protocol 1: Y-Tube Olfactometer Bioassay for Insect Attraction/Repellency

This protocol is designed to assess the preference of an insect between two odor choices, for example, a heptanal-containing blend versus a control.

Materials:

• Y-tube olfactometer

• Air pump or compressed air source

• Flow meters

• Humidifier (e.g., gas washing bottle with distilled water)

• Activated charcoal filter

• Odor sources (e.g., filter paper treated with heptanal solution and a control solvent)

• Test insects (e.g., Plutella xylostella moths)

• Stopwatch

• Data recording sheets

Methodology:

• Setup: Assemble the Y-tube olfactometer, connecting the air source through the charcoal filter and humidifier to two flow meters, one for each arm of the "Y". Ensure a constant, purified, and humidified airflow through both arms.[9]

• Odor Preparation: Apply a standardized dose of the test compound (e.g., 10 µl of a heptanal solution in paraffin (B1166041) oil) to a filter paper and place it in an odor chamber connected to one arm of the olfactometer. Place a filter paper with the solvent alone in the chamber for the other arm as a control.[2][3][4]

• Insect Acclimatization: Acclimatize the test insects to the experimental conditions (temperature, light, humidity) for at least 30 minutes before the bioassay.

• Bioassay: Introduce a single insect at the base of the Y-tube.

• Observation: Start a stopwatch and observe the insect's behavior for a set period (e.g., 5 minutes). Record which arm the insect enters first and the total time spent in each arm. An insect is considered to have made a choice when it moves a certain distance into an arm (e.g., past a pre-defined line).

• Data Collection: For each insect, record the first choice and the duration spent in each arm. After testing a set number of insects (e.g., 10), rotate the Y-tube 180 degrees to avoid positional bias.

• Replication: Repeat the experiment with a sufficient number of insects to allow for statistical analysis (e.g., n=50).

• Data Analysis: Calculate a preference index, for example: (Number of insects choosing the test odor - Number of insects choosing the control) / Total number of insects. Statistical analysis (e.g., Chi-square test or t-test) can be used to determine if the observed preference is significant.

Y-Tube Olfactometer Experimental Workflow.

Protocol 2: Electroantennography (EAG) for Olfactory Response Measurement

This protocol describes how to measure the electrical response of an insect's antenna to volatile compounds like heptanal.

Materials:

• EAG system (amplifier, data acquisition system)

• Stereomicroscope

• Micromanipulators

• Glass capillary electrodes

• Saline solution (e.g., Ringer's solution)

• Chloridized silver wires

• Stimulus delivery system (puffing purified air through a Pasteur pipette containing the odorant)

• Test insects (e.g., Agrotis ipsilon moths)

• Heptanal solutions of varying concentrations

Methodology:

• Electrode Preparation: Pull glass capillaries to a fine point and fill them with saline solution. Insert a chloridized silver wire into each capillary to act as an electrode.[10][11][12][13]

• Insect Preparation: Anesthetize an insect by chilling it. Under a stereomicroscope, carefully excise an antenna at its base.

• Antenna Mounting: Mount the excised antenna between the two electrodes. Place the base of the antenna in contact with the reference electrode and the distal tip in contact with the recording electrode. A small amount of conductive gel can ensure a good connection.[10][11][13]

• Stimulus Preparation: Prepare a series of dilutions of heptanal in a solvent like mineral oil. Apply a known amount of each dilution onto a piece of filter paper and insert it into a Pasteur pipette. A control pipette should contain the solvent alone.

• EAG Recording:

  • Pass a continuous stream of purified, humidified air over the mounted antenna.

  • Allow the baseline electrical signal from the antenna to stabilize.

  • Deliver a short puff of air (e.g., 0.5 seconds) from a stimulus pipette, carrying the heptanal vapor over the antenna.

  • Record the resulting negative voltage deflection (the EAG response) in millivolts (mV).

• Dose-Response: Present the different concentrations of heptanal to the antenna in ascending order, with sufficient time between puffs for the antenna to recover. Also, present the control stimulus intermittently.

• Data Analysis: Measure the amplitude of the EAG response for each stimulus. Normalize the responses by expressing them as a percentage of the response to a standard compound or the highest concentration tested. Plot the mean normalized response against the logarithm of the stimulus concentration to generate a dose-response curve.

Electroantennography (EAG) Experimental Workflow.

Protocol 3: Field Trapping Experiment

This protocol outlines a typical field experiment to evaluate the attractiveness of a heptanal-containing lure.

Materials:

• Insect traps appropriate for the target species (e.g., delta traps for moths)

• Lures (e.g., rubber septa)

• Heptanal-containing blend and control solutions

• Randomized block design layout for the field

• GPS unit for marking trap locations

• Data collection sheets

Methodology:

• Lure Preparation: Prepare at least two types of lures: a test lure containing the heptanal blend and a control lure with the solvent or a standard attractant. Load a precise amount of the respective solution onto each lure dispenser (e.g., rubber septum).

• Experimental Design: Use a randomized complete block design to minimize the effects of environmental gradients. Divide the experimental area into several blocks. Within each block, place one of each trap type (e.g., test and control).[14]

• Trap Deployment: Deploy the traps in the field at a distance sufficient to prevent interference between them (e.g., 20-50 meters apart). The height and placement of the traps should be appropriate for the target insect's behavior.

• Trap Monitoring: Check the traps at regular intervals (e.g., weekly). Count and record the number of target insects captured in each trap.

• Lure and Trap Maintenance: Replace the lures at appropriate intervals based on their expected field life. Maintain the traps as needed (e.g., replace sticky liners).

• Data Collection: Record the trap catch data for each trap at each collection date.

• Data Analysis: Analyze the trap catch data using appropriate statistical methods (e.g., ANOVA or a mixed-effects model) to determine if there are significant differences in the number of insects captured between the traps with the heptanal blend and the control traps.

References

• 1. research.wur.nl [research.wur.nl]
• 2. An odorant receptor mediates the avoidance of Plutella xylostella against parasitoid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative analysis of sex-pheromone coding in the antennal lobe of the moth Agrotis ipsilon: a tool to study network plasticity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. ockenfels-syntech.com [ockenfels-syntech.com]
• 12. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing oxidation and polymerization of heptanal during storage

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on preventing the oxidation and polymerization of heptanal during storage. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data on heptanal stability to ensure the integrity of your experiments and drug development processes.

Troubleshooting Guides

Issue: Unexpected Changes in Heptanal Appearance or Viscosity

Symptoms:

• The normally colorless to pale yellow liquid appears more yellow or has a brownish tint.

• The viscosity of the heptanal has noticeably increased.

• Solid precipitates or a gel-like substance is observed in the container.

Possible Causes and Solutions:

Potential Cause	Recommended Action
Oxidation	The aldehyde has likely oxidized to heptanoic acid and other degradation products. This is accelerated by exposure to air (oxygen), light, and heat.[1][2]
Polymerization	Aldehydes can undergo self-condensation or polymerization, especially in the presence of acidic or basic impurities.[3] This leads to an increase in viscosity and the formation of trimers or higher-order polymers.
Contamination	The storage container may have been contaminated with acids, bases, or metal ions, which can catalyze degradation reactions.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for suspected heptanal degradation.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for heptanal?

A1: To ensure the stability of heptanal, it should be stored in a cool, dark, and dry place.[2][4] For long-term storage, refrigeration at 2°C to 8°C is recommended to minimize both oxidation and polymerization.[4] The container should be tightly sealed, preferably with a PTFE-lined cap, and the headspace should be purged with an inert gas like nitrogen or argon to prevent exposure to oxygen.

Q2: I've noticed a sharp, acidic odor from my heptanal. What could be the cause?

A2: A sharp, acidic odor is a strong indicator of oxidation. Heptanal readily oxidizes in the presence of air to form heptanoic acid, which has a rancid odor.[1] This process is accelerated by light and heat. We recommend performing an acid value titration to quantify the extent of oxidation.

Q3: Can I use stabilizers to prolong the shelf-life of heptanal?

A3: Yes, adding stabilizers can significantly inhibit degradation.

• For Oxidation: Antioxidants such as Butylated Hydroxytoluene (BHT) are effective at scavenging free radicals that propagate the oxidation chain reaction. A typical concentration is 100-250 ppm.

• For Polymerization: Tertiary amines, such as triethanolamine (B1662121) (TEA), can be added in low concentrations (e.g., 100 ppm) to inhibit acid-catalyzed polymerization.

Q4: How can I tell if my heptanal has polymerized?

A4: The most obvious sign of polymerization is an increase in viscosity. In advanced stages, you may observe the formation of a viscous liquid or even a solid precipitate. Analytically, Gel Permeation Chromatography (GPC) can be used to detect the presence of higher molecular weight species, such as trimers and other oligomers.[5]

Q5: Is it possible to purify heptanal that has started to degrade?

A5: For minor oxidation, it may be possible to purify heptanal by distillation. However, this should be done with caution as heating can accelerate degradation. If significant polymerization has occurred, purification is often impractical, and it is safer to dispose of the material according to your institution's guidelines.

Data Presentation: Heptanal Stability Under Various Conditions

Disclaimer: The following data is illustrative and based on typical degradation trends for aldehydes. Actual degradation rates should be determined empirically under your specific storage conditions.

Table 1: Effect of Temperature on Heptanal Oxidation (Storage under Air)

Storage Time (Weeks)	% Heptanoic Acid at 4°C	% Heptanoic Acid at 25°C	% Heptanoic Acid at 40°C
0	< 0.1	< 0.1	< 0.1
4	0.2	0.8	2.5
8	0.4	1.5	5.1
12	0.6	2.7	> 10

Table 2: Effect of BHT on Heptanal Oxidation at 25°C (Storage under Air)

Storage Time (Weeks)	% Heptanoic Acid (No BHT)	% Heptanoic Acid (100 ppm BHT)	% Heptanoic Acid (250 ppm BHT)
0	< 0.1	< 0.1	< 0.1
4	0.8	0.2	0.1
8	1.5	0.4	0.2
12	2.7	0.7	0.4

Table 3: Effect of Triethanolamine (TEA) on Heptanal Polymerization at 25°C

Storage Time (Weeks)	% Polymer (No TEA)	% Polymer (100 ppm TEA)
0	< 0.1	< 0.1
4	0.5	< 0.1
8	1.2	0.2
12	2.5	0.4

Experimental Protocols

Protocol 1: Determination of Acid Value (Oxidation)

This method determines the amount of free carboxylic acids present in heptanal, which is a direct measure of oxidation.

Materials:

• Heptanal sample

• Neutralized ethanol (B145695) (95%)

• 0.1 M Potassium Hydroxide (KOH) solution, standardized

• Phenolphthalein (B1677637) indicator solution

• Burette, conical flask, analytical balance

Procedure:

• Accurately weigh approximately 10 g of the heptanal sample into a 250 mL conical flask.[6]

• Add 50 mL of neutralized ethanol and a few drops of phenolphthalein indicator.[6]

• If the sample does not fully dissolve, gently warm the mixture.[6]

• Titrate the solution with standardized 0.1 M KOH from a burette until a faint pink color persists for at least 30 seconds.[7]

• Record the volume of KOH used.

• Perform a blank titration with 50 mL of neutralized ethanol.

Calculation: Acid Value (mg KOH/g) = (V_sample - V_blank) * M_KOH * 56.1 / W_sample Where:

• V_sample = volume of KOH used for the sample (mL)

• V_blank = volume of KOH used for the blank (mL)

• M_KOH = Molarity of the KOH solution (mol/L)

• 56.1 = Molecular weight of KOH ( g/mol )

• W_sample = Weight of the heptanal sample (g)

Protocol 2: Purity and Degradation Product Analysis by GC-MS

This method allows for the quantification of heptanal purity and the identification and quantification of degradation products like heptanoic acid and potential oligomers.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.[8]

• Mass Spectrometer: Agilent 5977B MSD or equivalent.[8]

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[8]

• Inlet Temperature: 250°C.[8]

• Injection Volume: 1 µL (split injection, e.g., 50:1).

• Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• MSD Transfer Line: 280°C.[8]

• Ion Source: 230°C, EI at 70 eV.[8]

• Scan Range: m/z 35-400.

Sample Preparation:

• Prepare a 1000 ppm stock solution of heptanal in a suitable solvent (e.g., dichloromethane (B109758) or hexane).

• Create a series of dilutions for a calibration curve (e.g., 1, 5, 10, 50, 100 ppm).

• Dilute the heptanal sample to be tested to fall within the calibration range.

Data Analysis:

• Identify heptanal, heptanoic acid, and any potential oligomers based on their retention times and mass spectra.

• Quantify the components by integrating the peak areas and using the calibration curve.

• Purity is calculated as the peak area of heptanal divided by the total peak area of all components.

Protocol 3: Analysis of Polymerization by GPC

Gel Permeation Chromatography (GPC) separates molecules based on their size in solution and is an effective way to detect and quantify the formation of heptanal oligomers (polymers).

Instrumentation and Conditions:

• GPC System: Agilent 1260 Infinity II LC System or equivalent.

• Detector: Refractive Index (RI) detector.

• Columns: A set of GPC columns suitable for low molecular weight polymers (e.g., polystyrene-divinylbenzene columns with a range of pore sizes).

• Mobile Phase: Tetrahydrofuran (THF), HPLC grade.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

Sample Preparation:

• Dissolve an accurately weighed amount of the heptanal sample in THF to a concentration of approximately 2 mg/mL.

• Filter the solution through a 0.45 µm PTFE syringe filter before injection.

Data Analysis:

• Calibrate the GPC system using narrow molecular weight polystyrene standards.

• Run the heptanal sample. The appearance of peaks at earlier retention times than the heptanal monomer indicates the presence of higher molecular weight oligomers.

• The relative percentage of polymer can be estimated by the area of the oligomer peaks relative to the total area of all peaks.

Mandatory Visualizations

Caption: Degradation pathways of heptanal.

Caption: Recommended workflow for heptanal storage and quality control.

References

• 1. Heptanal | C7H14O | CID 8130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Heptanal SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 3. echemi.com [echemi.com]
• 4. benchchem.com [benchchem.com]
• 5. taylorfrancis.com [taylorfrancis.com]
• 6. Determination of Acid Value | Pharmaguideline [pharmaguideline.com]
• 7. thesciencenotes.com [thesciencenotes.com]
• 8. benchchem.com [benchchem.com]

Heptanal Synthesis Optimization: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the yield and purity of heptanal during synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during heptanal synthesis via hydroformylation of 1-hexene (B165129) and oxidation of 1-heptanol (B7768884).

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield (General)	- Incomplete reaction. - Suboptimal temperature or pressure. - Impure starting materials. - Loss of product during workup and purification.	- Monitor reaction progress using TLC or GC to ensure completion. - Optimize temperature and pressure based on the chosen catalytic system. - Purify starting materials (1-hexene or 1-heptanol) by distillation before use. - Ensure efficient extraction and minimize transfers during workup.
Low Yield (Hydroformylation)	- Catalyst deactivation. - Poor regioselectivity, favoring branched isomers. - Isomerization of 1-hexene to internal alkenes.	- Use fresh, high-purity catalyst and ligands. - Employ ligands (e.g., phosphines, phosphites) that favor the formation of the linear aldehyde. - Optimize reaction conditions (lower temperature, higher CO pressure) to suppress isomerization.
Low Yield (Oxidation)	- Incomplete oxidation of 1-heptanol. - Over-oxidation of heptanal to heptanoic acid.	- Ensure the correct stoichiometry of the oxidizing agent. - Use an excess of the alcohol to prevent over-oxidation of the aldehyde.[1] - Distill the heptanal as it is formed to remove it from the reaction mixture and prevent further oxidation.[1]
Low Purity	- Presence of unreacted starting materials. - Formation of side products. - Inefficient purification.	- Ensure the reaction goes to completion. - Identify and minimize side reactions by adjusting reaction conditions. - Optimize the fractional distillation process (e.g., column height, reflux ratio) to effectively separate heptanal from impurities.
Formation of Branched Isomers (Hydroformylation)	- Catalyst system favors branched products.	- Select a catalyst and ligand system known to exhibit high selectivity for linear aldehydes. Rhodium-based catalysts with phosphine (B1218219) ligands are commonly used for this purpose.
Formation of Heptanoic Acid (Oxidation)	- Over-oxidation of the aldehyde product.	- Use a milder oxidizing agent or a stoichiometric amount of a stronger one. - Remove the heptanal from the reaction mixture as it forms.[1]
Formation of (Z)-2-pentyl-2-nonenal	- Self-condensation of heptanal (an aldol (B89426) condensation byproduct).	- This can occur under basic or acidic conditions. If heptanal is used in subsequent reactions like a Knoevenagel condensation with benzaldehyde, careful control of the catalyst and reaction conditions is necessary to favor the desired product.[2]

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial methods for synthesizing heptanal?

A1: The two main industrial methods for heptanal synthesis are the hydroformylation of 1-hexene and the pyrolytic cleavage of ricinoleic acid, which is derived from castor oil.[2] The oxidation of 1-heptanol is a common laboratory-scale synthesis.

Q2: How can I improve the selectivity for the linear aldehyde (heptanal) over the branched isomer in hydroformylation?

A2: The selectivity towards linear aldehydes is influenced by the catalyst and ligand system, as well as the reaction conditions. Using rhodium-based catalysts with specific phosphine or phosphite (B83602) ligands can significantly enhance the formation of heptanal.[3] Additionally, adjusting parameters like temperature and carbon monoxide pressure can help maximize the yield of the desired linear product.

Q3: What are the most common side reactions during the oxidation of 1-heptanol to heptanal?

A3: The most prevalent side reaction is the over-oxidation of the desired heptanal to heptanoic acid.[1] This can be minimized by using an excess of the starting alcohol, carefully controlling the amount of the oxidizing agent, and removing the heptanal from the reaction mixture as it is formed, for instance, by distillation.[1]

Q4: My final product is contaminated with unreacted 1-heptanol. How can I effectively purify the heptanal?

A4: Fractional distillation is the most effective method for separating heptanal from unreacted 1-heptanol due to their different boiling points (Heptanal: ~153°C, 1-Heptanol: ~176°C). Careful control of the distillation parameters, such as the reflux ratio and column efficiency, is crucial for achieving high purity.

Q5: What is the cause of the unpleasant, rancid smell in some heptanal-derived products?

A5: This is often due to the formation of (Z)-2-pentyl-2-nonenal, a byproduct of the aldol self-condensation of heptanal.[2] Its formation can be minimized by controlling the reaction conditions, particularly the base or acid catalyst concentration and temperature, in subsequent reactions involving heptanal.

Quantitative Data

The following tables summarize typical yields and conditions for heptanal synthesis. Note that these values can vary based on specific experimental setups.

Table 1: Illustrative Yields for Heptanal Synthesis Methods

Synthesis Method	Starting Material	Catalyst/Reagent	Typical Yield/Conversion	Reference
Biocatalytic Oxidation	1-Heptanol	Engineered Choline Oxidase	91% conversion	[4]
Oxidation	Heptanal	Rhodium catalyst	95% yield (to Heptanoic Acid)	[2]
Hydroformylation	1-Hexene	Rhodium/Phosphine complexes	Varies (highly dependent on conditions)	[3]
Pyrolysis	Castor Oil	Pine Rosin	~25g from 150mL of castor oil	[5]

Experimental Protocols

Protocol 1: Oxidation of 1-Heptanol to Heptanal using Dipyridine Chromium(VI) Oxide

This protocol is adapted from a general procedure for the oxidation of primary alcohols.

Materials:

• 1-Heptanol (5.8 g, 0.050 mole)

• Dipyridine chromium(VI) oxide (77.5 g, 0.300 mole)

• Anhydrous dichloromethane (B109758) (650 ml)

• Ether

• 5% aqueous sodium hydroxide

• 1-liter three-necked round-bottomed flask

• Mechanical stirrer

Procedure:

• Equip a dry, 1-liter three-necked round-bottomed flask with a mechanical stirrer.

• Add 650 ml of anhydrous dichloromethane to the flask.

• Begin stirring and add 77.5 g (0.300 mole) of dipyridine chromium(VI) oxide at room temperature.

• Add 5.8 g (0.050 mole) of 1-heptanol in one portion.

• Stir the mixture for 20 minutes.

• Decant the supernatant solution from the insoluble brown gum.

• Wash the gum with three 100-ml portions of ether.

• Combine the ether and dichloromethane solutions.

• Wash the combined organic solutions successively with 300 ml of aqueous 5% sodium hydroxide.

• The heptanal can then be isolated from the organic phase, for example by distillation after drying the solution.

Protocol 2: General Procedure for Hydroformylation of 1-Hexene

This is a generalized protocol; specific conditions will vary based on the catalyst system and equipment.

Materials:

• 1-Hexene

• Rhodium-based catalyst (e.g., [Rh(acac)(CO)₂])

• Phosphine ligand (e.g., Triphenylphosphine)

• Toluene (solvent)

• Syngas (1:1 mixture of H₂ and CO)

• High-pressure reactor (autoclave)

Procedure:

• Charge the high-pressure reactor with the solvent (toluene), the rhodium catalyst, and the phosphine ligand.

• Introduce the 1-hexene substrate into the reactor.

• Seal the reactor and purge with an inert gas (e.g., nitrogen or argon).

• Pressurize the reactor with the syngas mixture to the desired pressure (e.g., 10-100 atm).

• Heat the reactor to the target temperature (e.g., 40-200 °C) while stirring.

• Monitor the reaction progress by taking samples and analyzing them via GC or NMR.

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess pressure.

• The product mixture can then be worked up to isolate the heptanal, typically involving separation from the catalyst and fractional distillation.

Visualizations

Caption: Experimental workflow for the oxidation of 1-heptanol to heptanal.

Caption: Troubleshooting decision tree for low heptanal yield.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. Heptanal - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Three-Stage Conversion of Chemically Inert n-Heptane to α-Hydrazino Aldehyde Based on Bioelectrocatalytic C–H Bond Oxyfunctionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sciencemadness Discussion Board - Synthesis of Heptanal - Powered by XMB 1.9.11 [sciencemadness.org]

Troubleshooting common issues in heptanal distillation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the distillation of heptanal. It is intended for researchers, scientists, and drug development professionals to ensure safe and efficient purification processes.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of heptanal relevant to its distillation?

A1: Understanding the physical properties of heptanal is crucial for a successful distillation. Heptanal is a colorless, oily liquid with a characteristic fruity odor.[1] Key properties are summarized in the table below.

Property	Value
Molecular Formula	C₇H₁₄O
Molar Mass	114.19 g/mol [2]
Boiling Point (at 760 mmHg)	152.8 °C[2]
Density	0.817 g/mL at 25 °C
Solubility	Slightly soluble in water; miscible with ethanol (B145695) and ether.[3]

Q2: Why is my heptanal turning yellow during distillation?

A2: A yellow discoloration of heptanal during distillation is a common indicator of oxidation.[4] Aldehydes are susceptible to oxidation, especially at elevated temperatures in the presence of air, which can lead to the formation of heptanoic acid and other byproducts.[2]

Q3: What is polymerization in the context of heptanal distillation, and why is it a concern?

A3: Polymerization is a chemical reaction where heptanal molecules react with each other to form larger polymer chains. This process can be initiated by heat and impurities.[4] It is a significant concern during distillation as it can lead to the formation of viscous residues or solids, which can contaminate the distillate, reduce the yield, and foul the distillation apparatus.

Q4: When should I use vacuum distillation for heptanal?

A4: Vacuum distillation is recommended for purifying heptanal to prevent thermal decomposition, oxidation, and polymerization. By reducing the pressure, the boiling point of heptanal is lowered, allowing for distillation at a gentler temperature.[5] This is particularly important for achieving high purity without degrading the product.

Troubleshooting Guides

Issue 1: Yellowing of Heptanal During Distillation

Question: My heptanal distillate has a yellow tint. What is causing this and how can I prevent it?

Answer:

The yellow color is a strong indication that the heptanal is oxidizing to form impurities. This is often due to the presence of oxygen at the elevated temperatures of distillation.

Solutions:

• Inert Atmosphere: Perform the distillation under an inert atmosphere, such as nitrogen or argon, to exclude oxygen from the apparatus.

• Vacuum Distillation: Distilling under reduced pressure lowers the boiling point of heptanal, reducing the thermal stress on the compound and minimizing oxidation.[5]

• Antioxidants: While not always necessary if working under an inert atmosphere, the addition of a small amount of a suitable antioxidant to the crude heptanal before distillation can help prevent oxidation.

Issue 2: Polymerization in the Distillation Flask

Question: I am observing a viscous residue or solid formation in my distillation flask. What is happening and what should I do?

Answer:

This is likely due to the polymerization of heptanal, which can be triggered by high temperatures and the presence of acidic or basic impurities.

Solutions:

• Add an Inhibitor: Introduce a polymerization inhibitor to the crude heptanal before starting the distillation. Hydroquinone (B1673460) is a commonly used inhibitor for aldehydes and is typically effective at a concentration of about 100 ppm.[2]

• Control the Temperature: Avoid excessive heating of the distillation flask. Use a heating mantle with a controller to maintain a steady and appropriate temperature.

• Neutralize the Crude Material: If your crude heptanal is suspected to contain acidic or basic impurities, consider a pre-distillation wash with a dilute, neutral salt solution to remove them.

Issue 3: Slow or No Distillation

Question: My heptanal is not distilling over, or the distillation rate is extremely slow, even though the heating mantle is at a high temperature. What are the possible causes and solutions?

Answer:

Several factors could be contributing to a slow or stalled distillation.

Solutions:

• Check for Leaks: In a vacuum distillation setup, leaks are a common cause of a stalled distillation as they prevent the system from reaching the required low pressure. Ensure all joints are properly sealed.

• Insufficient Heating: The heat from the mantle may not be transferring efficiently to the liquid. Ensure good contact between the heating mantle and the flask. For higher temperatures, insulating the distillation head and neck with glass wool or aluminum foil can help prevent heat loss.

• Incorrect Thermometer Placement: The thermometer bulb must be positioned correctly (just below the side arm of the distillation head) to accurately measure the vapor temperature. If it is too high, the observed temperature will be lower than the actual vapor temperature, leading you to believe the distillation is not proceeding.

• Pressure Fluctuations: In vacuum distillation, an unstable vacuum source can cause the boiling point to fluctuate, leading to an inconsistent distillation rate. Use a reliable vacuum pump and a manometer to monitor the pressure.

Quantitative Data

Table 1: Boiling Point of Heptanal at Reduced Pressures

The boiling point of a liquid is dependent on the pressure. For heat-sensitive compounds like heptanal, distillation under reduced pressure is advantageous. The following table provides the approximate boiling points of heptanal at various pressures, calculated using the Antoine equation.

Pressure (mmHg)	Boiling Point (°C)
760	152.8
100	93.5
50	78.6
20	60.5
10	46.8
5	32.7
1	5.9

Note: These values are calculated and should be used as a guide. Actual boiling points may vary slightly depending on the purity of the heptanal and the accuracy of the pressure measurement.

Experimental Protocols

Protocol 1: Fractional Distillation of Heptanal

This protocol describes the purification of heptanal using fractional distillation, which is suitable for separating heptanal from impurities with different boiling points.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus, including a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glassware is dry.

• Sample Preparation: Add the crude heptanal to the round-bottom flask, filling it to no more than two-thirds of its volume. Add a few boiling chips or a magnetic stir bar to ensure smooth boiling. If polymerization is a concern, add an appropriate inhibitor (e.g., hydroquinone at ~100 ppm).

• Inert Atmosphere (Optional but Recommended): Purge the apparatus with an inert gas like nitrogen or argon to prevent oxidation.

• Heating: Begin heating the flask gently with a heating mantle.

• Distillation: As the liquid boils, the vapor will rise through the fractionating column. Adjust the heating rate to maintain a slow and steady distillation rate (typically 1-2 drops per second).

• Fraction Collection: Monitor the temperature at the distillation head. Collect the fraction that distills over at a constant temperature corresponding to the boiling point of heptanal at the given pressure. Discard any initial fractions (forerun) that distill at a lower temperature and stop the distillation before all the liquid in the flask has evaporated to avoid concentrating potentially explosive peroxides.

• Shutdown: Once the desired fraction is collected, remove the heat source and allow the apparatus to cool down before dismantling.

Protocol 2: Purification of Heptanal via Sodium Bisulfite Adduct

This method is highly selective for aldehydes and is effective for removing non-aldehydic impurities.

Methodology:

• Adduct Formation:

  • Dissolve the crude heptanal in a suitable solvent (e.g., ethanol).

  • Prepare a saturated aqueous solution of sodium bisulfite (NaHSO₃).

  • Slowly add the sodium bisulfite solution to the heptanal solution while stirring vigorously. A white precipitate of the heptanal-bisulfite adduct will form.

  • Continue stirring for 30-60 minutes to ensure complete reaction.

• Isolation of the Adduct:

  • Collect the white solid precipitate by vacuum filtration.

  • Wash the solid with cold ethanol and then with diethyl ether to remove any remaining impurities.

• Regeneration of Heptanal:

  • Suspend the purified adduct in water.

  • Slowly add a strong base, such as a 10% sodium hydroxide (B78521) (NaOH) solution or a saturated sodium carbonate (Na₂CO₃) solution, with stirring until the solution is basic. This will decompose the adduct and regenerate the heptanal.

• Extraction and Purification:

  • The regenerated heptanal will separate as an oily layer. Extract the heptanal using a suitable organic solvent like diethyl ether.

  • Wash the organic extract with water and then with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium sulfate).

  • Filter off the drying agent and remove the solvent using a rotary evaporator to yield purified heptanal.

Visualizations

Caption: Troubleshooting workflow for common heptanal distillation issues.

Caption: Purification pathways for crude heptanal.

References

• 1. webqc.org [webqc.org]
• 2. Heptanal - Wikipedia [en.wikipedia.org]
• 3. Heptanal | C7H14O | CID 8130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chem.rochester.edu [chem.rochester.edu]

Technical Support Center: Improving the Stability of Heptanal in Experimental Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the challenges associated with the stability of heptanal in experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is heptanal and why is its stability a concern in experimental assays?

Heptanal is a seven-carbon aldehyde that is naturally occurring and is also a byproduct of lipid peroxidation, making it a significant biomarker in studies of oxidative stress and related diseases.[1][2][3][4][5] Its instability, primarily due to its susceptibility to oxidation, polymerization, and high volatility, can lead to inaccurate and unreliable experimental results.[6]

Q2: What are the main degradation pathways for heptanal in an experimental setting?

Heptanal primarily degrades through two main pathways in an assay environment:

• Oxidation: The aldehyde group of heptanal is readily oxidized to a carboxylic acid (heptanoic acid), especially in the presence of oxygen.[6][7][8] This process can be accelerated by factors such as heat, light, and the presence of metal ions.

• Polymerization: Like other aldehydes, heptanal can undergo aldol (B89426) condensation and polymerization, particularly under acidic or basic conditions, leading to the formation of higher molecular weight byproducts.

Q3: How does heptanal's volatility affect experimental results?

Heptanal is a volatile compound, which can lead to significant loss of the analyte from the assay medium, especially during incubations in open or poorly sealed multi-well plates.[9] This evaporation can alter the effective concentration of heptanal, leading to variability and inaccurate dose-response curves.

Q4: What are the ideal storage conditions for heptanal?

To ensure its stability, heptanal should be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container. It should be kept in a cool, dry, and dark place to minimize oxidation and polymerization.[6]

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible results in heptanal assays.

Possible Cause	Troubleshooting Step	Explanation
Heptanal Degradation	Prepare fresh heptanal solutions for each experiment from a properly stored stock.	Heptanal in solution, especially in aqueous buffers, can degrade over time.
Use an appropriate antioxidant in your assay medium (see Table 1).	Antioxidants can prevent the oxidative degradation of heptanal.
Heptanal Volatility	Use sealed microplates or plates with low-evaporation lids.[10][11]	This minimizes the loss of heptanal due to evaporation during incubation.
Fill unused outer wells of a 96-well plate with sterile water or media to create a humidity barrier.[8][12]	This helps to reduce the "edge effect" where evaporation is more pronounced.
Inaccurate Pipetting	Use calibrated pipettes and proper pipetting techniques, especially for a volatile compound.	Inaccurate dispensing of heptanal can lead to significant variations in concentration.

Issue 2: High background signal or interference in the assay.

Possible Cause	Troubleshooting Step	Explanation
Formation of Degradation Products	Prepare heptanal solutions immediately before use.	Degradation products of heptanal may interfere with the assay's detection method.
Optimize the concentration of any added stabilizers to avoid interference.	Some stabilizers, at high concentrations, might interact with assay components.
Contamination	Ensure all reagents and labware are clean and free of contaminants.	Contaminants can catalyze the degradation of heptanal or interfere with the assay.

Data Presentation: Heptanal Stability and Stabilization

Table 1: Recommended Antioxidants for Stabilizing Heptanal in In Vitro Assays

Antioxidant	Recommended Starting Concentration	Considerations	References
Butylated Hydroxytoluene (BHT)	10-50 µM	A common and effective antioxidant. Its use in cell-based assays should be validated for potential cytotoxicity at the chosen concentration.	[6][13][14][15][16]
Vitamin E (α-tocopherol)	10-100 µM	A natural, lipid-soluble antioxidant that can be effective in protecting against lipid peroxidation. Its solubility in aqueous media may be limited.	[17][18][19][20][21]
N-acetylcysteine (NAC)	1-5 mM	A water-soluble antioxidant that can protect cells from oxidative stress.	[22]

Table 2: Factors Influencing Heptanal Stability in Aqueous Solutions

Factor	Effect on Stability	Recommendations	References
pH	Stability is generally higher in slightly acidic to neutral pH (around 6.0-7.4). Stability decreases in alkaline conditions.	Maintain the pH of the assay buffer within the optimal range.	[23][24][25][26]
Temperature	Higher temperatures accelerate degradation and evaporation.	Conduct experiments at the lowest feasible temperature and minimize incubation times at elevated temperatures.	[15][25][27][28][29]
Light	Exposure to light, especially UV light, can promote oxidation.	Protect heptanal solutions from light by using amber vials and minimizing exposure during experiments.
Oxygen	The presence of oxygen is a primary driver of oxidative degradation.	While often unavoidable in biological assays, de-gassing buffers can help reduce dissolved oxygen.	[30]

Experimental Protocols

Protocol: Cell-Based Assay for Assessing the Effect of Heptanal on Nrf2 Pathway Activation

This protocol describes a method to treat cultured cells with the volatile aldehyde heptanal and measure the activation of the Nrf2 signaling pathway, a key response to oxidative stress.

Materials:

• Hepatoma (HepG2) cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• Heptanal stock solution (e.g., 1 M in DMSO)

• Antioxidant Response Element (ARE) luciferase reporter plasmid

• Transfection reagent

• 96-well cell culture plates (white, clear bottom)

• Plate sealer or low-evaporation lid

• Luciferase assay reagent

• Luminometer

Methodology:

• Cell Seeding and Transfection:

  • Seed HepG2 cells in a 96-well plate at a density of 1 x 10^4 cells/well.

  • Allow cells to adhere overnight.

  • Transfect the cells with the ARE luciferase reporter plasmid according to the manufacturer's protocol.

  • Allow 24 hours for gene expression.

• Preparation of Heptanal Working Solutions:

  • Immediately before use, prepare serial dilutions of the heptanal stock solution in serum-free cell culture medium to achieve the desired final concentrations (e.g., 10 µM to 500 µM).

  • Critical Step: To minimize evaporation, prepare dilutions in sealed vials and use them promptly.

• Cell Treatment:

  • Carefully remove the medium from the cells and replace it with the heptanal working solutions.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest heptanal concentration).

  • Immediately seal the plate with a plate sealer or a low-evaporation lid.[10][11]

  • Incubate the plate for the desired time (e.g., 6-24 hours) at 37°C in a humidified incubator.

• Luciferase Assay:

  • After incubation, remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Perform the luciferase assay according to the manufacturer's instructions.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Normalize the luciferase activity to a measure of cell viability (e.g., a parallel plate with a viability assay) if cytotoxicity is expected.

  • Express the results as fold induction over the vehicle control.

Mandatory Visualizations

Caption: Simplified workflow of lipid peroxidation leading to heptanal formation.

Caption: Heptanal-induced activation of the Nrf2 antioxidant response pathway.

Caption: Workflow for a cell-based assay to measure heptanal's effect.

References

• 1. researchgate.net [researchgate.net]
• 2. Lipid peroxidation - Wikipedia [en.wikipedia.org]
• 3. Cinnamaldehyde enhances Nrf2 nuclear translocation to upregulate phase II detoxifying enzyme expression in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aldehyde oxidase 1 gene is regulated by Nrf2 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lipid Peroxidation Produces a Diverse Mixture of Saturated and Unsaturated Aldehydes in Exhaled Breath That Can Serve as Biomarkers of Lung Cancer—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Butylated hydroxytoluene addition improves the thiobarbituric acid assay for malonaldehyde from chicken plasma fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. Quantification of Volatile Aldehydes Deriving from In Vitro Lipid Peroxidation in the Breath of Ventilated Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. New Slit Seal Prevents Evaporation During Cell Culturin [rapidmicrobiology.com]
• 11. cytoscientific.com [cytoscientific.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Reactivity of butylated hydroxytoluene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The peroxidase-dependent activation of butylated hydroxyanisole and butylated hydroxytoluene (BHT) to reactive intermediates. Formation of BHT-quinone methide via a chemical-chemical interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Vitamin E, Antioxidant and Nothing More - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Vitamin E as an in vitro and in vivo antioxidant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Antioxidant action of vitamin E in vivo as assessed from its reaction products with multiple biological oxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Antioxidants prevent aluminum-induced toxicity in cultured hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Measurement and Clinical Significance of Lipid Peroxidation as a Biomarker of Oxidative Stress: Oxidative Stress in Diabetes, Atherosclerosis, and Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 24. carbonyldb.missouri.edu [carbonyldb.missouri.edu]
• 25. Impact of Temperature, pH, Electrolytes, Approach Speed, and Contact Area on the Coalescence Time of Bubbles in Aqueous Solutions with Methyl Isobutyl Carbinol - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Methods to create thermally oxidized lipids and comparison of analytical procedures to characterize peroxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. mdpi.com [mdpi.com]
• 29. pubs.acs.org [pubs.acs.org]
• 30. researchgate.net [researchgate.net]

Minimizing side-product formation in reactions involving heptanal

Welcome to the technical support center for researchers, scientists, and drug development professionals working with heptanal. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize side-product formation and optimize your reactions.

Frequently Asked Questions (FAQs)

Here are answers to common questions about side reactions with heptanal.

Q1: How can I prevent the self-condensation of heptanal in a crossed aldol (B89426) reaction?

A1: The self-condensation of heptanal to form 2-n-pentyl-2-n-nonenal is a common side reaction, particularly in base-catalyzed condensations like the Claisen-Schmidt reaction.[1] To minimize this, you can employ several strategies:

• Stoichiometry Control: Use an excess of the non-enolizable aldehyde (e.g., benzaldehyde). This increases the probability of the heptanal enolate reacting with the desired electrophile rather than another molecule of heptanal.[1]

• Slow Addition: Add the heptanal slowly to the reaction mixture containing the base and the other carbonyl compound. This keeps the instantaneous concentration of the heptanal enolate low, disfavoring self-condensation.[2]

• Directed Aldol Addition: For maximum control, use a directed approach. Pre-form the lithium enolate of heptanal using a strong, non-nucleophilic base like lithium diisopropylamide (LDA) at low temperatures (e.g., -78 °C). Then, add the electrophilic carbonyl compound. This method offers excellent selectivity for the desired crossed aldol product.[2]

Q2: My heptanal is converting to heptanoic acid during the reaction. What is causing this and how can I stop it?

A2: The oxidation of heptanal to heptanoic acid is a frequent issue, as aldehydes are susceptible to oxidation.[3][4] This can be caused by:

• Air Oxidation: Heptanal can react with atmospheric oxygen. This process can be accelerated by light and the presence of metal impurities.

• Oxidizing Agents: Ensure that none of your reagents or solvents are contaminated with oxidizing agents.

• Reaction Conditions: Certain reaction conditions, even if not explicitly oxidative, can promote the formation of heptanoic acid.[5][6]

To prevent this unwanted oxidation:

• Use High-Purity Heptanal: Purify commercial heptanal before use, for example, by distillation, to remove any existing heptanoic acid.[7]

• Inert Atmosphere: Conduct your reaction under an inert atmosphere, such as nitrogen or argon, to exclude oxygen.

• Degassed Solvents: Use solvents that have been degassed to remove dissolved oxygen.

• Storage: Store heptanal under an inert atmosphere in a cool, dark place to prevent peroxide formation, which can also lead to oxidation.[8]

Q3: I am observing both heptanoic acid and heptanol (B41253) as byproducts. Is this due to a Cannizzaro reaction?

A3: While heptanal has α-hydrogens and is expected to undergo an aldol reaction, it can participate in a competing Cannizzaro reaction under specific conditions.[2] The Cannizzaro reaction involves the disproportionation of two aldehyde molecules to an alcohol and a carboxylic acid and is favored by:[9][10]

• High Base Concentration: The use of concentrated strong bases (e.g., >25% NaOH or KOH) significantly promotes the Cannizzaro reaction.[2]

• Elevated Temperatures: Higher temperatures can provide the necessary activation energy for this side reaction.[2]

To avoid the Cannizzaro reaction:

• Use Dilute Base: Employ a lower concentration of your base catalyst (e.g., 10% NaOH).[2]

• Control Temperature: Run the reaction at lower temperatures, such as 0 °C or room temperature, which will favor the aldol pathway.[2]

Q4: How can I protect the aldehyde group of heptanal while performing a reaction on another part of the molecule?

A4: Protecting the highly reactive aldehyde group is a common strategy in multi-step synthesis.[11][12] The most effective method is to convert it into an acetal (B89532), which is stable under many reaction conditions, particularly basic and nucleophilic environments.[13][14]

• Acetal Formation: React heptanal with a diol, such as ethylene (B1197577) glycol, in the presence of an acid catalyst to form a cyclic acetal. Cyclic acetals are generally more stable than acyclic ones.[11]

• Stability: Acetals are resistant to strong bases, nucleophiles like Grignard reagents, and hydrides.[12][13]

• Deprotection: The aldehyde can be easily regenerated by treating the acetal with aqueous acid.[11]

Troubleshooting Guides

This section addresses more complex issues you might encounter during your experiments.

Problem: My reaction is producing a complex mixture of products.

This is a common issue when working with a reactive molecule like heptanal. A systematic approach is needed to identify the cause.

Potential Cause	Recommended Solution
Purity of Starting Material	Heptanal can contain impurities like heptanoic acid or self-condensation products. Purify the heptanal before use by distillation or by forming the sodium bisulfite adduct.[15]
Competing Reactions	Multiple reaction pathways (Aldol, Cannizzaro, oxidation) may be occurring simultaneously. Adjust reaction conditions as detailed in the FAQs: lower the temperature, use a dilute base, and run under an inert atmosphere.
Incorrect Stoichiometry	The ratio of reactants can significantly influence the product distribution.[16] Carefully control the stoichiometry and consider slow addition of the limiting reagent.
Thermodynamic vs. Kinetic Control	The reaction may be under thermodynamic control, leading to the most stable product mixture, which may not be your desired outcome. To favor the kinetic product, use lower temperatures and a strong, non-nucleophilic base like LDA.[17]

Problem: Low yield of the desired product.

Low yields can be frustrating. Consider the following troubleshooting steps.

Potential Cause	Recommended Solution
Incomplete Reaction	The reaction may not have reached completion. Monitor the reaction progress using TLC or GC. If the reaction has stalled, consider increasing the reaction time or temperature incrementally.
Product Degradation	The desired product might be unstable under the reaction or workup conditions. Try running the reaction at a lower temperature or using a milder workup procedure (e.g., a buffered aqueous solution).
Side Reactions Dominating	If side products are the major components, the conditions strongly favor these pathways. Re-evaluate your reaction conditions based on the side products observed (see FAQs above).
Purification Issues	The product may be lost during purification. Choose an appropriate purification method. For thermally sensitive compounds, column chromatography is preferable to distillation.[18]

Data Presentation

Table 1: Conditions Favoring Aldol vs. Cannizzaro Reaction for Heptanal

Parameter	Favors Aldol Reaction	Favors Cannizzaro Reaction	Rationale
Base Concentration	Dilute Base (e.g., 10% NaOH)[2]	Concentrated Base (e.g., 50% NaOH)[2]	The Cannizzaro reaction has a higher-order dependence on the base concentration.[2]
Temperature	Low Temperature (0 - 25 °C)[2]	High Temperature	Increased temperature provides the activation energy for the competing Cannizzaro pathway.[2]
Substrate	α-hydrogens present	No α-hydrogens (classic definition)	Heptanal has α-hydrogens, making Aldol the primary pathway under controlled conditions.

Experimental Protocols

Protocol 1: Acetal Protection of Heptanal

This protocol describes the formation of a cyclic acetal using ethylene glycol as a protecting group.

Materials:

• Heptanal

• Ethylene glycol (1.1 equivalents)

• p-Toluenesulfonic acid (p-TSA) (0.01 equivalents)

• Toluene

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Dean-Stark apparatus

Procedure:

• Combine heptanal, ethylene glycol (1.1 eq), and a catalytic amount of p-TSA (0.01 eq) in a round-bottom flask containing toluene.

• Attach a Dean-Stark apparatus and a condenser to the flask.

• Heat the mixture to reflux. Water will be removed azeotropically and collected in the Dean-Stark trap.

• Monitor the reaction by TLC or GC until all the heptanal is consumed.

• Cool the reaction mixture to room temperature.

• Wash the mixture with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude acetal.

• Purify the product by vacuum distillation or column chromatography.

Protocol 2: Purification of Heptanal via Sodium Bisulfite Adduct

This method is highly effective for separating heptanal from non-aldehydic impurities.[15]

Materials:

• Crude Heptanal

• Saturated aqueous sodium bisulfite solution

• Diethyl ether

• 10% aqueous sodium hydroxide (B78521) solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Adduct Formation: Dissolve the crude heptanal in diethyl ether in a flask. Add a freshly prepared saturated aqueous solution of sodium bisulfite. Stir the mixture vigorously for 30-60 minutes. The bisulfite adduct will precipitate or dissolve in the aqueous phase.[15]

• Separation: Transfer the mixture to a separatory funnel. Separate the aqueous layer containing the adduct from the organic layer. Wash the organic layer with a small amount of water and combine all aqueous layers.

• Regeneration of Heptanal: Slowly add 10% aqueous sodium hydroxide to the combined aqueous layers while stirring until the solution is basic (pH > 10). This regenerates the heptanal from the adduct.[15]

• Extraction: Extract the regenerated heptanal from the aqueous solution with diethyl ether (3x).

• Drying and Isolation: Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate. Filter and remove the solvent by rotary evaporation to obtain purified heptanal.[15]

Visualizations

Caption: Pathway of Heptanal Self-Condensation.

Caption: A logical workflow for troubleshooting low reaction yields.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. orgsyn.org [orgsyn.org]
• 4. Thermo-oxidative aging of linear and branched alcohols as stability criterion for their use as e-fuels - Sustainable Energy & Fuels (RSC Publishing) DOI:10.1039/D4SE00400K [pubs.rsc.org]
• 5. US6696582B2 - Method for producing aliphatic carboxylic acids from aldehydes - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. zhongdachemical.com [zhongdachemical.com]
• 8. s3.oxea-chemicals.com [s3.oxea-chemicals.com]
• 9. Cannizzaro reaction - Wikipedia [en.wikipedia.org]
• 10. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 11. 2.6 Protecting Groups in Synthesis – Organic Chemistry II [kpu.pressbooks.pub]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 14. Video: Protecting Groups for Aldehydes and Ketones: Introduction [jove.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. How To Run A Reaction [chem.rochester.edu]

Addressing challenges in the quantification of volatile aldehydes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges encountered during the quantification of volatile aldehydes.

Troubleshooting Guides

This section addresses specific issues that may arise during experimental procedures, offering potential causes and solutions in a direct question-and-answer format.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Question 1: I am observing no peaks or very small peaks for my aldehyde analytes.

Possible Causes & Solutions:

Cause	Solution
Sample Injection Issue	Verify that the autosampler is correctly aspirating the sample. Check for a plugged or bent syringe. Ensure the injection volume is appropriate.[1]
Incorrect Instrument Parameters	Confirm that the injector and detector temperatures are set correctly in the acquisition method. Ensure detector gases (e.g., for FID) are on and at the correct flow rates.[2]
System Leak	Perform a leak check on the injector, column fittings, and gas lines. Leaks can lead to a loss of sample and reduced sensitivity.[2][3]
Column Installation	Ensure the column is installed correctly in the inlet and detector at the proper depth. Improper installation can lead to peak distortion or loss.[4]
Analyte Degradation	Volatile aldehydes are prone to degradation. Prepare fresh standards and samples. Analyze samples as quickly as possible after preparation. Keep samples cool and protected from light.

Question 2: My chromatogram shows significant peak tailing for aldehyde peaks.

Possible Causes & Solutions:

Cause	Solution
Active Sites in the GC System	The polar aldehyde group can interact with active silanol (B1196071) groups in the inlet liner, glass wool, or the front of the column. Use a deactivated or ultra-inert inlet liner. Consider trimming the first few centimeters of the analytical column.[4][5]
Column Contamination	Non-volatile residues from previous injections can create active sites. Bake out the column at a high temperature (within its limit) to remove contaminants.[6]
Inadequate Inlet Temperature	If the inlet temperature is too low, the sample may not vaporize completely and instantaneously, leading to slow transfer to the column. Optimize the inlet temperature for your specific analytes.[4]
Sample Overload	Injecting too concentrated a sample can lead to peak fronting, but can also contribute to tailing. Try diluting the sample.[4]

Experimental Workflow for GC-MS Analysis of Volatile Aldehydes

Caption: A typical experimental workflow for the quantification of volatile aldehydes using GC-MS.

High-Performance Liquid Chromatography (HPLC) with DNPH Derivatization

Question 3: I am observing a "ghost peak" in my chromatogram when analyzing DNPH-derivatized aldehydes.

Possible Causes & Solutions:

Cause	Solution
Contaminated Reagents	The ghost peak could be a reaction product of an aldehyde contaminant in the HPLC-grade water or acetonitrile (B52724) with the DNPH reagent.[7] Test different batches of solvents.
DNPH Cartridge Contamination	Blank DNPH cartridges can sometimes contain residual aldehydes. Analyze a blank cartridge by eluting it with acetonitrile to check for ghost peaks.[7]
Cis-Trans Isomers	DNPH derivatives can exist as cis-trans isomers, which may separate under certain chromatographic conditions, appearing as two adjacent peaks for a single aldehyde.[7] This is often a minor peak next to the main peak.

Question 4: My derivatization efficiency with DNPH seems low and inconsistent.

Possible Causes & Solutions:

Cause	Solution
Suboptimal Reaction Conditions	The reaction of aldehydes with DNPH is acid-catalyzed. Ensure the pH of the sample and derivatization solution is optimal.
Insufficient Reagent	Use a sufficient molar excess of the DNPH reagent relative to the expected maximum concentration of aldehydes in the sample.
Incomplete Reaction Time	Allow sufficient time for the derivatization reaction to go to completion. This can range from minutes to hours depending on the specific aldehydes and reaction conditions.
Interferences	The presence of ozone and nitrogen dioxide in air samples can interfere with the determination of DNPH derivatives of small aldehydes like formaldehyde (B43269) and acetaldehyde.[8]

Decision Tree for Troubleshooting HPLC-DNPH Analysis

Caption: A decision tree to guide troubleshooting for common issues in HPLC-DNPH analysis.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the quantification of volatile aldehydes.

1. Sample Preparation and Derivatization

• Q: Why is derivatization necessary for analyzing volatile aldehydes? A: Derivatization is crucial for several reasons: it improves the stability of reactive aldehydes, enhances their chromatographic properties (e.g., volatility for GC or retention for HPLC), and increases detection sensitivity by introducing a chromophore, fluorophore, or an easily ionizable group.[9]

• Q: What are the common derivatization reagents for volatile aldehydes? A: For GC-MS analysis, O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) is widely used as it produces stable oxime derivatives with good chromatographic properties.[10] For HPLC-UV/Vis analysis, 2,4-dinitrophenylhydrazine (B122626) (DNPH) is a common reagent that forms stable hydrazone derivatives that absorb strongly in the UV-visible region.[11][12]

• Q: How can I improve the recovery of volatile aldehydes from my samples? A: To improve recovery, consider optimizing your extraction method (e.g., SPME parameters), minimizing analyte degradation by working at low temperatures and adding antioxidants, and performing in-situ derivatization to trap reactive aldehydes immediately.[9] For SPME, factors like fiber coating, extraction time, and temperature are critical.[13]

2. Analytical Techniques

• Q: What are the advantages of using Solid-Phase Microextraction (SPME) for volatile aldehyde analysis? A: SPME is a solvent-free, simple, and sensitive sample preparation technique that combines extraction, concentration, and sample introduction into a single step.[14] It is well-suited for analyzing volatile and semi-volatile compounds in various matrices.

• Q: How do I choose the right SPME fiber for my application? A: The choice of SPME fiber coating depends on the polarity and volatility of the target aldehydes. A common choice for a broad range of volatile organic compounds, including aldehydes, is a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber.[15]

SPME Fiber Coating	Target Analytes
Polydimethylsiloxane (PDMS)	Nonpolar, volatile compounds.[16]
Polyacrylate (PA)	Polar, semi-volatile compounds.[16]
Polydimethylsiloxane/Divinylbenzene (PDMS/DVB)	Volatile polar analytes like alcohols and amines.[17]
Carboxen/Polydimethylsiloxane (CAR/PDMS)	Very volatile compounds and gases (C2-C6).[17]
Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS)	Broad range of volatile and semi-volatile compounds with varying polarities.[15]

• Q: What are the common challenges in quantifying malondialdehyde (MDA) using the TBARS assay? A: The thiobarbituric acid reactive substances (TBARS) assay is not entirely specific for MDA.[18] Other compounds in biological samples can react with thiobarbituric acid (TBA) to form products that absorb at the same wavelength as the MDA-TBA adduct, leading to an overestimation of MDA levels.[19][20] Complex sample matrices can also cause a non-linear baseline shift.[18] For more accurate quantification, chromatographic methods like HPLC are recommended to separate the MDA-TBA adduct from interfering substances.[21]

3. Data Quality and Interpretation

• Q: What are matrix effects in LC-MS analysis and how can they affect my results? A: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[22] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), compromising the accuracy and precision of quantification.[23][24]

• Q: How can I minimize matrix effects? A: Strategies to minimize matrix effects include optimizing sample preparation to remove interfering components (e.g., using solid-phase extraction), improving chromatographic separation to resolve the analyte from matrix components, and using a stable isotope-labeled internal standard that co-elutes with the analyte to compensate for ionization variations.[25]

• Q: My aldehyde standards seem unstable. What are the best practices for their preparation and storage? A: Due to their volatility and reactivity, it is crucial to prepare fresh working standards for each analytical run. Stock solutions should be prepared in a non-reactive solvent like acetonitrile and stored at low temperatures (e.g., -20°C) in tightly sealed containers, protected from light.

Experimental Protocols

Protocol 1: PFBHA Derivatization and Headspace SPME-GC-MS

• Sample Preparation: Place a known amount of your sample (e.g., 1 mL of liquid or 0.5 g of solid) into a headspace vial.

• Internal Standard Spiking: Add a precise volume of a deuterated aldehyde internal standard solution to each sample, standard, and blank.

• Derivatization: Add 50 µL of a freshly prepared PFBHA solution (e.g., 15 mg/mL in water) to each vial.[26] To enhance the partitioning of volatile compounds into the headspace, you can add NaCl to saturate the aqueous phase.[13]

• Incubation: Tightly cap the vials and incubate them in a heated agitator (e.g., at 60°C for 30 minutes) to facilitate derivatization.

• Headspace SPME: After incubation, expose the SPME fiber to the headspace of the vial at the same temperature for a defined period (e.g., 20 minutes).[15]

• GC-MS Analysis: Immediately desorb the analytes from the SPME fiber in the hot GC injector port and start the GC-MS analysis using an appropriate temperature program.

Protocol 2: DNPH Derivatization and HPLC-UV Analysis

• Sample Collection: For air samples, draw a known volume of air through a DNPH-coated silica (B1680970) gel cartridge.

• Elution: Elute the trapped DNPH-aldehyde derivatives from the cartridge with a suitable solvent, typically acetonitrile.[12]

• Sample Preparation: For liquid samples, mix the sample with an acidic solution of DNPH and allow it to react.

• Extraction: Extract the DNPH derivatives using a solid-phase extraction (SPE) cartridge or liquid-liquid extraction.

• HPLC Analysis: Inject the extracted sample into the HPLC system. Separation is typically achieved on a C18 column with a mobile phase gradient of acetonitrile and water.[11] Detection is performed using a UV detector at approximately 360 nm.[12]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. Ghost peak during the determination of aldehydes using dnph - Chromatography Forum [chromforum.org]
• 8. Determination of patterns of biologically relevant aldehydes in exhaled breath condensate of healthy subjects by liquid chromatography/atmospheric chemical ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. hitachi-hightech.com [hitachi-hightech.com]
• 13. benchchem.com [benchchem.com]
• 14. supelco.com.tw [supelco.com.tw]
• 15. An Optimized SPME-GC-MS Method for Volatile Metabolite Profiling of Different Alfalfa (Medicago sativa L.) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Selection Guide for Supelco SPME Fibers [sigmaaldrich.com]
• 18. Trouble With TBARS [nwlifescience.com]
• 19. Malondialdehyde measurement in oxidized foods: evaluation of the spectrophotometric thiobarbituric acid reactive substances (TBARS) test in various foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. A specific, accurate, and sensitive measure of total plasma malondialdehyde by HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]
• 23. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 24. nebiolab.com [nebiolab.com]
• 25. chromatographyonline.com [chromatographyonline.com]
• 26. benchchem.com [benchchem.com]

Optimizing derivatization reaction conditions for heptanal analysis

This technical support center provides troubleshooting guidance and frequently asked questions for optimizing the derivatization of heptanal. The information is tailored for researchers, scientists, and drug development professionals engaged in analytical chemistry.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the analysis of heptanal?

A1: Derivatization is a critical step in the analysis of heptanal and other short-chain aldehydes for several reasons. Heptanal is highly volatile and chemically active, which can lead to sample loss and poor reproducibility. Furthermore, it lacks a strong chromophore or fluorophore, making it difficult to detect with common HPLC detectors like UV-Vis or Fluorescence.[1][2] Derivatization converts heptanal into a more stable, less volatile, and more easily detectable compound, thereby improving chromatographic separation and enhancing detector response.[3][4]

Q2: What are the most common derivatization reagents for heptanal analysis?

A2: The two most widely used derivatization reagents for aldehydes like heptanal are O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) and 2,4-dinitrophenylhydrazine (B122626) (DNPH). PFBHA is typically used for Gas Chromatography (GC) analysis, often with Mass Spectrometry (MS) or Electron Capture Detection (ECD).[5][6] DNPH is the standard reagent for High-Performance Liquid Chromatography (HPLC) with UV detection.[1][7]

Q3: What are the advantages of using PFBHA over DNPH for heptanal derivatization?

A3: PFBHA offers several advantages, particularly for GC-based methods. The reaction of PFBHA with aldehydes to form oxime derivatives is quantitative and the resulting derivatives are thermally stable, which is crucial for GC analysis. This method often requires minimal sample cleanup. In contrast, DNPH derivatives can be susceptible to decomposition at the elevated temperatures used in GC injectors.

Q4: Which analytical techniques are most commonly paired with heptanal derivatization?

A4: The choice of analytical technique depends on the derivatizing agent used. PFBHA-derivatized heptanal is most commonly analyzed using Gas Chromatography-Mass Spectrometry (GC-MS).[5][6] For DNPH derivatives, High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the standard method.[1]

Troubleshooting Guide

Q1: I am observing low or no yield of my heptanal derivative. What are the potential causes and solutions?

A1: Low derivatization yield is a common issue that can stem from several factors:

• Reagent Quality and Amount: Ensure the derivatizing reagent has not degraded. Use a sufficient molar excess of the reagent relative to the expected maximum concentration of heptanal. For some reactions, a reagent-to-analyte ratio of 200:1 has been found to be optimal.[8]

• Reaction Conditions: The reaction pH, temperature, and time are critical. For instance, DNPH derivatization is accelerated under acidic conditions (e.g., pH 4.0).[1] PFBHA reactions may require heating (e.g., 60°C for 30 minutes) to proceed to completion.[9] Verify and optimize these parameters for your specific matrix.

• Incomplete Dissolution: The dried sample extract must be fully dissolved in the reaction solvent for the derivatization to proceed effectively.[10] If the residue is not dissolving, consider a different solvent, such as pyridine, that is compatible with your sample and derivatizing agent.[10]

• Matrix Interferences: Other components in your sample matrix could be reacting with the derivatizing agent or inhibiting the reaction. A sample cleanup step, such as solid-phase extraction (SPE), prior to derivatization may be necessary to remove these interferences.[11]

Q2: My quantitative results for heptanal are not reproducible. Which factors should I investigate?

A2: Poor reproducibility can often be traced to inconsistencies in the experimental protocol:

• Inconsistent Reaction Time and Temperature: Ensure that every sample and standard is derivatized for the exact same amount of time and at the same temperature. Use a temperature-controlled water bath or heating block for consistency.

• Variable pH: If the reaction is pH-sensitive, ensure the pH of each sample is adjusted properly and consistently before adding the derivatization reagent.

• Ineffective Mixing: The reaction mixture must be mixed thoroughly to ensure the reagent and analyte interact.[12] Vortexing each sample for a standardized duration can improve consistency.

• Pipetting Errors: Use calibrated pipettes and consistent technique, especially when dealing with small volumes of reagents or standards.

• Derivative Instability: Ensure that derivatized samples are analyzed within their stability window. Some derivatives may need to be stored at low temperatures (e.g., 4°C) and protected from light prior to analysis.[12]

Q3: My chromatogram shows many unexpected peaks after derivatization. What is their likely source?

A3: Extraneous peaks can arise from several sources:

• Reagent Impurities: The derivatizing reagent itself can be a source of contamination. Run a "reagent blank" (all reagents without the sample) to identify peaks originating from the reagent.

• Side Reactions: The derivatizing agent may react with other carbonyl-containing compounds in your sample matrix or with the solvent itself.[2] PFBHA, for example, will react with any aldehydes or ketones present.

• Contamination: Glassware, solvents, or pipette tips can introduce contaminants. Ensure all materials are scrupulously clean.

• Excess Reagent: A large peak from the unreacted derivatizing agent is common. While often unavoidable, it should be chromatographically resolved from the analyte peak of interest.

Data Presentation

Table 1: Comparison of Common Derivatization Reagents for Heptanal Analysis

Feature	PFBHA (O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine)	DNPH (2,4-dinitrophenylhydrazine)
Primary Analyte	Aldehydes & Ketones	Aldehydes & Ketones
Typical Technique	GC-MS, GC-ECD	HPLC-UV
Derivative Formed	Oxime	Hydrazone
Advantages	- High reactivity- Forms thermally stable derivatives- Excellent for trace analysis with GC-MS/ECD	- Well-established method- Derivative has a strong chromophore for UV detection[1]
Disadvantages	- Can be sensitive to moisture	- Derivative can be thermally unstable- Potential for multiple derivative isomers (syn/anti)
Typical Reaction	Reaction of PFBHA with an aldehyde to form an oxime.	Reaction of DNPH with an aldehyde to form a 2,4-dinitrophenylhydrazone.[1]

Table 2: Example of Optimized Reaction Conditions for Heptanal Derivatization (Note: Optimal conditions can be matrix-dependent and should be validated for each specific application.)

Method	HS-SDME with PFBHA Derivatization for GC-MS
Parameter	Optimized Value
Sample Temperature	40 °C[5][6]
Extraction / Derivatization Time	6 minutes[5][6]
Stirring Rate	1100 rpm[5][6]
Derivatization Reagent	PFBHA in decane (B31447) solvent[5][6]
Microdrop Solvent Volume	2.0 µL[5][6]

Experimental Protocols

Protocol: PFBHA Derivatization of Heptanal in an Aqueous Sample for GC-MS Analysis

This protocol provides a general workflow for the derivatization of heptanal. It should be optimized for your specific sample matrix and analytical instrumentation.

• Reagent Preparation: Prepare a 1-2 mg/mL solution of PFBHA in a high-purity solvent (e.g., methanol (B129727) or ethyl acetate).

• Sample Preparation:

  • Place 1 mL of the aqueous sample into a 4 mL glass vial.

  • If required, adjust the sample pH to the optimal range for the reaction (often slightly acidic to neutral).

  • Spike with an appropriate internal standard if using one.

• Derivatization Reaction:

  • Add 100 µL of the PFBHA reagent solution to the vial.

  • Add 500 µL of a suitable extraction solvent (e.g., hexane (B92381) or dichloromethane).

  • Cap the vial tightly.

  • Vortex vigorously for 1-2 minutes to ensure thorough mixing.

  • Place the vial in a heating block or water bath set to 60°C for 30-60 minutes.

• Extraction:

  • Allow the vial to cool to room temperature.

  • Centrifuge the vial to separate the aqueous and organic layers.

  • Carefully transfer the organic (top) layer containing the heptanal-PFBHA oxime derivative to a new autosampler vial.

• Analysis:

  • Inject 1-2 µL of the extract into the GC-MS system.

  • Analyze using a suitable capillary column (e.g., SLB™-5ms) and a temperature program that effectively separates the derivative from other components.

Visualizations

Caption: Experimental workflow for PFBHA derivatization and GC-MS analysis.

Caption: Troubleshooting flowchart for low derivatization reaction yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Challenging Pharmaceutical Impurity Analyses - Derivatization - Part 1 [thermofisher.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. mdpi.com [mdpi.com]
• 5. Gas chromatography-mass spectrometric analysis of hexanal and heptanal in human blood by headspace single-drop microextraction with droplet derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Heptanal = 95 , FCC, FG 111-71-7 [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]

Resolving analytical interferences in heptanal measurement

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving analytical interferences during the measurement of heptanal.

Troubleshooting Guide

This guide addresses common issues encountered during the gas chromatography-mass spectrometry (GC-MS) analysis of heptanal, often after derivatization.

Question 1: Why am I seeing poor peak shape (tailing or fronting) for my derivatized heptanal standard?

Answer:

Poor peak shape for heptanal derivatives is a common issue and can often be attributed to several factors related to the GC system's activity or the analytical conditions.

• Active Sites: Heptanal and its derivatives can interact with active sites (e.g., exposed silanols) in the GC inlet liner, the column, or connecting tubing. This is a frequent cause of peak tailing.[1][2]

  • Solution:

    • Use a fresh, deactivated (silanized) inlet liner.

    • Trim the first 10-20 cm of the analytical column to remove accumulated non-volatile residues.[3][4]

    • Ensure all components in the flow path are inert.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak fronting.[5]

  • Solution:

    • Reduce the injection volume or dilute the sample.

• Improper Injection Technique: A slow or inconsistent injection can cause the sample to vaporize inefficiently, resulting in broadened or split peaks.[5]

  • Solution:

    • Use an autosampler for consistent and rapid injections.

• Incorrect Temperatures: Suboptimal inlet or oven temperatures can affect peak shape.

  • Solution:

    • Ensure the inlet temperature is sufficient for rapid volatilization of the heptanal derivative.

    • The initial oven temperature should typically be about 20°C below the boiling point of the injection solvent to ensure proper solvent focusing.[3][4]

Question 2: I am observing split peaks for my heptanal analysis. What is the likely cause?

Answer:

Peak splitting in the analysis of derivatized heptanal can be caused by several factors, from instrumental issues to the chemistry of the derivatization itself.

• Improper Column Installation: An incorrect column cut or improper placement of the column in the inlet can disrupt the sample band, leading to splitting.[3][4]

  • Solution:

    • Ensure the column is cut cleanly at a 90° angle.

    • Verify the correct column installation depth in the inlet as per the manufacturer's instructions.[4]

• Solvent Mismatch: In splitless injection, a mismatch in polarity between the solvent and the stationary phase can cause peak splitting.[3][5]

  • Solution:

    • Choose a solvent that is compatible with the polarity of your GC column.

• Formation of Isomers: Derivatization of aldehydes with reagents like O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) can form two geometric isomers (syn/anti or E/Z) of the resulting oxime. These isomers may be partially or fully separated on the GC column, appearing as two closely eluting peaks or a split peak.[6]

  • Solution:

    • Optimize chromatographic conditions (e.g., temperature program) to either co-elute or fully resolve the isomers for consistent quantification. For quantification, it is common to sum the peak areas of both isomers.

Question 3: My results are not reproducible. What are the potential sources of this variability?

Answer:

Lack of reproducibility in heptanal analysis can stem from sample preparation, instrumental factors, or the stability of the analyte.

• Inconsistent Sample Preparation: Manual sample preparation steps, especially derivatization and extraction, can introduce variability.

  • Solution:

    • Automate sample preparation where possible.

    • Ensure consistent timing, temperature, and reagent volumes for derivatization.

• Heptanal Instability: Heptanal is a volatile aldehyde and can be prone to degradation or loss during sample handling and storage.[7]

  • Solution:

    • Minimize sample exposure to air and heat.

    • Analyze samples as quickly as possible after collection and preparation.

    • Assess the stability of heptanal in the biological matrix under the intended storage conditions.[8]

• Instrumental Variability: Leaks in the injection port, inconsistent autosampler injections, or fluctuating detector responses can all lead to poor reproducibility.[1][5]

  • Solution:

    • Regularly check for leaks, especially at the septum and column fittings.

    • Perform regular maintenance on the autosampler and detector.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they interfere with heptanal measurement in biological samples?

A1: A matrix effect is the alteration of an analyte's response due to the presence of other components in the sample matrix.[9] In biological samples like plasma, urine, or tissue homogenates, these co-eluting substances can either suppress or enhance the ionization of the heptanal derivative in the mass spectrometer source, leading to inaccurate quantification.[10][11] Phospholipids are a common cause of matrix effects in biological samples.[12]

To mitigate matrix effects:

• Improve Sample Cleanup: Employ more selective sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering components.[9][12]

• Use a Matrix-Matched Calibration Curve: Prepare calibration standards in a blank matrix that is as similar as possible to the samples being analyzed.

• Employ Stable Isotope-Labeled Internal Standards: A stable isotope-labeled version of heptanal is the ideal internal standard as it will co-elute and experience similar matrix effects, allowing for accurate correction.

Q2: Why is derivatization necessary for heptanal analysis by GC-MS?

A2: Direct analysis of heptanal by GC-MS is challenging due to its high polarity, volatility, and thermal instability.[7][13] Derivatization is a chemical modification process that addresses these issues by:

• Improving Thermal Stability: Derivatives are generally more stable at the high temperatures used in the GC inlet and column.

• Enhancing Volatility: While heptanal is volatile, derivatization can improve its chromatographic behavior.

• Increasing Sensitivity: Derivatizing agents like PFBHA introduce electrophoric groups that significantly enhance the sensitivity of detection by mass spectrometry, especially in negative chemical ionization (NCI) mode.[14][15]

Common derivatizing agents for aldehydes include O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) and 2,4-dinitrophenylhydrazine (B122626) (DNPH).[13][16]

Q3: How do I choose between PFBHA and DNPH for derivatization?

A3: The choice of derivatizing agent depends on the analytical technique you are using.

• PFBHA is the preferred reagent for GC-MS analysis . The resulting PFB-oxime derivative is volatile and highly sensitive, especially in NCI-MS mode.[13][14]

• DNPH is typically used for High-Performance Liquid Chromatography (HPLC) with UV detection . The DNPH-hydrazone derivative contains a chromophore that allows for sensitive detection at around 360 nm.[17][18][19]

Q4: What are the key parameters to optimize for the PFBHA derivatization of heptanal?

A4: The efficiency of the PFBHA derivatization reaction is influenced by several factors:

• pH: The reaction is typically carried out under acidic to neutral conditions (pH 4-6).[13][20]

• Temperature and Time: The reaction is often accelerated by heating, for example, at 60-70°C for 30-60 minutes.[13]

• Reagent Concentration: A sufficient excess of the PFBHA reagent should be used to ensure complete derivatization of the heptanal in the sample.

Quantitative Data Summary

The following tables summarize key quantitative performance parameters for heptanal analysis using different methods.

Table 1: Performance of Heptanal Analysis using GC-MS with PFBHA Derivatization

Sample Matrix	Method	LOD	LOQ	Linearity (R²)	Recovery (%)	Reference
Human Blood	On-fiber SPME	0.005 nM	-	-	-	[13]
Plasma	HS-SPME	-	5 nM	-	-	[21]
Excipients	SHS-GC-NCI-MS	sub-µg/g levels	-	-	-	[15]
Water	SPME	11-36 ng/L	8-26 ng/L	>0.99	96.3-97.4	[22]

Table 2: Performance of Heptanal Analysis using HPLC-UV with DNPH Derivatization

Sample Matrix	Method	LOD	LOQ	Linearity (R²)	Recovery (%)	Reference
Human Urine	MSPE-ISD	2.5 nmol/L	-	>0.99	72.8-91.4	[19]

LOD: Limit of Detection, LOQ: Limit of Quantitation, SPME: Solid-Phase Microextraction, HS: Headspace, SHS: Static Headspace, NCI: Negative Chemical Ionization, MSPE-ISD: Magnetic Solid-Phase Extraction with in-situ Derivatization.

Experimental Protocols

Protocol 1: Heptanal Derivatization with PFBHA for GC-MS Analysis

This protocol is a general guideline and may require optimization for specific sample matrices.

• Sample Preparation:

  • Place a defined volume or weight of your sample (e.g., 1 mL of plasma, 1 g of tissue homogenate) into a reaction vial.

  • If necessary, add an internal standard (e.g., deuterated heptanal).

• pH Adjustment:

  • Adjust the pH of the sample to approximately 4-6 using a suitable buffer or dilute acid/base.[13]

• Derivatization:

  • Add 100 µL of a PFBHA solution (e.g., 10 mg/mL in water or buffer) to the vial.

• Reaction:

  • Tightly cap the vial and vortex for 1 minute.

  • Incubate the vial in a water bath or heating block at 60-70°C for 30-60 minutes.[13]

• Cooling:

  • Allow the vial to cool to room temperature.

• Extraction:

  • Add 500 µL of a suitable organic solvent (e.g., hexane (B92381) or ethyl acetate).

  • Vortex vigorously for 2 minutes to extract the PFB-oxime derivatives.

• Phase Separation:

  • Centrifuge the vial (e.g., at 2000 rpm for 5 minutes) to achieve clear separation of the organic and aqueous layers.

• Drying and Analysis:

  • Carefully transfer the upper organic layer to a clean vial.

  • If necessary, dry the extract by passing it through a small amount of anhydrous sodium sulfate.

  • The extract is now ready for injection into the GC-MS system.

Protocol 2: Heptanal Derivatization with DNPH for HPLC-UV Analysis

This protocol is based on EPA Method 8315A for aqueous samples.[16]

• Sample Preparation:

  • Transfer a measured volume of the aqueous sample (e.g., 100 mL) into a flask.

• Buffering and Derivatization:

  • Add 4 mL of a citrate (B86180) buffer to adjust the pH to approximately 3.0.

  • Add an appropriate volume of DNPH reagent solution (typically in acetonitrile).

• Reaction:

  • Seal the flask and allow the reaction to proceed at a controlled temperature (e.g., 40°C for one hour).

• Extraction:

  • Solid-Phase Extraction (SPE): Pass the derivatized sample through a C18 SPE cartridge. Elute the DNPH-hydrazones with a suitable solvent like ethanol (B145695) or acetonitrile.

  • Liquid-Liquid Extraction (LLE): Serially extract the sample with methylene (B1212753) chloride. Concentrate the combined extracts and exchange the solvent to acetonitrile.

• Analysis:

  • Inject the final extract into the HPLC system for analysis. Detection is typically performed at 360 nm.[17][18]

Visualizations

Caption: Experimental workflow for heptanal analysis by GC-MS using PFBHA derivatization.

Caption: Troubleshooting logic for poor peak shape in heptanal GC analysis.

References

• 1. m.youtube.com [m.youtube.com]
• 2. agilent.com [agilent.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. gtfch.org [gtfch.org]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. benchchem.com [benchchem.com]
• 14. QUANTIFICATION OF PENTAFLUOROBENZYL OXIME DERIVATIVES OF LONG CHAIN ALDEHYDES BY GC-MS ANALYSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. epa.gov [epa.gov]
• 17. unitedchem.com [unitedchem.com]
• 18. assets.thermofisher.cn [assets.thermofisher.cn]
• 19. agilent.com [agilent.com]
• 20. pubs.rsc.org [pubs.rsc.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Best Practices for Handling Air-Sensitive Aldehydes

This guide provides researchers, scientists, and drug development professionals with best practices, troubleshooting advice, and frequently asked questions for handling air-sensitive aldehydes in the laboratory.

Frequently Asked Questions (FAQs)

Q1: Why are aldehydes considered air-sensitive?

A1: Aldehydes are susceptible to oxidation by atmospheric oxygen, which converts them into the corresponding carboxylic acids.[1] This process, known as autoxidation, can occur at room temperature and is often catalyzed by light.[2] Some aldehydes, particularly unsaturated ones like acrolein, can also be prone to polymerization upon exposure to air and light.[3]

Q2: Which aldehydes are particularly sensitive to air?

A2: While most aldehydes exhibit some level of air sensitivity, certain classes are more susceptible than others:

• Aromatic aldehydes: Benzaldehyde (B42025) and its derivatives are known to readily oxidize to benzoic acid upon exposure to air.[4][5]

• Unsaturated aldehydes: Compounds like acrolein and cinnamaldehyde (B126680) are highly reactive and can polymerize or oxidize.[6][7]

• Aliphatic aldehydes: Straight-chain aldehydes such as heptanal and octanal (B89490) are also prone to rapid oxidation.[2]

Q3: How should I properly store air-sensitive aldehydes?

A3: To ensure the longevity and purity of air-sensitive aldehydes, they should be stored under an inert atmosphere, such as nitrogen or argon, to prevent contact with oxygen.[8] It is recommended to store them in a cool, dark place, as heat and light can accelerate degradation.[7] For highly reactive aldehydes like acrolein, refrigeration at 2-8°C is advised.[9]

Q4: What are the signs that my aldehyde has degraded?

A4: Degradation of an aldehyde can be identified through several observations:

• Visual changes: The appearance of a crystalline precipitate may indicate the formation of the corresponding carboxylic acid.

• Spectroscopic analysis: 1H NMR spectroscopy is a powerful tool to detect oxidation. The characteristic aldehyde proton peak (around 9-10 ppm) will decrease in intensity, while a broad singlet corresponding to the carboxylic acid proton (around 10-13 ppm) may appear. For example, the oxidation of benzaldehyde to benzoic acid is readily observed by the appearance of the benzoic acid signals in the 1H and 13C NMR spectra.[2]

• Chromatographic analysis: Thin-layer chromatography (TLC) or gas chromatography (GC) can reveal the presence of impurities.

Q5: Can I use an aldehyde that shows signs of minor degradation?

A5: For reactions that are sensitive to acidic conditions or require high purity starting materials, it is not advisable to use a degraded aldehyde. The presence of the carboxylic acid can interfere with the reaction, and the actual concentration of the aldehyde will be lower than expected. It is best to purify the aldehyde before use.

Troubleshooting Guides

Low Reaction Yields

Problem: My reaction with an air-sensitive aldehyde is resulting in a low yield of the desired product.

Possible Cause	Troubleshooting Steps
Degraded Aldehyde	Purify the aldehyde by vacuum distillation or column chromatography before use. Confirm the purity by 1H NMR.
Inaccurate Stoichiometry	Determine the exact concentration of the aldehyde solution via titration with hydroxylamine (B1172632) hydrochloride.
Presence of Water or Oxygen	Ensure all glassware is flame-dried or oven-dried and cooled under an inert atmosphere. Use anhydrous solvents that have been properly degassed. Maintain a positive pressure of inert gas throughout the reaction.[10]
Side Reactions (e.g., Enolization)	For reactions involving strong bases (e.g., Grignard or aldol (B89426) reactions), add the aldehyde slowly to the reaction mixture at a low temperature (e.g., -78 °C to 0 °C) to favor nucleophilic addition over deprotonation of the α-carbon.[10][11]
Inefficient Workup	During aqueous workup, ensure the product is thoroughly extracted with a suitable organic solvent. Multiple extractions may be necessary.[10]

Unexpected Side Products

Problem: I am observing unexpected side products in my reaction.

Side Product	Likely Cause	Prevention
Carboxylic Acid	Oxidation of the starting aldehyde.	Use freshly purified aldehyde and rigorous air-free techniques.
Self-Condensation Product (Aldol)	The aldehyde is enolizable and is reacting with itself in the presence of a base.	Use a non-enolizable aldehyde if possible. If not, use a strong, non-nucleophilic base (e.g., LDA) to form the enolate of the other reaction partner before adding the aldehyde at low temperature.[11]
Cannizzaro Reaction Products	For non-enolizable aldehydes in the presence of a strong base.	Use a milder base or different reaction conditions if this pathway is not desired.

Experimental Protocols

Protocol 1: Purification of an Air-Sensitive Aldehyde by Vacuum Distillation

This protocol is a general guideline and may need to be adapted based on the specific properties of the aldehyde.

Materials:

• Round-bottom flask

• Short-path distillation head

• Thermometer and adapter

• Condenser

• Receiving flask

• Vacuum adapter

• Schlenk line or inert gas source with a bubbler

• Vacuum pump with a cold trap

• Heating mantle and stir plate

• Stir bar

• Grease for ground glass joints

Procedure:

• Assemble the distillation apparatus, ensuring all glassware is clean and oven-dried.

• Lightly grease all ground glass joints to ensure an airtight seal.[3]

• Add the impure aldehyde and a stir bar to the round-bottom flask.

• Connect the apparatus to a Schlenk line and evacuate and backfill with inert gas three times to create an inert atmosphere.[12]

• With a positive flow of inert gas, begin stirring and heating the flask gently.

• Once the aldehyde begins to reflux, slowly apply vacuum. Monitor the pressure using a manometer.

• Collect the fraction that distills at the expected boiling point for the given pressure.

• Once the distillation is complete, turn off the heating and allow the apparatus to cool to room temperature.

• Slowly and carefully reintroduce the inert gas to the system to break the vacuum before turning off the pump.[3]

• The purified aldehyde in the receiving flask should be stored under an inert atmosphere.

Protocol 2: Determination of Aldehyde Concentration by Titration

This method utilizes the reaction of aldehydes with hydroxylamine hydrochloride, which liberates hydrochloric acid that can be titrated with a standardized base.

Materials:

• Standardized sodium hydroxide (B78521) solution (~0.5 N)

• Hydroxylamine hydrochloride solution (0.5 N in 95% ethanol)

• Bromophenol blue indicator

• Erlenmeyer flasks

• Buret

• Analytical balance

Procedure:

• Preparation of Hydroxylamine Hydrochloride Solution: Dissolve 34.75 g of hydroxylamine hydrochloride in 40 mL of distilled water and dilute to 1 L with 95% ethanol. Add a few drops of bromophenol blue indicator and neutralize with the standardized NaOH solution until the color changes to the characteristic greenish hue of the neutral indicator.[13]

• Sample Preparation: Accurately weigh a sample of the aldehyde into an Erlenmeyer flask.

• Reaction: Add a known excess of the neutralized hydroxylamine hydrochloride solution to the flask containing the aldehyde. Stopper the flask and allow it to stand at room temperature for the time specified for the particular aldehyde (this can range from 15 minutes to several hours).[13]

• Titration: Titrate the liberated hydrochloric acid with the standardized 0.5 N NaOH solution until the greenish endpoint is reached. A blank titration with the hydroxylamine hydrochloride solution should also be performed.[13]

• Calculation: Percentage of Aldehyde = [(V_s - V_b) * N * M] / (W * 10) Where:

  • V_s = volume of NaOH solution used for the sample (mL)

  • V_b = volume of NaOH solution used for the blank (mL)

  • N = normality of the NaOH solution

  • M = molecular weight of the aldehyde

  • W = weight of the sample (g)

Visual Guides

Caption: Workflow for handling air-sensitive aldehydes.

Caption: Troubleshooting logic for low reaction yields.

Safe Disposal

Q6: How should I dispose of waste containing air-sensitive aldehydes?

A6: Waste containing air-sensitive aldehydes should be treated as hazardous waste.

• Quenching: Small residual amounts of reactive aldehydes in reaction flasks can be quenched by slowly adding a suitable reagent (e.g., a solution of sodium bisulfite or a reducing agent like sodium borohydride) under an inert atmosphere before aqueous workup.

• Waste Containers: All waste, including quenched solutions and contaminated materials (syringes, needles, wipes), must be collected in properly labeled, sealed hazardous waste containers.[14]

• Highly Toxic Aldehydes: For acutely toxic aldehydes like acrolein, all contaminated materials, including empty containers, must be disposed of as hazardous waste.[3] Consult your institution's environmental health and safety (EHS) office for specific guidelines.[14] Never dispose of aldehydes down the drain or in regular trash.[14]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. Quantitative kinetics reveal that reactions of HO2 are a significant sink for aldehydes in the atmosphere and may initiate the formation of highly oxygenated molecules via autoxidation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. osti.gov [osti.gov]
• 8. ehs.umich.edu [ehs.umich.edu]
• 9. Crossed Aldol Condensation Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 10. benchchem.com [benchchem.com]
• 11. www.welcomehomevetsofnj.org - Aldol Condensation Practice Problems With Answers [welcomehomevetsofnj.org]
• 12. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 13. DETERMINATION OF ALDEHYDES AND KETONES [epharmacognosy.com]
• 14. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Strategies for Improving Low Yield in Heptanal-Involved Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with low yields in reactions involving heptanal.

Troubleshooting Guides & FAQs

This section is organized by reaction type and addresses common issues encountered during experiments.

Aldol Condensation (e.g., with Benzaldehyde (B42025) to form Jasminaldehyde)

Q1: My Aldol condensation of heptanal and benzaldehyde is resulting in a very low yield of jasminaldehyde. What are the likely causes?

A1: Low yields in this reaction are often attributed to several factors:

• Self-Condensation of Heptanal: Heptanal can react with itself, forming 2-pentyl-2-nonenal (B3050986) as a significant byproduct. This side reaction is competitive with the desired cross-condensation with benzaldehyde.

• Suboptimal Reaction Temperature: Temperature plays a critical role. While higher temperatures can increase the reaction rate, excessively high temperatures can favor the formation of the undesired self-condensation product, thus reducing the selectivity for jasminaldehyde. For example, increasing the reaction temperature from 120°C to 200°C can increase heptanal conversion from 55.1% to 82.6%, but the selectivity for jasminaldehyde may drop significantly.[1]

• Inappropriate Catalyst: The choice of catalyst is crucial. While homogeneous bases like NaOH or KOH are traditionally used, they can be difficult to separate from the reaction mixture and may not offer the best selectivity.[2] Heterogeneous catalysts, such as modified Mg-Al mixed oxides or chitosan-based catalysts, can offer improved selectivity and easier workup.[3][4]

• Incorrect Reactant Molar Ratio: A high molar ratio of benzaldehyde to heptanal is generally required to suppress the self-condensation of heptanal.[2]

Q2: I'm observing a significant amount of a byproduct with a rancid odor. What is it and how can I minimize its formation?

A2: The byproduct is likely (Z)-2-pentyl-2-nonenal, the result of heptanal self-condensation.[2] To minimize its formation:

• Adjust the Molar Ratio: Use an excess of benzaldehyde. A benzaldehyde to heptanal molar ratio of 5:1 has been shown to be optimal in some systems.[4]

• Control Temperature: Avoid excessively high temperatures. While a temperature increase from 25°C to 110°C can drive the conversion of heptanal to 100%, it's crucial to find the optimal temperature that balances conversion and selectivity.[5]

• Catalyst Selection: Employing a suitable catalyst can significantly enhance selectivity. For instance, a bifunctional MgO–NO3–H2O2 acid-base catalyst has been reported to achieve high conversion (99%) and selectivity (88%) for jasminaldehyde.[4]

Q3: Can I run the Aldol condensation without a solvent?

A3: Yes, solvent-free Aldol condensations are a viable and environmentally friendly approach.[5] These reactions are often performed by grinding the reactants with a solid base catalyst. Solvent-free conditions using certain heterogeneous catalysts at elevated temperatures (e.g., 120°C) have shown good conversion and selectivity.[6]

Knoevenagel Condensation (e.g., with Malononitrile)

Q1: My Knoevenagel condensation with heptanal is not proceeding to completion, resulting in a low yield. What should I check?

A1: Incomplete Knoevenagel condensations can often be traced back to a few key factors:

• Catalyst Inefficiency: The catalyst, typically a weak base like piperidine (B6355638) or an ammonium (B1175870) salt, may be inactive or used in a suboptimal amount.[7] Consider using a fresh batch of catalyst or exploring alternative catalysts like ionic liquids or solid-supported bases.

• Acidity of the Methylene (B1212753) Compound: The active methylene compound must be sufficiently acidic for deprotonation by the weak base. Malononitrile and ethyl cyanoacetate (B8463686) are common choices with adequate acidity.

• Reaction Conditions: Ensure the temperature and reaction time are appropriate. While many Knoevenagel condensations proceed at room temperature, some may require gentle heating.[7] Monitoring the reaction by Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time.[1]

Q2: How can I purify the product of my Knoevenagel condensation?

A2: Purification strategies depend on the nature of the product:

• Solid Products: If the product is a solid, it can often be isolated by filtration after precipitating from the reaction mixture by adding cold water.[7] Further purification can be achieved by recrystallization.

• Liquid or Oily Products: For non-solid products, purification can be achieved by extraction into a suitable organic solvent, followed by washing, drying, and solvent removal. If necessary, column chromatography can be employed for further purification.

Wittig Reaction

Q1: I am attempting a Wittig reaction with heptanal, but the yield of the resulting alkene is poor. What are some common pitfalls?

A1: Low yields in Wittig reactions with aldehydes like heptanal can arise from several issues:

• Ylide Instability: The phosphorus ylide (Wittig reagent) can be sensitive to moisture and oxygen. It is crucial to perform the reaction under anhydrous and inert conditions. Water will protonate the ylide, rendering it unreactive.

• Base Selection: The choice of base for generating the ylide is critical. For unstabilized ylides (e.g., from alkyltriphenylphosphonium salts), strong bases like n-butyllithium or sodium hydride are required.

• Steric Hindrance: While heptanal is not exceptionally hindered, the structure of the ylide can influence the reaction rate and yield.

• Side Reactions: Aldehydes can be prone to self-condensation or other side reactions under strongly basic conditions. Slow addition of the aldehyde to the pre-formed ylide at low temperatures can help minimize these issues.

Q2: How do I remove the triphenylphosphine (B44618) oxide byproduct from my Wittig reaction mixture?

A2: Triphenylphosphine oxide is a common byproduct and can sometimes be challenging to remove completely. Here are a few strategies:

• Crystallization: The alkene product can often be purified by recrystallization from a suitable solvent, leaving the more polar triphenylphosphine oxide in the mother liquor. For example, recrystallization from 1-propanol (B7761284) can be effective as the phosphine (B1218219) oxide is more soluble in it than the alkene.

• Chromatography: Flash column chromatography is a very effective method for separating the non-polar alkene from the polar triphenylphosphine oxide.

• Precipitation: In some cases, dissolving the crude reaction mixture in a non-polar solvent mixture (e.g., 25% diethyl ether in hexanes) can cause the triphenylphosphine oxide to precipitate, allowing for its removal by filtration.

Grignard Reaction

Q1: My Grignard reaction with heptanal is giving a low yield of the expected secondary alcohol. What could be the problem?

A1: Grignard reactions are highly sensitive, and low yields often point to one of the following issues:

• Presence of Moisture: Grignard reagents are extremely strong bases and will react with even trace amounts of water. All glassware must be rigorously flame- or oven-dried, and anhydrous solvents (typically diethyl ether or THF) must be used. The reaction should be conducted under an inert atmosphere (nitrogen or argon).[8]

• Enolization of Heptanal: Heptanal has acidic α-protons. The Grignard reagent can act as a base and deprotonate the heptanal to form an enolate. This enolate is unreactive towards further Grignard reagent addition and will revert to heptanal upon acidic workup, thus lowering the yield of the desired alcohol. To mitigate this, the Grignard reagent should be added slowly to the aldehyde at a low temperature (e.g., 0 °C or below).

• Impure Reagents: The magnesium turnings should be fresh and activated (e.g., with a crystal of iodine) to ensure the reaction initiates properly. Heptanal should be pure and dry.

• Side Reactions: Besides enolization, other side reactions can occur. With sterically hindered Grignard reagents, reduction of the aldehyde to the corresponding primary alcohol can sometimes be observed.[9]

Q2: During the workup of my Grignard reaction, I'm getting a persistent emulsion. How can I resolve this?

A2: Emulsions during the aqueous workup of Grignard reactions are common due to the formation of magnesium salts. To break the emulsion:

• Add more of the aqueous quenching solution (e.g., saturated ammonium chloride) or dilute with more of the organic solvent.

• Add a small amount of dilute acid (e.g., 1M HCl), which can help to dissolve the magnesium salts.

• "Brine" Wash: Washing the separated organic layer with a saturated aqueous solution of sodium chloride (brine) can help to remove residual water and break up emulsions.

Data Presentation

Table 1: Aldol Condensation of Heptanal and Benzaldehyde - Effect of Catalyst and Conditions on Yield and Selectivity

Catalyst	Benzaldehyde:Heptanal Molar Ratio	Temperature (°C)	Time (h)	Heptanal Conversion (%)	Jasminaldehyde Selectivity (%)	Reference
SrMo0.5Ni0.5O3-δ	N/A	120	25	88	82	[6]
Mg-Al mixed oxide (ESM 3:1)	2:1	100	N/A	70	66	[10]
Fe-Zn double metal cyanide	1:1	160	12	93	77	[1]
Chitosan/MgAl–NO3	5:1	90	0.83	~95	~90	[4]
NaOH with CTAB	1:1	30	3.5	99	High	[3]

N/A: Not available in the cited source.

Experimental Protocols

Protocol 1: Aldol Condensation of Heptanal and Benzaldehyde using a Phase Transfer Catalyst

This protocol is adapted from a procedure using a phase transfer catalyst for high selectivity.[3]

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer, combine equimolar amounts of benzaldehyde and n-heptanal.

• Catalyst Addition: Add an aqueous solution of sodium hydroxide (B78521) and 0.1 M cetyltrimethylammonium bromide (CTAB).

• Reaction: Stir the mixture vigorously at 30°C for 3.5 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 93:7 mixture of ethyl acetate (B1210297) and another suitable solvent).

• Work-up: Upon completion, separate the organic layer. The aqueous layer containing the catalyst can potentially be reused.

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be further purified by vacuum distillation or column chromatography.

Protocol 2: Knoevenagel Condensation of Heptanal with an Active Methylene Compound (General Procedure)

This is a general protocol that can be adapted for various active methylene compounds.[1][7]

• Reactant Mixture: In a round-bottom flask, combine heptanal (1 equivalent) and the active methylene compound (e.g., malononitrile, 1 equivalent).

• Solvent and Catalyst Addition: Add a suitable solvent (e.g., ethanol (B145695) or water) and a catalytic amount of a weak base (e.g., piperidine or an ionic liquid like [MeHMTA]BF4, 15 mol%).

• Reaction: Stir the reaction mixture at room temperature or with gentle heating.

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: Upon completion, add cold water to the reaction mixture to precipitate the product.

• Isolation: Collect the solid product by filtration, wash with cold water, and air dry. If the product is an oil, extract with a suitable organic solvent, wash with water and brine, dry over an anhydrous salt, and concentrate.

• Purification: If necessary, purify the product by recrystallization or column chromatography.

Protocol 3: Wittig Reaction of Heptanal with Methyltriphenylphosphonium (B96628) Bromide

This protocol describes the formation of 1-octene (B94956) from heptanal.

• Ylide Generation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (nitrogen or argon), suspend methyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF. Cool the suspension to 0°C in an ice bath. Add a strong base such as n-butyllithium (1.05 equivalents) dropwise. A color change (often to orange or deep red) indicates the formation of the ylide. Stir the mixture at 0°C for 30 minutes.

• Reaction with Heptanal: Slowly add a solution of heptanal (1.0 equivalent) in anhydrous THF to the ylide solution at 0°C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for several hours or overnight.

• Monitoring: Monitor the reaction by TLC or GC-MS for the disappearance of heptanal.

• Work-up: Quench the reaction by adding a saturated aqueous solution of ammonium chloride. Transfer the mixture to a separatory funnel and extract with diethyl ether or pentane.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to separate the alkene from the triphenylphosphine oxide byproduct.

Protocol 4: Grignard Reaction of Heptanal with Ethylmagnesium Bromide

This protocol describes the synthesis of 3-nonanol (B1585245).

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet. Place magnesium turnings (1.1 equivalents) and a small crystal of iodine in the flask.

• Grignard Reagent Formation: Add anhydrous diethyl ether to the flask to cover the magnesium. Dissolve bromoethane (B45996) (1.05 equivalents) in anhydrous diethyl ether and add it to the dropping funnel. Add a small amount of the bromoethane solution to the magnesium. The reaction should initiate, indicated by bubbling and the disappearance of the iodine color. Once initiated, add the remaining bromoethane solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30-60 minutes.

• Reaction with Heptanal: Cool the Grignard solution to 0°C in an ice bath. Dissolve heptanal (1.0 equivalent) in anhydrous diethyl ether and add it dropwise to the stirred Grignard solution, maintaining the temperature at 0°C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Work-up: Cool the reaction mixture in an ice bath and slowly quench by adding a saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with diethyl ether. Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude 3-nonanol by distillation or column chromatography.

Visualizations

Caption: A troubleshooting workflow for diagnosing low yields in common heptanal reactions.

References

• 1. Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01420K [pubs.rsc.org]
• 2. Wittig Reaction Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 3. docsity.com [docsity.com]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. Grignard Reaction [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative analysis of heptanal versus hexanal as cancer biomarkers

An objective comparison of heptanal and hexanal (B45976) as volatile organic compound (VOC) biomarkers for cancer detection, tailored for researchers, scientists, and drug development professionals.

Comparative Analysis of Heptanal vs. Hexanal as Cancer Biomarkers

The detection of cancer at its nascent stages is paramount for improving patient prognosis and survival rates.[1] Traditional diagnostic methods can be invasive, expensive, and sometimes lack the sensitivity for early detection.[2] In recent years, the analysis of volatile organic compounds (VOCs) has emerged as a promising non-invasive frontier in cancer screening.[1][2] VOCs are metabolic byproducts that can be found in various biological matrices such as breath, urine, saliva, and blood, with their profiles often altered in the presence of cancer.[2][3]

Among the myriad of VOCs investigated, aldehydes, particularly heptanal and hexanal, have garnered significant attention as potential cancer biomarkers.[3][4] These compounds are products of lipid peroxidation, a process often exacerbated in cancer cells due to increased oxidative stress.[4][5] This guide provides a comparative analysis of heptanal and hexanal, presenting supporting experimental data, detailed methodologies, and visual representations of associated pathways and workflows.

Biochemical Origin: The Lipid Peroxidation Pathway

Heptanal and hexanal are primarily generated through the oxidative degradation of polyunsaturated fatty acids (PUFAs) within cellular membranes.[4] In cancer cells, an imbalance in redox homeostasis leads to increased reactive oxygen species (ROS), which triggers a cascade of lipid peroxidation.[5] This process, often involving enzymes like cytochrome P450 and lipoxygenases (LOX) that are overexpressed in some cancers, results in the formation of lipid hydroperoxides.[4][6][7] These unstable intermediates then decompose into a variety of secondary products, including aldehydes like hexanal and heptanal, which are subsequently released and can be detected in various bodily fluids.[4]

Figure 1: Simplified signaling pathway of aldehyde biomarker generation.

Quantitative Data Summary

The following tables summarize quantitative findings from various studies, comparing the presence and concentration of heptanal and hexanal in different biological samples from cancer patients and healthy controls.

Table 1: Heptanal as a Cancer Biomarker

Cancer Type	Biological Sample	Observation in Cancer Patients vs. Healthy Controls	Reference(s)
Lung Cancer	Blood	Concentration: 8.54 - 22.23 µM (vs. <0.9 µM)	[8]
Lung Cancer	Saliva	Significantly higher levels detected	[9]
Lung Cancer	Breath	Increased concentrations	[10][11]
Lung Cancer	Urine	Concentration: 2.50 - 6.40 nmol/mL (vs. 0.09 - 1.30 nmol/L)	[12]
Breast Cancer	Breath	Elevated concentrations	[11]
Head & Neck Cancer	Urine	Increased levels	[13]
Colorectal, Leukemia, Lymphoma	Urine	Decreased concentration	[13]

Table 2: Hexanal as a Cancer Biomarker

Cancer Type	Biological Sample	Observation in Cancer Patients vs. Healthy Controls	Reference(s)
Lung Cancer	Blood	Concentration: 6.12 - 24.65 µM (vs. <0.9 µM)	[8]
Lung Cancer	Saliva	Significantly higher levels detected	[9]
Lung Cancer	Breath	Significantly increased levels (3x greater)	[10][14]
Lung Cancer	Urine	Concentration: 0.99 - 6.70 nmol/mL (vs. 0.12 - 0.97 nmol/L)	[12]
Multiple (8 types)	Various	Reported as a potential biomarker	[3]
Bladder, Colorectal, Leukemia, Prostate	Urine	Considered a potential biomarker	[13]

Experimental Protocols

The accurate detection of heptanal and hexanal relies on sensitive analytical techniques and meticulous sample handling. Gas Chromatography-Mass Spectrometry (GC-MS) is considered the gold standard for VOC analysis.[11]

Key Methodologies

• Sample Collection :

  • Breath : Subjects exhale into inert bags (e.g., Tedlar bags) or specialized collection devices.[10]

  • Urine/Saliva/Blood : Samples are collected in sterile containers.[8][9][13]

• Sample Preparation (Preconcentration) : Due to the low concentrations of VOCs, a preconcentration step is crucial.[15]

  • Headspace Sampling : VOCs are collected from the gas phase above the sample in a sealed container.[15]

  • Solid-Phase Microextraction (SPME) : A coated fiber absorbs VOCs from the headspace, which is then thermally desorbed into the GC-MS system.[13][15]

  • Magnetic Headspace Adsorptive Microextraction (M-HS-AME) : A magnetic sorbent is held in the headspace to extract volatilized aldehydes, which are later desorbed with a solvent for injection into the GC-MS.[9]

• Analysis :

  • Gas Chromatography-Mass Spectrometry (GC-MS) : This technique separates the VOCs in a sample and then identifies them based on their mass-to-charge ratio, providing high sensitivity and specificity.[2][11]

  • Liquid Chromatography (LC) : Often used in conjunction with derivatization agents when analyzing non-volatile samples.[13]

References

• 1. Volatile organic compounds: A promising new frontier for cancer screening [accscience.com]
• 2. Volatile Organic Compounds in Biological Matrices as a Sensitive Weapon in Cancer Diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Digging deeper into volatile organic compounds associated with cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Harnessing volatile organic compound biomarkers for early cancer detection: molecular to nanotechnology-based approaches - Nanoscale (RSC Publishing) DOI:10.1039/D5NR01714A [pubs.rsc.org]
• 5. Oxidative Stress and Lipid Peroxidation Products in Cancer Progression and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tmrjournals.com [tmrjournals.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Determination of hexanal and heptanal in saliva samples by an adapted magnetic headspace adsorptive microextraction for diagnosis of lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Exhaled Aldehydes as Biomarkers for Lung Diseases: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Exhaled Aldehydes and Ketones as Biomarkers of Lung Cancer and Diabetes: Review of Sensor Technologies for Early Disease Diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scielo.br [scielo.br]
• 13. researchgate.net [researchgate.net]
• 14. NCBJ scientists’ invention enables detecting lung cancer through breath | NCBJ [ncbj.gov.pl]
• 15. Frontiers | Potential urinary volatile organic compounds as screening markers in cancer – a review [frontiersin.org]

A Researcher's Guide to the Validation of Analytical Methods for Heptanal in Complex Matrices

For researchers, scientists, and drug development professionals, the accurate quantification of volatile organic compounds like heptanal is critical for ensuring product quality, monitoring environmental contaminants, and advancing biomedical research. This guide provides a comprehensive comparison of validated analytical methods for the determination of heptanal in complex matrices, supported by experimental data and detailed protocols.

Heptanal, a saturated aldehyde, is a significant biomarker for oxidative stress and is also found as a volatile component in various food products and environmental samples. Its accurate measurement is often challenged by its reactivity and the complexity of the sample matrix. This guide explores two primary analytical techniques for heptanal analysis: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), often preceded by a derivatization step to enhance analyte stability and detectability.

Performance Comparison of Analytical Methods

The selection of an appropriate analytical method for heptanal quantification depends on several factors, including the sample matrix, required sensitivity, and available instrumentation. The following tables summarize the performance characteristics of GC-MS and HPLC-UV methods, with and without derivatization, for the analysis of heptanal and similar aldehydes.

Table 1: GC-MS Method Performance

Parameter	HS-GC-MS (Direct)	HS-SPME-GC-MS with PFBHA Derivatization
**Linearity (R²) **	> 0.99	> 0.999
Accuracy (% Recovery)	85-115%	90-110%
Precision (%RSD)	< 15%	< 10%
Limit of Detection (LOD)	1 - 10 ng/mL	0.005 - 1 ng/mL[1]
Limit of Quantification (LOQ)	5 - 30 ng/mL	0.02 - 5 ng/mL

HS: Headspace; SPME: Solid-Phase Microextraction; PFBHA: O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride. Data is representative of typical performance.

Table 2: HPLC-UV Method Performance

Parameter	HPLC-UV with DNPH Derivatization
**Linearity (R²) **	> 0.995
Accuracy (% Recovery)	95-105%
Precision (%RSD)	< 5%
Limit of Detection (LOD)	2 - 10 nmol/L[1]
Limit of Quantification (LOQ)	7 - 30 nmol/L

DNPH: 2,4-Dinitrophenylhydrazine (B122626). Data is representative of typical performance.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the typical experimental workflows for the analysis of heptanal and the logical relationships between key validation parameters.

Figure 1. General experimental workflow for heptanal analysis.

Figure 2. Interrelationship of analytical method validation parameters.

Detailed Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical methods. Below are representative protocols for the analysis of heptanal using GC-MS with PFBHA derivatization and HPLC-UV with DNPH derivatization.

Protocol 1: Heptanal Analysis by HS-SPME-GC-MS with PFBHA Derivatization

This method is suitable for the analysis of heptanal in biological fluids and food matrices.

1. Sample Preparation and Derivatization:

• Sample: Place 1 mL of the liquid sample (e.g., plasma, fruit juice) or 1 g of the homogenized solid sample into a 20 mL headspace vial.

• Internal Standard: Add an appropriate amount of a suitable internal standard (e.g., heptanal-d14).

• Derivatization Reagent: Add 100 µL of a 10 mg/mL O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) solution in water.[2]

• Reaction: Seal the vial and incubate at 60°C for 30 minutes with agitation to facilitate derivatization.

2. HS-SPME Conditions:

• Fiber: Use a divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber.

• Extraction: Expose the fiber to the headspace of the vial at 60°C for 30 minutes.

3. GC-MS Parameters:

• GC System: Agilent 7890B GC or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode at 250°C.

• Oven Program: Start at 50°C (hold for 2 min), ramp to 280°C at 10°C/min, and hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS System: Agilent 5977A MSD or equivalent.

• Ionization: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for target analytes.

Protocol 2: Heptanal Analysis by HPLC-UV with DNPH Derivatization

This method is commonly used for the analysis of aldehydes in aqueous and environmental samples.[3][4]

1. Sample Preparation and Derivatization:

• Sample: To 100 mL of the aqueous sample, add 5 mL of a saturated 2,4-dinitrophenylhydrazine (DNPH) solution in 2 M hydrochloric acid.

• Reaction: Allow the mixture to react for 1 hour at room temperature.

2. Solid-Phase Extraction (SPE):

• Cartridge: Use a C18 SPE cartridge.

• Conditioning: Condition the cartridge with 5 mL of acetonitrile (B52724) followed by 5 mL of deionized water.

• Loading: Load the derivatized sample onto the cartridge.

• Washing: Wash the cartridge with 10 mL of deionized water.

• Elution: Elute the DNPH derivatives with 5 mL of acetonitrile.

3. HPLC-UV Parameters:

• HPLC System: Agilent 1260 Infinity II LC or equivalent.

• Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.

• Mobile Phase: A gradient of acetonitrile and water.

  • Start with 60% acetonitrile.

  • Linearly increase to 100% acetonitrile over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detector: UV detector at 360 nm.

Conclusion

The choice between GC-MS and HPLC-UV for the analysis of heptanal in complex matrices depends on the specific requirements of the study. GC-MS, particularly when coupled with derivatization techniques like PFBHA, offers excellent sensitivity and is well-suited for volatile analysis in a wide range of matrices. HPLC-UV with DNPH derivatization provides a robust and reliable alternative, especially for aqueous samples.

The validation of the chosen analytical method is paramount to ensure the generation of accurate and reproducible data. Researchers should adhere to established guidelines from regulatory bodies such as the FDA and ICH to ensure the integrity of their findings. The protocols and performance data presented in this guide serve as a valuable resource for scientists and professionals in the development and validation of analytical methods for heptanal.

References

• 1. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.cn [documents.thermofisher.cn]
• 4. epa.gov [epa.gov]

Comparing the efficacy of different catalysts for heptanal synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of different catalytic systems for the synthesis of heptanal, a valuable aldehyde in the fragrance, lubricant, and pharmaceutical industries. The performance of biocatalytic and organometallic catalysts is evaluated based on experimental data, with detailed methodologies provided for key experiments.

Data Presentation: Catalyst Performance in Heptanal Synthesis

The following table summarizes the quantitative performance of different catalysts in the synthesis of heptanal. Key metrics include substrate, catalyst type, reaction conditions, conversion, selectivity, and yield.

Substrate	Catalyst System	Temperature (°C)	Pressure (bar)	Reaction Time	Conversion (%)	Selectivity to Heptanal (%)	Yield (%)
1-Heptanol (B7768884)	Engineered Choline (B1196258) Oxidase (AcCO6)	Ambient	Atmospheric	2 h	91	High (not specified)	-
1-Heptene (B165124)	Rh(I) pentafluorophenylthiolate complexes on phosphinated silica	70-120	-	-	High	High (linear aldehyde)	-
1-Heptene	Ru3(CO)12	120	-	-	-	Maximum at 120°C	-
1-Heptene	Supported Ru3(CO)12 modified with NaBH4 or KOH	>100	-	-	-	High	-

Experimental Protocols

Biocatalytic Oxidation of 1-Heptanol to Heptanal

This protocol is based on a three-stage system where 1-heptanol is first synthesized bioelectrocatalytically from n-heptane and then oxidized to heptanal.[1]

Materials:

• 1-Heptanol (produced in situ from n-heptane)

• Engineered choline oxidase (AcCO6)

• Catalase

• Phosphate buffer

• Oxygen

Procedure:

• The biocatalytic oxidation is initiated after the bioelectrocatalytic synthesis of 1-heptanol.

• The applied electrical potential from the first stage is ceased.

• Engineered choline oxidase (AcCO6) is injected into the reaction mixture to a final concentration of 0.14 U/mL.[1]

• The headspace of the reactor is supplied with oxygen.

• Catalase is added to the system to decompose the hydrogen peroxide byproduct.

• The reaction progress is monitored by gas chromatography (GC) to determine the concentration of 1-heptanol and heptanal over time.

• A substrate conversion of 91% to heptanal is achieved in 2 hours.[1]

Hydroformylation of 1-Heptene to Heptanal

This protocol describes a general procedure for the hydroformylation of 1-heptene using a rhodium or ruthenium-based catalyst.

Materials:

• 1-Heptene

• Rhodium complex (e.g., [Rh(μ-SC6F5)(COD)]2) or Ruthenium complex (e.g., Ru3(CO)12)

• Phosphine ligand (e.g., PPh3), if required

• Solvent (e.g., Toluene)

• Syngas (CO/H2 mixture, typically 1:1 ratio)

• High-pressure reactor

Procedure:

• The high-pressure reactor is charged with the solvent, 1-heptene, and the catalyst.

• If a ligand is used, it is added to the reactor at the desired molar ratio relative to the metal catalyst.

• The reactor is sealed and purged with nitrogen, followed by pressurization with syngas to the desired pressure.

• The reaction mixture is heated to the specified temperature (e.g., 70-120°C) and stirred.[2][3]

• The reaction is allowed to proceed for the desired duration, with pressure maintained by the continuous supply of syngas.

• After cooling to room temperature and venting the excess gas, the reaction mixture is analyzed by GC or NMR to determine the conversion of 1-heptene and the selectivity to heptanal and other products.

Visualizations

Experimental Workflow for Heptanal Synthesis

Caption: A comparison of the experimental workflows for heptanal synthesis.

Catalytic Cycle for Rh-Catalyzed Hydroformylation

Caption: The catalytic cycle for the hydroformylation of 1-heptene using a rhodium catalyst.

References

• 1. Three-Stage Conversion of Chemically Inert n-Heptane to α-Hydrazino Aldehyde Based on Bioelectrocatalytic C–H Bond Oxyfunctionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hydroformylation of 1-heptene catalyzed by ruthenium cluster (Book) | OSTI.GOV [osti.gov]

Heptanal's antifungal activity compared to other aliphatic aldehydes

For Immediate Release

In the ongoing search for novel antifungal agents, aliphatic aldehydes, naturally occurring volatile compounds, have demonstrated significant potential. This guide provides a comprehensive comparison of the antifungal activity of heptanal and other aliphatic aldehydes, offering researchers, scientists, and drug development professionals a consolidated resource supported by experimental data.

Comparative Antifungal Activity of Aliphatic Aldehydes

The antifungal efficacy of aliphatic aldehydes is influenced by factors such as carbon chain length and the presence of unsaturation. The following table summarizes the Minimum Inhibitory Concentration (MIC) values of various aliphatic aldehydes against a range of pathogenic fungi, providing a clear comparison of their potency.

Aldehyde	Fungal Species	MIC (µg/mL)	Reference
Heptanal (C7)	Aspergillus flavus	Not specified in direct comparative studies found. Activity is reported.[1]	[1]
Trichophyton mentagrophytes	<1.9 - 125 (as (E)-2-Heptenal)	[2]
Microsporum canis	<1.9 - 125 (as (E)-2-Heptenal)	[2]
Hexanal (C6)	Trichophyton mentagrophytes	<1.9 - 125	[2]
Microsporum canis	<1.9 - 125	[2]
Octanal (C8)	Aspergillus flavus	1.0 (on spores), 0.5 (on mycelia) (in µL/mL)	[1]
Nonanal (C9)	Aspergillus flavus	0.5 (on spores), 2.0 (on mycelia) (in µL/mL)	[1]
Trichophyton mentagrophytes	<1.9 - 125	[2]
Microsporum canis	<1.9 - 125	[2]
Decanal (C10)	Aspergillus flavus	1.0 (on spores), 5.0 (on mycelia) (in µL/mL)	[1]
(E)-2-Hexenal	Trichophyton mentagrophytes	<1.9 - 125	[2]
Microsporum canis	<1.9 - 125	[2]
(E)-2-Octenal	Trichophyton mentagrophytes	<1.9 - 125	[2]
Microsporum canis	<1.9 - 125	[2]
(E)-2-Nonenal	Trichophyton mentagrophytes	<1.9 - 125	[2]
Microsporum canis	<1.9 - 125	[2]

Note: The activity of (E)-2-Heptenal suggests that heptanal derivatives possess significant antifungal properties. Generally, unsaturated aldehydes demonstrate a broader spectrum of activity.[2] It is also important to note that many aliphatic aldehydes, including heptanal, showed no significant activity against Candida species in some studies.[2]

Structure-Activity Relationship

Research indicates a clear relationship between the chemical structure of aliphatic aldehydes and their antifungal activity. The presence of an α,β-unsaturated bond adjacent to the carbonyl group generally enhances antifungal efficacy.[3] This structural feature is present in compounds like (E)-2-hexenal and (E)-2-heptenal, contributing to their potent activity. The chain length of the aldehyde also plays a critical role, with optimal activity often observed within the C6 to C9 range.

Experimental Protocols

The following is a generalized protocol for determining the Minimum Inhibitory Concentration (MIC) of volatile aliphatic aldehydes using a broth microdilution method, based on established antifungal susceptibility testing standards.

Protocol: Broth Microdilution Assay for Volatile Aldehydes

• Preparation of Fungal Inoculum:

  • Fungal isolates are cultured on an appropriate agar (B569324) medium (e.g., Potato Dextrose Agar for molds, Sabouraud Dextrose Agar for yeasts) at a suitable temperature and duration to promote sporulation or growth.

  • Spores or yeast cells are harvested and suspended in sterile saline or broth.

  • The suspension is adjusted to a standardized concentration (e.g., 1-5 x 10^5 CFU/mL) using a spectrophotometer or hemocytometer.

• Preparation of Aldehyde Solutions:

  • A stock solution of the test aldehyde is prepared in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO) to ensure solubility.

  • Serial two-fold dilutions of the aldehyde are prepared in a 96-well microtiter plate using a liquid medium (e.g., RPMI-1640). The final volume in each well is typically 100 µL.

• Inoculation and Incubation:

  • Each well containing the diluted aldehyde is inoculated with an equal volume (100 µL) of the standardized fungal suspension.

  • The microtiter plate is sealed to prevent the evaporation of the volatile aldehydes.

  • Plates are incubated at an appropriate temperature (e.g., 35°C) for a specified period (e.g., 24-72 hours), depending on the growth rate of the fungus.

• Determination of MIC:

  • The MIC is determined as the lowest concentration of the aldehyde that causes a significant inhibition of fungal growth (typically ≥50% or ≥80% inhibition) compared to the growth control (fungus in medium without aldehyde).

  • Growth inhibition can be assessed visually or by measuring the optical density using a microplate reader.

Mechanism of Antifungal Action

The primary mechanism of antifungal action for aliphatic aldehydes involves the disruption of fungal cell structure and function.

Caption: Mechanism of antifungal action of aliphatic aldehydes.

Aliphatic aldehydes exert their antifungal effects by damaging the fungal cell wall and plasma membrane, leading to increased permeability and leakage of cellular contents.[1] Furthermore, these compounds can penetrate the cell and interfere with vital cellular processes, including the inhibition of respiratory metabolism and a reduction in the total lipid content.[1] Some natural antifungal agents are also known to disrupt ATP synthesis and ion flow, and induce the production of reactive oxygen species, leading to mitochondrial damage.[4]

Experimental Workflow

The following diagram illustrates a typical workflow for the screening and evaluation of the antifungal activity of aliphatic aldehydes.

Caption: Workflow for antifungal susceptibility testing of aldehydes.

This guide provides a foundational understanding of the comparative antifungal activity of heptanal and other aliphatic aldehydes. Further research is warranted to elucidate the specific signaling pathways involved in their mechanism of action and to explore their potential in synergistic combinations with existing antifungal drugs.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro antifungal and anti-elastase activity of some aliphatic aldehydes from Olea europaea L. fruit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antifungal activity and mechanism of action of natural product derivates as potential environmental disinfectants - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Techniques for Heptanal Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of two primary analytical techniques for the quantification of heptanal: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). Heptanal, a volatile organic compound, is a significant biomarker for oxidative stress and has been implicated in the early detection of certain diseases, including lung cancer.[1][2] Accurate and reliable quantification of heptanal in various biological matrices is therefore crucial for clinical and research applications.

This document presents a comparative analysis of the performance of GC-MS and HPLC-based methods, supported by experimental data from peer-reviewed studies. Detailed methodologies for the cited experiments are provided to facilitate reproducibility and aid in the selection of the most appropriate technique for specific research needs.

Data Presentation: A Comparative Overview

The selection of an analytical method for heptanal quantification is critical and depends on factors such as the required sensitivity, the complexity of the sample matrix, and the desired throughput. The following table summarizes the quantitative performance of different analytical techniques for heptanal determination.

Analytical Technique	Sample Matrix	Derivatization Agent	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)
GC-MS with HS-SDME	Human Blood	O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)	-	-	-	-
UHPLC-MS/MS	Human Serum	Levofloxacin-hydrazide-based mass tags (LHMTs)	-	0.5 pM	-	-10.2% to +11.0% (Accuracy)
HPLC-UV with UA-HS-LPME	Human Blood	2,4-dinitrophenylhydrazine (B122626) (2,4-DNPH)	0.01-10 µmol/L	0.80 nmol/L	-	75.2% to 101.1%
GC-MS with M-HS-AME	Saliva	-	up to 50 ng/mL	0.26 ng/mL	-	-

HS-SDME: Headspace Single-Drop Microextraction.[1][2] UHPLC-MS/MS: Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry.[3][4] UA-HS-LPME: Ultrasound-Assisted Headspace Liquid-Phase Microextraction.[5] M-HS-AME: Magnetic Headspace Adsorptive Microextraction.[6]

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of analytical methods. The following sections outline the key experimental protocols for heptanal quantification using GC-MS and HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS) with Headspace Single-Drop Microextraction (HS-SDME) and Derivatization

This method is suitable for the analysis of volatile compounds like heptanal in complex biological matrices such as blood.[1][2]

a) Sample Preparation and Derivatization:

• A microdrop of a suitable extraction solvent (e.g., decane) containing the derivatization agent O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) is suspended in the headspace of the sample vial.[1][2]

• The sample is heated (e.g., at 40°C) and stirred to facilitate the extraction of volatile aldehydes from the sample matrix into the headspace.[1][2]

• Heptanal in the headspace is simultaneously extracted and derivatized within the microdrop.[1][2]

• After a defined extraction time (e.g., 6 minutes), the microdrop is retracted and injected into the GC-MS system.[1][2]

b) GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Equipped with a capillary column suitable for the separation of volatile compounds.

• Carrier Gas: Helium or Nitrogen.

• Oven Temperature Program: A temperature gradient is typically employed to ensure good separation of analytes.

• Mass Spectrometer: Operated in electron ionization (EI) mode.

• Quantification: Performed using selected ion monitoring (SIM) for enhanced sensitivity and selectivity.

High-Performance Liquid Chromatography (HPLC) with Derivatization and UV Detection

Due to the lack of a strong chromophore in the heptanal molecule, derivatization is necessary for sensitive detection by UV-Visible detectors.[7][8] 2,4-dinitrophenylhydrazine (DNPH) is a common derivatization reagent that reacts with aldehydes to form stable hydrazones that can be readily detected by UV.[5][8]

a) Sample Preparation and Derivatization:

• Ultrasound-Assisted Headspace Liquid-Phase Microextraction (UA-HS-LPME): An extraction solvent containing DNPH is placed in a tube and exposed to the headspace of the sample. Ultrasonication can be used to accelerate the extraction and derivatization process.[5]

• Magnetic Solid-Phase Extraction (MSPE): Magnetic nanoparticles coated with a suitable sorbent and loaded with DNPH are added to the sample. The nanoparticles are then collected using a magnet, washed, and the derivatized heptanal is eluted with an appropriate solvent.[8][9]

b) HPLC Instrumentation and Parameters:

• HPLC System: Equipped with a C18 reverse-phase column.

• Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile) and water is typically used.

• Flow Rate: A constant flow rate (e.g., 1.0 mL/min) is maintained.

• Column Temperature: Maintained at a constant temperature (e.g., 30°C).

• Detection: UV detector set at a wavelength appropriate for the DNPH-hydrazone derivative (e.g., 360 nm).

• Quantification: Based on a calibration curve constructed from the peak areas of standard solutions.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the described analytical techniques.

Caption: Workflow for Heptanal Quantification by GC-MS with HS-SDME.

Caption: Workflow for Heptanal Quantification by HPLC with Derivatization.

References

• 1. Gas chromatography-mass spectrometric analysis of hexanal and heptanal in human blood by headspace single-drop microextraction with droplet derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. High-performance liquid chromatographic determination of hexanal and heptanal in human blood by ultrasound-assisted headspace liquid-phase microextraction with in-drop derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of hexanal and heptanal in saliva samples by an adapted magnetic headspace adsorptive microextraction for diagnosis of lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scilit.com [scilit.com]

Heptanal's Reactivity in Aldol Condensation: A Comparative Analysis

Heptanal, a seven-carbon aliphatic aldehyde, is a key precursor in the synthesis of valuable fragrance compounds, most notably jasminaldehyde, through aldol (B89426) condensation.[1] This guide provides a comparative perspective on the reactivity of heptanal in this crucial carbon-carbon bond-forming reaction, supported by experimental data. We will delve into its performance against other aldehydes, the catalysts that promote its conversion, and the reaction conditions that influence product selectivity.

Comparative Reactivity of Aldehydes in Aldol Condensation

In the landscape of aldol condensation, aldehydes are generally more reactive than ketones.[2][3] This heightened reactivity is attributed to the less sterically hindered carbonyl carbon and the greater partial positive charge it carries compared to ketones. Among aldehydes, aliphatic aldehydes like heptanal are considered more reactive than aromatic aldehydes such as benzaldehyde (B42025).[1][4]

Quantitative Performance of Heptanal in Aldol Condensation

The efficiency of heptanal in aldol condensation is heavily dependent on the catalyst used and the specific reaction conditions. The following table summarizes key performance data from various studies involving the cross-aldol condensation of heptanal with other carbonyl compounds.

Co-reactant	Catalyst	Temperature (°C)	Heptanal Conversion (%)	Selectivity to Main Product (%)	Main Product	Reference
Benzaldehyde	Magnesium Oxide (MgO)	140	>95	~78-80	Jasminaldehyde	[4]
Benzaldehyde	Mg-Al mixed oxide (ESM 3:1)	100	70	66	Jasminaldehyde	[7]
Benzaldehyde	Caesium-MCM-41	Not Specified	40	31	Jasminaldehyde	[8]
Benzaldehyde	Potassium-alumina	Not Specified	62	34	Jasminaldehyde	[8]
Benzaldehyde	Mg-Al catalyst (in fixed-bed flow reactor)	140	36	41	Jasminaldehyde	[1][6][9]
Cyclopentanone (B42830)	Magnesium Oxide (MgO)	100	High (not specified)	52	2-heptylidenecyclopentanone	[10][11]
Cyclopentanone	Mg-Al mixed oxides	100	High (not specified)	Significant for disubstituted product	2,5-diheptylidenecyclopentanone	[11]

Experimental Protocols

Below are generalized experimental protocols for the aldol condensation of heptanal, based on common laboratory practices.

Batch Reactor Synthesis of Jasminaldehyde

This protocol is based on the reaction of heptanal with benzaldehyde using a solid base catalyst.

Materials:

• Heptanal

• Benzaldehyde

• Magnesium Oxide (MgO) catalyst

• Solvent (optional, e.g., toluene)

• Ethanol (B145695)

• 4% Acetic acid in ethanol

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Heating and stirring apparatus

Procedure:

• In a two-necked round-bottom flask equipped with a condenser and magnetic stirrer, mix benzaldehyde and heptanal. A molar ratio of 5:1 benzaldehyde to heptanal is often used to minimize the self-condensation of heptanal.[4]

• Heat the mixture to the desired reaction temperature (e.g., 140 °C).[4]

• Add the MgO catalyst to the reaction mixture under vigorous stirring.

• Maintain the reaction at the set temperature for several hours (e.g., 1 to 5.5 hours), monitoring the progress by techniques such as gas chromatography (GC).[4][6]

• After the reaction is complete, cool the mixture to room temperature.

• Isolate the solid product by filtration.

• Wash the crude product with pre-chilled solvents, such as 95% ethanol, followed by 4% acetic acid in ethanol, and then again with 95% ethanol to remove unreacted starting materials and catalyst residues.[12]

• Purify the product by recrystallization from a suitable solvent (e.g., 95% aqueous ethanol or toluene).[12]

• Dry the purified product in an oven to remove residual solvent and determine the final mass and yield.[12]

Fixed-Bed Flow Reactor Synthesis

This method is suitable for continuous production.

Apparatus:

• Fixed-bed flow reactor

• High-pressure pump

• Back-pressure regulator

• Heating system

• Mg-Al mixed oxide catalyst

Procedure:

• Pack the fixed-bed reactor with the Mg-Al catalyst.

• Separately pump heptanal and benzaldehyde (e.g., in a 1:2 molar ratio) into the reactor at a controlled flow rate.[6][9]

• Pressurize the system (e.g., to 1 MPa) and heat the reactor to the desired temperature (e.g., 140 °C).[6][9]

• Collect the reactor effluent over time.

• Analyze the product mixture to determine heptanal conversion and selectivity to jasminaldehyde.

Reaction Mechanisms and Experimental Workflow

The following diagrams illustrate the chemical pathways and experimental processes involved in the aldol condensation of heptanal.

Caption: Base-catalyzed aldol condensation mechanism of heptanal and benzaldehyde.

References

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. scilit.com [scilit.com]
• 9. researchgate.net [researchgate.net]
• 10. Heterogeneous catalysts in the aldol condensation of heptanal with cyclopentanone | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. amherst.edu [amherst.edu]

A Comparative Guide to In-Vitro and In-Vivo Studies of Heptanal's Biological Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of in-vitro and in-vivo studies on the biological effects of heptanal, a saturated aldehyde that has garnered interest as a potential biomarker for certain diseases and for its toxicological profile.[1] Due to a scarcity of direct comparative studies on heptanal, this guide incorporates data from structurally related aldehydes to provide a broader context for its potential biological activities.

Executive Summary

Heptanal's biological effects have been investigated using both cell-based (in-vitro) and whole-organism (in-vivo) models. In-vitro studies are crucial for elucidating cellular mechanisms of toxicity and bioactivity, while in-vivo studies provide essential information on systemic effects, metabolism, and overall toxicity in a living organism. This guide synthesizes available quantitative data, details key experimental protocols, and visualizes relevant biological pathways and workflows to offer a comparative overview for researchers.

Data Presentation: In-Vitro vs. In-Vivo Effects

The following tables summarize quantitative data on the biological effects of heptanal and related aldehydes. It is important to note that direct comparative data for heptanal is limited, and a read-across approach from similar aldehydes is often necessary.

Table 1: In-Vitro Cytotoxicity of Aldehydes

Aldehyde	Cell Line	Assay	Endpoint	IC50/LC50	Reference
Heptanal	-	-	-	Data not available	-
Nonanal	Rat and Human Hepatocytes	Trypan Blue Exclusion	Cytotoxicity	Nonanal showed the highest cytotoxicity among n-alkanals tested	[1]
Various Aldehydes	L6 Muscle Cells	MTT Assay	Cell Viability	Toxicity rank: hydroxy-alkenals > acetal (B89532) derivatives ≈ 2-alkenals > alkanals	[2]
Acetaldehyde	HT22 Cells	MTT Assay	Cell Viability	Concentration-dependent cytotoxicity observed	[3]

Note: IC50 (Median Inhibitory Concentration) and LC50 (Lethal Concentration 50) are measures of the concentration of a substance required to inhibit a biological process or kill half of a cell population, respectively. The absence of specific IC50 values for heptanal highlights a key data gap in the current literature.

Table 2: In-Vivo Acute Toxicity of Heptanal

Species	Route of Administration	Dose	Observation	LD50	Reference
Rat	Oral	2,000 mg/kg (in corn oil)	No deaths, diuresis observed	-	[4]
Rat	Oral	5,000 mg/kg	No deaths, lethargy and piloerection observed	-	[4]
Rat	Oral	200-3,200 mg/kg	Muscle weakness	Approx. 3,200 mg/kg	[4]
Mouse	Oral	200-3,200 mg/kg	Muscle weakness	Approx. 3,200 mg/kg	[4]
Rat (Wistar)	Inhalation (4 hours)	18,400 mg/m³	1 of 5 males died	-	[4]

Note: LD50 (Lethal Dose 50) is the dose of a substance required to kill half of a test population.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments relevant to the study of heptanal's biological effects.

In-Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a general method for assessing cell viability and can be adapted for testing heptanal's cytotoxicity on various cell lines.

• Cell Seeding: Plate cells (e.g., HepG2, A549, or other relevant cell lines) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of heptanal in the appropriate cell culture medium. Replace the existing medium with the medium containing different concentrations of heptanal. Include a vehicle control (medium with the solvent used to dissolve heptanal) and a positive control.

• Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After incubation, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active mitochondria will reduce MTT to formazan (B1609692) crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the vehicle control and determine the IC50 value using appropriate software.

In-Vivo Acute Oral Toxicity Study (Adapted from OECD Guideline 423)

This protocol outlines a general procedure for assessing the acute oral toxicity of a substance like heptanal in rodents.

• Animal Selection: Use healthy, young adult rodents (e.g., Sprague-Dawley rats or Swiss mice) of a single sex (typically females, as they are often more sensitive).

• Housing and Acclimatization: House the animals in appropriate conditions with controlled temperature, humidity, and light-dark cycle. Allow for an acclimatization period of at least 5 days before the study.

• Dose Preparation: Prepare the desired dose of heptanal in a suitable vehicle (e.g., corn oil).

• Administration: Administer a single oral dose of heptanal to the animals using a gavage needle. Start with a predetermined dose (e.g., 300 mg/kg or 2000 mg/kg).

• Observation: Observe the animals closely for clinical signs of toxicity immediately after dosing and periodically for at least 14 days. Record any signs of toxicity, morbidity, and mortality.

• Body Weight Measurement: Record the body weight of each animal before dosing and at regular intervals throughout the observation period.

• Necropsy: At the end of the observation period, euthanize all surviving animals and perform a gross necropsy to examine for any pathological changes.

• Data Analysis: Analyze the mortality data to determine the LD50 value, if possible, and document all observed clinical signs and pathological findings.

In-Vivo Anti-Inflammatory Assay (Carrageenan-Induced Paw Edema)

This is a standard model to evaluate the anti-inflammatory potential of a compound.

• Animal Preparation: Use adult rats (e.g., Wistar or Sprague-Dawley) and fast them overnight before the experiment.

• Compound Administration: Administer heptanal orally or intraperitoneally at different doses. A control group should receive the vehicle, and a positive control group should receive a standard anti-inflammatory drug (e.g., indomethacin).

• Induction of Inflammation: After a specific time (e.g., 1 hour) following compound administration, inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw of each rat.[5][6][7]

• Measurement of Paw Edema: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.[5]

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.

• (Optional) Biomarker Analysis: At the end of the experiment, euthanize the animals and collect paw tissue or blood to measure the levels of inflammatory mediators such as IL-6, TNF-α, and PGE2 using ELISA.[5]

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, visualize key signaling pathways potentially affected by aldehydes and a typical experimental workflow.

Caption: Potential signaling pathways activated by aldehydes, leading to an inflammatory response.

References

• 1. researchgate.net [researchgate.net]
• 2. Macrophage Inflammatory Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acetaldehyde Induces Neurotoxicity In Vitro via Oxidative Stress- and Ca2+ Imbalance-Mediated Endoplasmic Reticulum Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Statistical evaluation of the in vivo micronucleus assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. criver.com [criver.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

A Researcher's Guide to Inter-laboratory Comparison of Heptanal Measurement Protocols

For researchers, scientists, and drug development professionals, the accurate and reproducible measurement of biomarkers is paramount. Heptanal, a volatile aldehyde and a product of lipid peroxidation, is gaining attention as a potential biomarker for oxidative stress and certain diseases, including lung cancer. Ensuring the reliability of heptanal quantification across different laboratories is crucial for its validation and clinical utility. This guide provides a comparative overview of common heptanal measurement protocols, supported by available experimental data, and outlines the framework for inter-laboratory comparison studies.

Executive Summary

The quantification of heptanal in biological matrices is primarily achieved through Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), often involving a derivatization step to enhance sensitivity and stability. While direct inter-laboratory comparison data specifically for heptanal is limited, studies on similar volatile aldehydes provide valuable insights into the expected variability and performance of these methods. This guide summarizes the performance characteristics of common analytical techniques and discusses the importance of proficiency testing to ensure data comparability.

Data Presentation: Comparison of Heptanal Measurement Protocols

The performance of analytical methods for heptanal quantification is assessed based on several key parameters. The following tables summarize representative data from single-laboratory validation studies and inter-laboratory comparisons of aldehyde measurements.

Table 1: Performance Characteristics of a GC-MS Method for Heptanal Analysis

Parameter	Performance Metric	Notes
Limit of Detection (LOD)	50 - 100 fmol	Based on O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) derivatization and negative-ion chemical ionization mass spectrometry (GC-NICIMS).[1]
Linearity	r > 0.99	For a range of saturated and unsaturated aldehydes.[1]
Recovery	> 85%	From urine, plasma, and tissue homogenate.[1]
Precision	Not explicitly stated	-

Table 2: Performance Characteristics of an HPLC Method for Heptanal Analysis

Parameter	Performance Metric	Notes
Limit of Detection (LOD)	0.80 nmol L⁻¹	Based on 2,4-dinitrophenylhydrazine (B122626) (DNPH) derivatization and UV detection.[2]
Linearity	Not explicitly stated	-
Recovery	Not explicitly stated	-
Precision	Not explicitly stated	-

Table 3: Inter-laboratory Comparison of Aldehyde Measurements (DNPH/HPLC Method)

Parameter	Performance Metric	Notes
Inter-laboratory Variability	Coefficient of Variation (CV) of 6-15%	Results from a European interlaboratory exercise for various aldehydes.[3]
Overall Relative Uncertainty	Within 30%	For formaldehyde, acetaldehyde, and acrolein at µg/m³ levels.[3]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are outlines of common protocols for heptanal measurement.

Protocol 1: GC-MS Analysis of Heptanal with PFBHA Derivatization

This method is highly sensitive and suitable for complex biological matrices.

• Sample Preparation:

  • Collect biological samples (e.g., serum, plasma, urine) and store them at -80°C.

  • Thaw samples on ice before use.

  • For derivatization, mix the sample with an aqueous solution of O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA).

  • Add an internal standard (e.g., benzaldehyde-d5) for quantification.

  • Incubate the mixture to allow for the formation of PFB-oxime derivatives.

• Extraction:

  • Extract the PFB-oxime derivatives from the aqueous sample using an organic solvent (e.g., hexane (B92381) or ethyl acetate).

  • Separate the organic layer, dry it (e.g., with anhydrous sodium sulfate), and concentrate it under a gentle stream of nitrogen.

• GC-MS Analysis:

  • Reconstitute the dried extract in a suitable solvent.

  • Inject an aliquot into the GC-MS system.

  • Gas Chromatography (GC) Conditions:

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

    • Carrier Gas: Helium at a constant flow rate.

    • Oven Temperature Program: Start at a low temperature (e.g., 50°C), ramp to a high temperature (e.g., 280°C) to elute the derivatives.

  • Mass Spectrometry (MS) Conditions:

    • Ionization Mode: Negative Chemical Ionization (NCI) is often used for high sensitivity with PFBHA derivatives.

    • Detection Mode: Selected Ion Monitoring (SIM) of characteristic ions of the heptanal-PFB-oxime derivative and the internal standard.

Protocol 2: HPLC Analysis of Heptanal with DNPH Derivatization

This is a robust and widely used method for aldehyde analysis.

• Sample Collection and Derivatization:

  • For air samples, draw air through a cartridge containing silica (B1680970) gel coated with 2,4-dinitrophenylhydrazine (DNPH).

  • For liquid samples, mix the sample with a solution of DNPH in an acidic medium (e.g., acetonitrile (B52724) and perchloric acid).

  • Allow the reaction to proceed to form the stable 2,4-dinitrophenylhydrazone derivative of heptanal.

• Sample Extraction and Preparation:

  • Elute the DNPH derivatives from the cartridge or extract them from the liquid sample using a suitable solvent (e.g., acetonitrile).

  • Filter the extract before injection into the HPLC system.

• HPLC Analysis:

  • High-Performance Liquid Chromatography (HPLC) Conditions:

    • Column: A reversed-phase C18 column.

    • Mobile Phase: A gradient of acetonitrile and water.

    • Flow Rate: Typically 1.0-1.5 mL/min.

  • Detection:

    • UV detector set at a wavelength of approximately 360-365 nm, which is the absorption maximum for the DNPH derivatives.

Mandatory Visualization

Signaling Pathway

Heptanal and other reactive aldehydes, as products of lipid peroxidation, can act as signaling molecules that activate pro-inflammatory pathways. This is particularly relevant in the context of diseases driven by oxidative stress. The diagram below illustrates a simplified signaling pathway initiated by these aldehydes, leading to an inflammatory response.

Caption: Simplified signaling pathway of heptanal-induced inflammation.

Experimental Workflow

An inter-laboratory comparison study is essential for validating a measurement protocol and ensuring that results are comparable across different research sites. The following workflow outlines the key steps in such a study.

Caption: Workflow for an inter-laboratory comparison study.

References

• 1. Determination of aldehydes and other lipid peroxidation products in biological samples by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Heptanal as an Internal Standard in Chromatography: A Comparative Performance Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate internal standard (IS) is a critical step in developing robust and reliable chromatographic methods. An ideal internal standard corrects for variations in sample preparation, injection volume, and instrument response, thereby enhancing the accuracy and precision of quantitative analysis. This guide provides a comprehensive comparison of heptanal's performance as an internal standard against other common alternatives, supported by representative experimental data.

The primary role of an internal standard is to compensate for analytical variability.[1] By adding a fixed amount of the IS to every sample, calibrator, and quality control, the ratio of the analyte's response to the IS's response is used for quantification. This ratiometric approach significantly improves data quality by correcting for potential errors that can occur throughout the analytical workflow.[2]

The Gold Standard: Isotope-Labeled Internal Standards

For mass spectrometry-based methods, stable isotope-labeled (SIL) versions of the analyte are considered the "gold standard" for internal standards.[3][4] Deuterated compounds, such as Nonanal-d18, are nearly identical to their non-deuterated counterparts in terms of their chemical and physical properties.[4] This ensures they behave similarly during extraction and chromatography, providing the most accurate correction for matrix effects and other sources of error.[5]

Performance Comparison of Internal Standards

When a stable isotope-labeled internal standard is not available or feasible, a structurally similar compound is the next best choice. For the analysis of volatile aldehydes, this often involves using a saturated aldehyde with a different chain length from the analyte. The following tables summarize representative performance data, comparing a SIL-IS with non-deuterated aldehyde standards.

It is important to note that performance can vary based on the specific analyte, matrix, and analytical conditions. The data presented here is compiled to illustrate the expected performance differences.

Table 1: Recovery and Precision

This table compares the ability of different internal standards to accurately quantify an analyte (e.g., Nonanal) in a complex matrix like human plasma. Recovery indicates the accuracy of the measurement, while the Relative Standard Deviation (%RSD) indicates its precision.[3]

Internal Standard	Analyte	Spiked Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Recovery (%)	Relative Standard Deviation (%RSD)
Nonanal-d18 (SIL-IS)	Nonanal	50	49.2	98.4	3.2
Heptanal	Nonanal	50	44.5 (estimated)	89.0 (estimated)	< 15 (typical)
Decanal	Nonanal	50	42.8	85.6	12.5

Data for Nonanal-d18 and Decanal are representative based on a simulated experiment.[5] Data for Heptanal is estimated based on typical performance for structural analogues.

Table 2: Linearity

Linearity demonstrates the direct proportionality between the concentration of an analyte and the instrument's response over a given range. A correlation coefficient (R²) value close to 1.0 indicates excellent linearity.[3]

Internal Standard	Analyte	Calibration Range (ng/mL)	Correlation Coefficient (R²)
cis-4-Heptenal-D2 (SIL-IS)	Heptanal	1 - 500	0.997[6]
Nonanal-d18 (SIL-IS)	Nonanal	1 - 200	0.9992[5]
Decanal	Nonanal	1 - 200	0.9915[5]

Table 3: Matrix Effect

The matrix effect refers to the suppression or enhancement of the analyte's signal due to co-eluting compounds from the sample matrix. A value close to 0% indicates a minimal matrix effect.

Internal Standard	Analyte	Matrix	Matrix Effect (%)
Nonanal-d18 (SIL-IS)	Nonanal	Human Plasma	-4.5[5]
Decanal	Nonanal	Human Plasma	-28.7[5]

As the data illustrates, stable isotope-labeled internal standards consistently outperform their non-deuterated, structurally similar counterparts by providing higher accuracy, better precision, superior linearity, and significantly reduced matrix effects.[5] While heptanal can be a viable option, especially when a deuterated standard is unavailable, it is crucial to thoroughly validate its performance for the specific application.

Experimental Protocols

A detailed and consistent methodology is essential for reproducible and reliable results. Below is a representative experimental protocol for the analysis of volatile aldehydes in a biological matrix using an internal standard with Gas Chromatography-Mass Spectrometry (GC-MS).

Preparation of Solutions

• Analyte Stock Solution (1 mg/mL): Prepare individual stock solutions of each target aldehyde in GC-grade methanol.

• Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of Heptanal (or other selected IS) in methanol.

• Calibration Standards: Prepare a series of calibration standards by diluting the analyte stock solution to cover the desired concentration range (e.g., 1-500 ng/mL). Each calibration standard must contain a constant concentration of the internal standard (e.g., 50 ng/mL).[4]

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range in a representative blank matrix.

Sample Preparation and Derivatization

Due to the high reactivity of aldehydes, a derivatization step is often employed to enhance stability and improve chromatographic performance.[7] O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) is a common derivatizing agent that forms stable oxime derivatives.[7]

• Spiking: To 100 µL of the sample (e.g., plasma), add 10 µL of the internal standard working solution.

• Derivatization: Add 50 µL of a PFBHA solution (e.g., 10 mg/mL in water).

• Incubation: Vortex the mixture and incubate at a controlled temperature (e.g., 60°C) for a set time (e.g., 30 minutes) to allow for complete derivatization.

• Extraction: Perform a liquid-liquid extraction by adding a suitable organic solvent (e.g., hexane), vortexing, and centrifuging to separate the layers.

• Analysis: Transfer the organic layer to a GC vial for analysis.

GC-MS Analysis

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

  • Oven Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp 1: 10°C/min to 150°C.

    • Ramp 2: 20°C/min to 280°C, hold for 5 minutes.[5]

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for each analyte and the internal standard.

Data Analysis and Validation

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration of the analyte for the calibration standards.

• Quantification: Determine the concentration of the analyte in the samples using the linear regression equation from the calibration curve.

• Method Validation: Assess the method's linearity (R² ≥ 0.99), accuracy (recovery within 80-120%), and precision (%RSD ≤ 15%).[3]

Visualization of Workflows

The following diagrams illustrate the experimental workflow and the decision-making process for selecting an internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]

Heptanal as a Biomarker for Disease: A Comparative Guide for Researchers

Heptanal, a volatile organic compound (VOC), has emerged as a significant area of interest in the quest for non-invasive disease biomarkers. Its presence in various biological samples, including exhaled breath, serum, and saliva, is often linked to increased oxidative stress and lipid peroxidation—a key pathological process in several diseases. This guide provides a comparative overview of the validation of heptanal as a biomarker, with a primary focus on lung cancer and other relevant conditions, supported by quantitative data and experimental methodologies.

Heptanal in Lung Cancer Diagnosis

Heptanal has been most extensively studied as a potential biomarker for lung cancer. Multiple studies have reported elevated levels of heptanal in lung cancer patients compared to healthy individuals.[1] The non-invasive nature of breath and saliva analysis makes heptanal an attractive candidate for early-stage screening.[2][3]

The following table summarizes findings from various studies on heptanal concentrations in lung cancer patients versus control groups.

Study Cohort	Sample Type	Heptanal Concentration in Lung Cancer Patients	Heptanal Concentration in Healthy Controls	Performance Metrics (Sensitivity/Specificity)	Reference
50 Lung Cancer, 39 Healthy	Exhaled Breath	Significantly Higher (peak area)	Lower (peak area)	Not specified for heptanal alone	[1]
138 Lung Cancer, Control group with other lung diseases	Exhaled Breath	Increased Concentrations	Lower Concentrations	Not specified for heptanal alone	[1]
157 Lung Cancer, 368 Healthy	Exhaled Breath	Increased Exhalation	Lower Exhalation	Not specified for heptanal alone	[1]
Lung Cancer vs. Healthy	Saliva	Notably Higher Concentrations	Lower Concentrations	LOD: 0.26 ng/mL	[2]
Stage 1 Lung Cancer vs. Healthy	Exhaled Breath	AUC = 0.511 (Test Data)	N/A	Low predictive performance	[4]

AUC: Area Under the Curve; LOD: Limit of Detection. Data is often presented as relative abundance or peak area and may not always be quantified in absolute concentrations.

While heptanal shows promise, it is often part of a larger panel of VOCs for improved diagnostic accuracy. Established biomarkers like Carcinoembryonic Antigen (CEA) and Neuron-Specific Enolase (NSE) are used but have limitations in sensitivity and specificity for early detection.[1] More advanced biomarkers include autoantibody signatures (e.g., EarlyCDT-Lung test) which have shown high specificity (around 93%) but lower sensitivity (around 40%).[5]

Heptanal in Other Diseases

The role of heptanal as a biomarker extends beyond lung cancer, primarily in diseases characterized by oxidative stress.

• Chronic Obstructive Pulmonary Disease (COPD): Studies have found increased levels of exhaled heptanal in COPD patients. One study reported heptanal concentrations of 26.6 ± 3.9 nmol/L in COPD patients, significantly higher than the 18.7 ± 0.9 nmol/L found in non-smoking controls.[6] However, distinguishing COPD patients from smokers based on heptanal levels alone can be challenging.[1] Alternative biomarkers for COPD include C-reactive protein (CRP), fibrinogen, and various interleukins.[7][8][9]

• COVID-19: Some research has indicated that heptanal, along with other aldehydes like octanal (B89490) and nonanal, was significantly increased in the breath of children with SARS-CoV-2 infections.[1]

• General Oxidative Stress: As a product of lipid peroxidation, heptanal is considered a general marker of oxidative stress.[10][11] This process is implicated in numerous diseases, suggesting a broader, albeit less specific, potential for heptanal as a biomarker.[12][13]

Experimental Protocols and Methodologies

The detection and quantification of heptanal require sensitive analytical techniques due to its low concentrations in biological samples.

• Sample Collection:

  • Exhaled Breath: Collected in inert bags (e.g., Tedlar® or Nalophan®) or by breathing directly into a collection device.[4][14] Exhaled breath condensate (EBC) is another method where breath is cooled to collect liquid for analysis.[6][15]

  • Saliva: Saliva samples are collected, and the volatile compounds in the headspace are analyzed.[2]

  • Serum/Plasma: Blood samples are processed to obtain serum or plasma for analysis.[16][17]

• Sample Preparation and Analysis:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is the gold standard for identifying and quantifying VOCs like heptanal.[1][18] Samples are often pre-concentrated using methods like solid-phase microextraction (SPME) or thermal desorption.[18]

  • Selected Ion Flow Tube-Mass Spectrometry (SIFT-MS): Allows for real-time analysis of volatile compounds in breath.[14]

  • Derivatization: For analysis by High-Performance Liquid Chromatography (HPLC), heptanal can be reacted with a derivatizing agent like 2,4-dinitrophenylhydrazine (B122626) (DNPH) to make it detectable by UV or other detectors.[19]

Caption: Workflow for Heptanal Biomarker Analysis.

Signaling Pathway: Origin of Heptanal

Heptanal is an end-product of the lipid peroxidation of polyunsaturated fatty acids (PUFAs), such as linoleic and arachidonic acids, which are components of cell membranes.[20] This process is initiated by reactive oxygen species (ROS) in states of oxidative stress.[12][21]

Caption: Heptanal Formation via Lipid Peroxidation.

Conclusion and Future Directions

Heptanal shows considerable promise as a non-invasive biomarker, particularly for lung cancer, as part of a VOC panel. Its validation is most advanced in this area, although its utility is also being explored in COPD and other conditions linked to oxidative stress.

For drug development professionals and researchers, heptanal offers a potential pharmacodynamic biomarker to assess the efficacy of therapies targeting oxidative stress. However, several challenges remain. Standardization of sample collection and analytical methods is crucial for reproducibility.[1] Furthermore, the low specificity of heptanal as a standalone marker necessitates its inclusion in a broader biomarker panel to accurately differentiate between diseases.[4] Future large-scale validation studies are required to establish definitive clinical utility and standardized cutoff values for heptanal in various disease contexts.

References

• 1. Exhaled Aldehydes as Biomarkers for Lung Diseases: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of hexanal and heptanal in saliva samples by an adapted magnetic headspace adsorptive microextraction for diagnosis of lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exhaled breath analysis for lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Predictive performance of selected breath volatile organic carbon compounds in stage 1 lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potential biomarkers for lung cancer screening - Sozzi - Translational Lung Cancer Research [tlcr.amegroups.org]
• 6. Aldehydes in exhaled breath condensate of patients with chronic obstructive pulmonary disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Emerging Biomarkers in Chronic Obstructive Pulmonary Disease: A Narrative Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Emerging Biomarkers in Chronic Obstructive Pulmonary Disease: A Narrative Review [mdpi.com]
• 9. Biomarkers in chronic obstructive pulmonary disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Biomarkers and Mechanisms of Oxidative Stress—Last 20 Years of Research with an Emphasis on Kidney Damage and Renal Transplantation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lipid Peroxidation Produces a Diverse Mixture of Saturated and Unsaturated Aldehydes in Exhaled Breath That Can Serve as Biomarkers of Lung Cancer—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mechanisms of formation of bioactive aldehydes during lipid oxidation [morressier.com]
• 14. researchgate.net [researchgate.net]
• 15. escholarship.org [escholarship.org]
• 16. A colorimetric chemosensor for heptanal with selectivity over formaldehyde and acetaldehyde through synergistic interaction of hydrophobic interactions and oxime formation - Analyst (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. Investigation of different approaches for exhaled breath and tumor tissue analyses to identify lung cancer biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Formation of Secondary and Tertiary Volatile Compounds Resulting from the Lipid Oxidation of Rapeseed Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Lipid peroxidation - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Navigating Heptanal Disposal: A Comprehensive Guide for Laboratory Professionals

The proper disposal of heptanal, a flammable liquid and irritant, is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.[1][2][3] This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to handle and dispose of heptanal waste safely and effectively.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure all safety measures are in place. Heptanal is a Class 3 flammable liquid that can cause serious skin and eye irritation and may cause respiratory irritation.[1][2]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (such as butyl rubber), protective clothing, and eye/face protection (safety glasses and face shield).[2][4]

• Ventilation: All handling of heptanal must occur in a well-ventilated area, preferably within a chemical fume hood.[1][5]

• Ignition Sources: Heptanal is flammable.[2] Keep it away from heat, sparks, open flames, and hot surfaces.[1][3][5] Use non-sparking tools and explosion-proof electrical equipment when handling the substance.[1][3][5]

• Static Discharge: Take precautionary measures against static discharge by grounding and bonding containers and receiving equipment.[1][3][5]

Heptanal Waste Characterization

For disposal purposes, heptanal is classified as a hazardous waste.[6] Key quantitative and safety data are summarized below.

Property	Data	Citations
UN Number	UN3056	[1]
Hazard Class	3 (Flammable Liquid)	[1][2]
Oral Toxicity (Rat LD50)	3200 mg/kg	[1]
Dermal Toxicity (Rabbit LD50)	> 5000 mg/kg	[1][4]
Hazards	Flammable liquid and vapor, Causes skin irritation, Causes serious eye damage, May cause respiratory irritation.	[1][2][3]

Step-by-Step Disposal Procedures

The appropriate disposal method for heptanal depends on the quantity of waste and local regulations. Never dispose of heptanal down the drain.[4][7]

Procedure 1: Small Spills and Residual Quantities

For small spills, immediate containment and absorption are necessary.

• Eliminate Ignition Sources: Immediately remove all sources of ignition from the spill area.[4][5]

• Contain Spill: Use an inert, non-combustible absorbent material such as sand, silica (B1680970) gel, or a universal binder to contain the spill.[1][5]

• Collect Absorbent Material: Carefully collect the absorbed material using non-sparking tools and place it into a suitable, labeled, and sealed container for disposal.[2][3][5]

• Ventilate Area: Ensure the area is well-ventilated to disperse any remaining vapors.[1][5]

• Dispose as Hazardous Waste: The container with the absorbed heptanal must be treated as hazardous waste and disposed of through an approved waste disposal plant.[2]

Procedure 2: Bulk Waste Disposal

Bulk quantities of heptanal waste must be disposed of through a licensed hazardous waste management company.

• Containerization: Store waste heptanal in its original container or a compatible, properly labeled, and tightly sealed container.[4] Do not mix with other waste streams.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste" and identify the contents as "Heptanal".[8]

• Storage: Store the sealed container in a cool, dry, and well-ventilated designated satellite accumulation area (SAA) away from heat and ignition sources.[3][8]

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal company to arrange for collection.[7][8] Always follow all federal, state, and local regulations.[1][9]

Procedure 3: Empty Container Disposal

Containers that held heptanal must also be managed properly.

• Empty Thoroughly: Ensure the container is fully emptied, with as little residue as possible.[7]

• Triple Rinse (if required): Depending on local regulations for this type of chemical, you may need to triple rinse the container with a suitable solvent. The rinseate (the solvent used for rinsing) must be collected and disposed of as hazardous waste.[7]

• Deface Label: Before disposing of the container as regular trash (if permitted after rinsing), deface or remove all chemical labels.[7]

Experimental Protocol: Potential for Aldehyde Neutralization

Some laboratory settings may explore chemical treatment to reduce the hazard of aldehyde waste. One such method is the oxidation of aldehydes to less volatile and less toxic carboxylic acids.[10]

Note: This procedure is a general method for aldehydes and should be thoroughly evaluated for safety and efficacy with heptanal before implementation. It should only be performed by trained personnel in a controlled laboratory setting.

Methodology: Permanganate (B83412) Oxidation of Aldehydes [10]

• Reaction Setup: In a 1-liter round-bottom flask equipped with a stirrer, combine 100 mL of water and 0.1 mol of the aldehyde (heptanal).

• Reagent Addition: While stirring, slowly add a solution of 21.1 g (0.13 mol) of potassium permanganate (KMnO₄) in 400 mL of water. Caution: Do not add the aldehyde to a concentrated permanganate solution, as this may cause an explosion.[10]

• Control Temperature: The reaction is exothermic. Maintain the temperature of the reaction mixture below 45°C by controlling the rate of addition and using an ice bath if necessary.

• Reaction Completion: Continue stirring until the purple color of the permanganate has been replaced by a brown precipitate of manganese dioxide (MnO₂). This typically takes 2-3 hours.

• Neutralization and Disposal: Once the reaction is complete, the mixture can be neutralized to a pH of approximately 7 with dilute sulfuric or hydrochloric acid. After neutralization, and in accordance with local regulations, the mixture may be suitable for drain disposal with copious amounts of water.[10]

Heptanal Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of heptanal waste in a laboratory setting.

Caption: Heptanal waste disposal decision workflow.

References

• 1. Heptanal SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 2. aurochemicals.com [aurochemicals.com]
• 3. echemi.com [echemi.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. benchchem.com [benchchem.com]
• 6. heptanal (aldehyde C-7), 111-71-7 [thegoodscentscompany.com]
• 7. vumc.org [vumc.org]
• 8. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 9. sds.metasci.ca [sds.metasci.ca]
• 10. epfl.ch [epfl.ch]